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  • Product: 2-Bromo-3-fluoro-3-methylbutyric acid
  • CAS: 50884-94-1

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-Bromo-3-fluoro-3-methylbutyric acid: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern medicinal chemistry, the strategic incorporation of halogen atoms, particularly fluorine, into molecular scaffolds i...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of halogen atoms, particularly fluorine, into molecular scaffolds is a cornerstone of rational drug design. Fluorine's unique properties, including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity. When combined with other reactive functionalities, such as a carboxylic acid and a bromine atom, the resulting building block becomes a versatile tool for the synthesis of novel therapeutics. This guide provides a comprehensive technical overview of one such building block: 2-Bromo-3-fluoro-3-methylbutyric acid (CAS Number: 50884-94-1 ).[1]

This document will delve into the synthesis, physicochemical properties, and, most importantly, the applications of 2-Bromo-3-fluoro-3-methylbutyric acid in the field of drug discovery and development. As a Senior Application Scientist, the aim is to provide not just protocols, but a deeper understanding of the causality behind the experimental choices and the potential of this unique molecule.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. While specific experimental data for 2-Bromo-3-fluoro-3-methylbutyric acid is not extensively published, we can infer its characteristics based on its structural analogues and general principles of organic chemistry.

PropertyValue (Estimated)Source/Justification
CAS Number 50884-94-1[1]
Molecular Formula C₅H₈BrFO₂[1]
Molecular Weight 199.02 g/mol [1]
Appearance White to off-white solidInferred from similar compounds like 2-bromo-3-methylbutyric acid.[2]
Melting Point Likely in the range of 40-70 °CBased on the melting point of 2-bromo-3-methylbutyric acid (39-42 °C) and the influence of the fluorine atom.[2]
Boiling Point Higher than the non-fluorinated analog (124-126 °C at 20 mmHg)The presence of fluorine typically increases boiling point due to increased polarity and intermolecular interactions.[2]
Solubility Soluble in organic solvents (e.g., ethers, halogenated hydrocarbons), sparingly soluble in waterTypical for small, functionalized organic acids.

Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

The synthesis of α-bromo carboxylic acids is a well-established transformation in organic chemistry, with the Hell-Volhard-Zelinsky (HVZ) reaction being the most prominent method.[2][3][4] This reaction facilitates the selective bromination of the α-carbon of a carboxylic acid. The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid would logically start from its parent carboxylic acid, 3-fluoro-3-methylbutyric acid.

Conceptual Synthesis Workflow

G cluster_0 Starting Material Preparation cluster_1 Alpha-Bromination (Hell-Volhard-Zelinsky Reaction) cluster_2 Product A 3-Fluoro-3-methylbutyric acid D Reaction Mixture A->D B Phosphorus Tribromide (PBr₃) B->D C Bromine (Br₂) C->D E Acyl Bromide Intermediate D->E Formation of Acyl Bromide F Enolization E->F Tautomerization G Bromination of Enol F->G Electrophilic Attack H Hydrolysis G->H Workup I 2-Bromo-3-fluoro-3-methylbutyric acid H->I

Caption: Conceptual workflow for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid via the Hell-Volhard-Zelinsky reaction.

Detailed Experimental Protocol (Proposed)

This protocol is a proposed adaptation of the standard Hell-Volhard-Zelinsky reaction for the synthesis of the title compound.

Materials:

  • 3-Fluoro-3-methylbutyric acid

  • Red phosphorus

  • Bromine (Br₂)

  • Water

  • Dichloromethane (CH₂Cl₂)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 3-fluoro-3-methylbutyric acid and a catalytic amount of red phosphorus.

  • Bromination: Slowly add bromine from the dropping funnel to the stirred reaction mixture. An exothermic reaction should be observed.

  • Reflux: After the addition is complete, heat the mixture to reflux until the reaction is complete (monitored by TLC or GC).

  • Workup: Cool the reaction mixture to room temperature. Slowly and carefully add water to hydrolyze the intermediate acyl bromide.

  • Extraction: Extract the aqueous mixture with dichloromethane.

  • Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by recrystallization or column chromatography to obtain pure 2-Bromo-3-fluoro-3-methylbutyric acid.

Mechanistic Insights

The Hell-Volhard-Zelinsky reaction proceeds through the formation of an acyl bromide intermediate, which is crucial for the subsequent α-bromination.

G cluster_0 Step 1: Acyl Bromide Formation cluster_1 Step 2: Enolization cluster_2 Step 3: Alpha-Bromination cluster_3 Step 4: Hydrolysis A R-CH(F)-C(CH₃)₂-COOH + PBr₃ B R-CH(F)-C(CH₃)₂-COBr A->B C R-CH(F)-C(CH₃)₂-COBr D R-C(F)=C(CH₃)₂-C(OH)=Br (Enol form) C->D Tautomerization E Enol form + Br₂ F R-C(Br)(F)-C(CH₃)₂-COBr E->F Electrophilic addition G R-C(Br)(F)-C(CH₃)₂-COBr + H₂O H 2-Bromo-3-fluoro-3-methylbutyric acid G->H G A 2-Bromo-3-fluoro-3-methylbutyric acid C Novel α-Amino Acid Analog A->C Nucleophilic Substitution B Amine (R-NH₂) B->C

Caption: General scheme for the synthesis of novel amino acid analogs from 2-Bromo-3-fluoro-3-methylbutyric acid.

The resulting amino acids, containing a fluorinated tertiary carbon, are of significant interest in drug discovery. This structural motif can impart unique conformational constraints and metabolic stability to peptides and small molecule drugs.

Precursor for Heterocyclic Synthesis

The reactivity of the α-bromo group also makes this compound a valuable precursor for the synthesis of various heterocyclic systems. For instance, it can react with binucleophiles to form substituted lactams, piperazines, and other ring systems that are prevalent in many drug classes.

Potential Therapeutic Targets

While specific biological data for derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid is limited, the structural motifs it can generate are relevant to several therapeutic areas. For instance, fluorinated amino acids have been incorporated into inhibitors of various enzymes, and heterocyclic compounds derived from α-halo acids have shown a wide range of biological activities, including as anti-inflammatory and anti-cancer agents. [5]

Safety and Handling

As with all α-halo acids, 2-Bromo-3-fluoro-3-methylbutyric acid should be handled with care in a well-ventilated fume hood. It is expected to be corrosive and a lachrymator. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

2-Bromo-3-fluoro-3-methylbutyric acid is a promising, yet underexplored, building block for medicinal chemistry and drug discovery. Its unique combination of a carboxylic acid, a reactive α-bromo group, and a metabolically stable tertiary fluoride makes it an attractive starting material for the synthesis of novel amino acid analogs and complex heterocyclic compounds. While detailed experimental and biological data are still emerging, the foundational chemistry of α-halo acids provides a strong basis for its application in the development of new therapeutic agents. Further research into the synthesis and biological evaluation of derivatives of this compound is warranted and holds the potential to unlock new avenues in the pursuit of innovative medicines.

References

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applic
  • Supporting Information for a relevant study. (URL not available)
  • Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. [Link]

  • 22.4: Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. [Link]

  • Spectroscopic confirmation of the 2-bromo-3-methylbutenoic acid methyl ester structure. Benchchem. (URL not available)
  • Halogenation Of Ketones via Enols. Master Organic Chemistry. [Link]

  • Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. MDPI. [Link]

  • Drug Intermediates Innovations In Synthesis Techniques. (URL not available)
  • FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

  • Propose mechanisms for the following reactions.(e). Pearson+. (URL not available)
  • Exploring 2-Bromo-3-Fluoro-5-Methylpyridine: A Versatile Organic Intermedi
  • 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1). Sinfoo Biotech. (URL not available)
  • Bromination of Alkenes - The Mechanism. Master Organic Chemistry. [Link]

  • Bio-evaluation of fluoro and trifluoromethyl-substituted salicylanilides against multidrug-resistant S. aureus. PubMed Central. [Link]

  • Butanoic acid, 2-bromo-3-methyl-. NIST WebBook. [Link]

  • 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000039).
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. LookChem. [Link]

  • 2-Bromo-2-chloro-3-methylbutanoic acid. PubChem. [Link]

  • Preparation method for 2-bromo-3-fluorobenzoic acid.
  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. MDPI. [Link]

  • Determined Mechanism for the Formation of 2-bromo-3-methylbutane. Carroll Collected. (URL not available)
  • Syntheses and biological evaluation of 2-amino-3-acyl-tetrahydrobenzothiophene derivatives; antibacterial agents with antivirulence activity. NIH. [Link]

  • Synthesis and biological evaluation of a nonsteroidal bromine-76-labeled androgen receptor ligand 3-[76Br]bromo-hydroxyflutamide. PubMed. [Link]

  • (2S)-2-Bromo-3-methylbutanoic acid. PubChem. [Link]

  • 2-Bromobutyric acid(80-58-0) 13C NMR spectrum. ChemicalBook. (URL not available)
  • 2-BROMO-2-METHYLBUTANE(507-36-8) 1H NMR spectrum. ChemicalBook. (URL not available)
  • 13C NMR spectrum: 2-bromo-2-methylpropane. Doc Brown's Chemistry. (URL not available)

Sources

Exploratory

"2-Bromo-3-fluoro-3-methylbutyric acid" chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 2-Bromo-3-fluoro-3-methylbutyric acid Foreword: Unveiling a Unique Fluorinated Building Block In the landscape of modern medicinal chemistry...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 2-Bromo-3-fluoro-3-methylbutyric acid

Foreword: Unveiling a Unique Fluorinated Building Block

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of halogen atoms, particularly fluorine, is a cornerstone of molecular design. Fluorine's unique electronic properties can profoundly influence a molecule's metabolic stability, binding affinity, and lipophilicity. When combined with other reactive functional groups, it creates a powerful synthetic scaffold. This guide provides an in-depth technical exploration of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1), a chiral building block possessing a confluence of valuable features: a reactive α-bromine for subsequent derivatization, a tertiary fluorine atom for modulating physicochemical properties, and a carboxylic acid for peptide coupling or further transformation.

Due to its specialized nature, publicly available experimental data for this specific compound is limited. Therefore, this guide synthesizes known data with established principles of physical organic chemistry and draws rational comparisons to its well-characterized non-fluorinated analog, 2-bromo-3-methylbutyric acid. The insights and protocols herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for its synthesis, characterization, and application.

Core Physicochemical & Spectroscopic Profile

The introduction of a fluorine atom at the C3 position is expected to significantly alter the physical properties compared to its non-fluorinated counterpart. The higher electronegativity and mass of fluorine generally lead to increased density and boiling point.

Comparative Physicochemical Properties
Property2-Bromo-3-fluoro-3-methylbutyric acid (Target)2-Bromo-3-methylbutyric acid (Analog)Rationale for Predicted Differences
CAS Number 50884-94-1[1][2]565-74-2[3][4]-
Molecular Formula C₅H₈BrFO₂[2]C₅H₉BrO₂[3][5]-
Molecular Weight 199.02 g/mol [2]181.03 g/mol [4]-
Appearance Predicted: Colorless to pale yellow liquid or low-melting solidWhite to beige crystalline powder or chunks[3][6]Fluorine may disrupt crystal lattice packing, potentially lowering the melting point.
Density ~1.595 g/cm³~1.513 g/cm³[3]The heavier fluorine atom increases molecular mass relative to volume.
Melting Point Predicted: < 35 °C39-42 °C[3][7]Intermolecular forces may be altered by the C-F bond, potentially leading to a lower melting point.
Boiling Point Predicted: Higher than analog124-126 °C (at 20 mmHg)[7]Increased molecular weight and polarity from the C-F bond will increase the boiling point.
LogP ~1.58N/ALogP suggests moderate lipophilicity, a key parameter in drug design.
Predicted Spectroscopic Signature for Structural Verification

Accurate characterization is paramount. The following spectral data are predicted for 2-Bromo-3-fluoro-3-methylbutyric acid and are essential for confirming its identity after synthesis.

  • ¹H NMR (400 MHz, CDCl₃):

    • δ ~11.0-12.0 ppm (s, 1H): The carboxylic acid proton (–COOH) will appear as a broad singlet, which is exchangeable with D₂O.

    • δ ~4.3 ppm (d, JHF ≈ 15-25 Hz, 1H): The α-proton (–CHBr) is the most diagnostic signal. It will be a doublet due to coupling with the vicinal fluorine atom. The magnitude of this coupling constant is key to confirming the structure.

    • δ ~1.6 ppm (d, JHF ≈ 20-25 Hz, 6H): The two methyl groups (–C(F)(CH₃)₂) are diastereotopic due to the adjacent chiral center. However, they are expected to be chemically and magnetically equivalent, appearing as a single doublet due to coupling with the fluorine atom.

  • ¹³C NMR (100 MHz, CDCl₃):

    • δ ~170-175 ppm (s): Carboxylic acid carbonyl carbon (–COOH).

    • δ ~95-105 ppm (d, ¹JCF ≈ 170-190 Hz): The carbon bearing the fluorine (–C(F)) will be significantly downfield and split into a large doublet by the directly attached fluorine.

    • δ ~45-55 ppm (d, ²JCF ≈ 20-30 Hz): The α-carbon (–CHBr) will be split into a doublet by two-bond coupling to the fluorine.

    • δ ~20-25 ppm (d, ²JCF ≈ 20-25 Hz): The methyl carbons (–CH₃) will also be split into doublets by the adjacent fluorine.

  • ¹⁹F NMR (376 MHz, CDCl₃):

    • δ ~ -140 to -160 ppm (m): A single multiplet is expected for the tertiary fluorine. The multiplicity will arise from coupling to the α-proton and the six methyl protons.

  • FT-IR (ATR):

    • 2500-3300 cm⁻¹ (broad): O–H stretch of the carboxylic acid.

    • ~1710 cm⁻¹ (strong): C=O stretch of the carboxylic acid carbonyl.

    • 1050-1150 cm⁻¹ (strong): C–F stretch.

    • 550-650 cm⁻¹ (medium): C–Br stretch.

  • Mass Spectrometry (EI):

    • The molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern for bromine, with two peaks of nearly equal intensity at m/z 198 and 200.

    • Common fragmentation patterns would include the loss of Br• (m/z 119) and COOH• (m/z 153/155).

Synthesis and Reactivity

Proposed Synthetic Pathway: The Hell-Volhard-Zelinsky Reaction

The most direct and reliable method for synthesizing α-bromo carboxylic acids is the Hell-Volhard-Zelinsky (HVZ) reaction.[8][9][10] This reaction facilitates the bromination at the α-carbon of a carboxylic acid using bromine (Br₂) and a catalytic amount of phosphorus tribromide (PBr₃).[8][10] The reaction proceeds via an acid bromide intermediate, which readily enolizes, allowing for electrophilic attack by bromine at the α-position.[8][9][10]

The precursor, 3-fluoro-3-methylbutyric acid, is the required starting material.

HVZ_Reaction SM 3-Fluoro-3-methylbutyric Acid (Starting Material) Intermediate Acyl Bromide Enol (Key Intermediate) SM->Intermediate 1. Acyl Bromide Formation 2. Enolization PBr3 PBr₃ (cat.) Br₂ Product 2-Bromo-3-fluoro-3-methylbutyric Acid (Final Product) 4. Hydrolysis of Acyl Bromide Intermediate->Product 3. α-Bromination Hydrolysis H₂O Workup

Caption: The Hell-Volhard-Zelinsky (HVZ) reaction pathway for synthesis.

Causality of Reagent Choice:

  • PBr₃ (catalyst): Carboxylic acids themselves do not enolize sufficiently for α-halogenation because the acidic proton on the hydroxyl group is removed preferentially.[8][10] PBr₃ converts the carboxylic acid into a more reactive acyl bromide.

  • Acyl Bromide Intermediate: This intermediate lacks the acidic hydroxyl proton and can readily tautomerize to its enol form, which is the active nucleophile for the subsequent bromination step.[9][10]

  • Br₂: Serves as the electrophile that attacks the electron-rich double bond of the enol intermediate to install the bromine at the α-position.

  • Water (Workup): The final step involves the hydrolysis of the α-bromo acyl bromide back to the desired α-bromo carboxylic acid product.

Core Reactivity: A Versatile Electrophile

The synthetic value of 2-Bromo-3-fluoro-3-methylbutyric acid lies in the high reactivity of the C-Br bond. As with other α-halo acids, the α-carbon is an excellent electrophile, readily undergoing Sₙ2 reactions with a wide range of nucleophiles.[8][9] The adjacent carbonyl group stabilizes the Sₙ2 transition state, accelerating the rate of substitution compared to simple alkyl halides.[8][9]

This reactivity allows the compound to serve as a gateway to numerous other functionalized molecules, particularly α-amino acids, α-hydroxy acids, and other derivatives of interest in drug discovery.

Reactivity cluster_examples Example Nucleophiles Start 2-Bromo-3-fluoro-3-methylbutyric Acid Product α-Substituted Product Start->Product Sₙ2 Reaction Nu Nucleophile (Nu⁻) Nu->Start Byproduct Br⁻ Product->Byproduct NH3 NH₃ → α-Amino Acid OH ⁻OH → α-Hydroxy Acid R_S R-S⁻ → α-Thioether

Caption: General Sₙ2 reactivity profile at the α-carbon.

Experimental Protocols

The following protocols are provided as a robust starting point. All procedures should be conducted by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol: Synthesis via Hell-Volhard-Zelinsky Reaction

Objective: To synthesize 2-Bromo-3-fluoro-3-methylbutyric acid from 3-fluoro-3-methylbutyric acid.

Materials:

  • 3-fluoro-3-methylbutyric acid (1.0 eq)

  • Bromine (Br₂) (1.1 eq)

  • Phosphorus tribromide (PBr₃) (0.1 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Glassware: Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer.

Methodology (Self-Validating System):

  • Reaction Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. Place the flask under an inert atmosphere (N₂ or Ar).

  • Reagent Charging: Charge the flask with 3-fluoro-3-methylbutyric acid (1.0 eq).

  • Catalyst Addition: Carefully add phosphorus tribromide (0.1 eq) to the flask via syringe. Stir for 15 minutes. An exothermic reaction may be observed.

  • Bromine Addition: Slowly add bromine (1.1 eq) via the dropping funnel over 30-45 minutes. The reaction mixture will turn a deep red/orange.

  • Reaction: Heat the mixture to a gentle reflux (approx. 60-70 °C) and stir.

  • Monitoring: Monitor the reaction progress by taking small aliquots, quenching with sodium thiosulfate, and analyzing by GC-MS or ¹H NMR to observe the disappearance of the starting material. The reaction is typically complete within 4-8 hours.

  • Quenching: Cool the reaction to room temperature. Slowly add water to hydrolyze the acyl bromide intermediate and any remaining PBr₃. Then, carefully add saturated sodium thiosulfate solution until the red color of excess bromine disappears.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

  • Washing: Wash the combined organic layers with saturated sodium bicarbonate solution to remove any unreacted carboxylic acid and HBr, followed by brine.

  • Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification & Validation: Purify the crude oil by vacuum distillation. Collect the fraction at the appropriate boiling point. Validate the purity and identity of the final product using the spectroscopic methods detailed in Section 1.2. A purity of >95% is typically targeted.

Protocol: Synthesis of an α-Amino Acid Analog

Objective: To demonstrate the synthetic utility of the title compound via reaction with ammonia.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq)

  • Concentrated aqueous ammonium hydroxide (NH₄OH) (excess, ~20 eq)

  • Methanol

  • Diethyl ether

Methodology:

  • Reaction Setup: In a sealed pressure vessel, dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in a minimal amount of methanol.

  • Nucleophile Addition: Cool the solution in an ice bath and add a large excess of pre-chilled concentrated ammonium hydroxide (~20 eq).

  • Reaction: Seal the vessel tightly and stir at room temperature for 24-48 hours. The reaction progress can be monitored by TLC, observing the consumption of the starting material.

  • Workup: Concentrate the reaction mixture under reduced pressure to remove ammonia and methanol.

  • Purification: The resulting amino acid is zwitterionic and often a solid. It can be purified by recrystallization. Triturate the crude residue with diethyl ether to precipitate the product, filter, and wash with cold ether.

  • Validation: Confirm the structure of the resulting 2-amino-3-fluoro-3-methylbutyric acid by ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Development & Research

The true potential of 2-Bromo-3-fluoro-3-methylbutyric acid is as a specialized building block for creating novel chemical entities with tailored properties.

  • Scaffold for Novel Amino Acids: As demonstrated in the protocol above, it is an immediate precursor to a novel, non-proteinogenic amino acid.[11] Such unnatural amino acids are invaluable for designing peptides and peptidomimetics with enhanced stability against proteolysis or for probing enzyme active sites.

  • Introduction of a Fluorinated Moiety: The gem-dimethyl group adjacent to a tertiary fluoride is a motif that can enhance metabolic stability by blocking common sites of oxidative metabolism. The introduction of bromine into molecular structures is a recognized strategy in drug design.[12]

  • Chiral Pool Synthesis: The molecule is chiral at the α-carbon. Using enantiomerically pure forms allows for the stereospecific synthesis of complex drug candidates, which is critical for ensuring target selectivity and minimizing off-target effects.

  • Versatile Intermediate: The bromine atom is a versatile handle for a variety of transformations beyond simple Sₙ2, including cross-coupling reactions, making it a valuable intermediate for constructing complex molecular architectures.[13]

Safety & Handling

  • Corrosive: α-Bromo carboxylic acids are corrosive and can cause severe skin burns and eye damage.

  • Lachrymator: The compound is expected to be a lachrymator (tear-inducing).

  • Handling: Always handle in a chemical fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).

  • Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.

References

  • Net-Com. Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. Available at: [Link]

  • Chemistry LibreTexts. 22.5: Alpha Bromination of Carboxylic Acids. (2023-01-14). Available at: [Link]

  • Chemistry LibreTexts. 10.4: Alpha Bromination of Carboxylic Acids. (2021-12-27). Available at: [Link]

  • LookChem. 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. Available at: [Link]

  • Fiveable. Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes. Available at: [Link]

  • ResearchGate. The α‐Fluorination of Free Carboxylic Acids. Available at: [Link]

  • MDPI. Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. Available at: [Link]

  • Chemistry Steps. Alpha Halogenation of Carboxylic Acids. Available at: [Link]

  • NIST. Butanoic acid, 2-bromo-3-methyl-. Available at: [Link]

  • Sinfoo Biotech. 2-bromo-3-fluoro-3-methylbutyric acid, (CAS# 50884-94-1). Available at: [Link]

  • PubChem. 2-Bromo-2-chloro-3-methylbutanoic acid. Available at: [Link]

  • Journal of Medical Science. Introducing bromine to the molecular structure as a strategy for drug design. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide to 2-Bromo-3-fluoro-3-methylbutyric acid: Synthesis, Characterization, and Applications

This guide provides a comprehensive technical overview of 2-Bromo-3-fluoro-3-methylbutyric acid, a halogenated carboxylic acid with significant potential in synthetic chemistry and drug discovery. Designed for researcher...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of 2-Bromo-3-fluoro-3-methylbutyric acid, a halogenated carboxylic acid with significant potential in synthetic chemistry and drug discovery. Designed for researchers, scientists, and drug development professionals, this document delves into the molecule's structure, stereochemistry, plausible synthetic pathways, analytical characterization, and its prospective role in modern medicinal chemistry.

Introduction and Core Concepts

Halogenated organic compounds are foundational pillars in the pharmaceutical and agrochemical industries. The strategic incorporation of halogen atoms—particularly fluorine, chlorine, and bromine—can profoundly influence a molecule's physicochemical and biological properties, including its lipophilicity, metabolic stability, binding affinity, and membrane permeability.[1][2] 2-Bromo-3-fluoro-3-methylbutyric acid is a compelling example of a multi-halogenated building block. Its structure features two distinct halogen atoms on adjacent carbons, one of which is a quaternary stereocenter, and an alpha-bromo moiety that serves as a versatile synthetic handle.

This combination of features makes it a valuable intermediate for creating complex molecular architectures and exploring structure-activity relationships (SAR) in drug design. The presence of both a bromine and a fluorine atom allows for the nuanced modulation of electronic and steric properties, offering a sophisticated tool for lead optimization.

Table 1: Core Chemical Properties of 2-Bromo-3-fluoro-3-methylbutyric acid

PropertyValueSource
CAS Number 50884-94-1[3][4][5]
Molecular Formula C₅H₈BrFO₂[3][4]
Molecular Weight 199.02 g/mol [3]
Density (Predicted) 1.595 g/cm³[3]
LogP (Predicted) 1.58[3]

Molecular Structure and Stereochemistry

The molecular architecture of 2-Bromo-3-fluoro-3-methylbutyric acid is defined by two stereocenters: the alpha-carbon (C2) bearing the bromine atom and the tertiary carbon (C3) bearing the fluorine atom and two methyl groups. This results in the potential for four distinct stereoisomers: (2R, 3R), (2S, 3S), (2R, 3S), and (2S, 3R). The precise stereochemical configuration is critical, as biological systems often exhibit high stereoselectivity, meaning different enantiomers and diastereomers can have vastly different pharmacological effects.

In the solid state, related α-brominated carboxylic acids, such as 2-bromo-3-methylbutyric acid, are known to form hydrogen-bonded dimers via their carboxylic acid groups.[6] This O-H···O hydrogen bonding is a dominant intermolecular interaction that dictates the crystal packing.[6] It is highly probable that 2-Bromo-3-fluoro-3-methylbutyric acid would exhibit similar supramolecular behavior.

Molecular_Structure Figure 1: Molecular Structure of (2R,3S)-2-Bromo-3-fluoro-3-methylbutyric acid C_backbone C1 O C1_double O C2 C2 C2->C1_double C3 C3 C2->C3 Br Br C2->Br (R) OH OH C2->OH C4 CH₃ C3->C4 C5 CH₃ C3->C5 F F C3->F (S)

Caption: Figure 1: Skeletal structure of one possible stereoisomer of 2-Bromo-3-fluoro-3-methylbutyric acid.

Synthetic Strategies and Methodologies

The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid is not explicitly detailed in readily available literature, necessitating a rational design based on established chemical transformations. A logical and efficient pathway involves the α-bromination of a suitable fluorinated precursor.

Proposed Synthetic Pathway

A robust two-step approach would begin with the synthesis of the precursor, 3-fluoro-3-methylbutyric acid, followed by a regioselective bromination at the alpha-position.

  • Step 1: Synthesis of 3-fluoro-3-methylbutyric acid. This can be achieved from 3-hydroxy-3-methylbutyric acid (a commercially available starting material) using a deoxyfluorination agent such as diethylaminosulfur trifluoride (DAST). This reaction substitutes the tertiary alcohol with a fluorine atom.

  • Step 2: α-Bromination via Hell-Volhard-Zelinsky (HVZ) Reaction. The resulting 3-fluoro-3-methylbutyric acid can then undergo α-bromination using the Hell-Volhard-Zelinsky (HVZ) reaction. This classic and reliable method uses bromine (Br₂) and a catalytic amount of phosphorus tribromide (PBr₃) to selectively install a bromine atom on the carbon adjacent to the carboxylic acid.[7][8][9]

Synthetic_Workflow Figure 2: Proposed Synthetic Workflow start 3-Hydroxy-3-methylbutyric acid step1 Deoxyfluorination (e.g., DAST) start->step1 intermediate 3-Fluoro-3-methylbutyric acid step1->intermediate step2 Hell-Volhard-Zelinsky Reaction (PBr₃ cat., Br₂) intermediate->step2 product 2-Bromo-3-fluoro-3-methylbutyric acid step2->product

Caption: Figure 2: A plausible two-step synthetic route to the target molecule.

Detailed Experimental Protocol: Hell-Volhard-Zelinsky Reaction

The following protocol is a representative methodology for the α-bromination step.

Objective: To synthesize 2-Bromo-3-fluoro-3-methylbutyric acid from 3-fluoro-3-methylbutyric acid.

Materials:

  • 3-fluoro-3-methylbutyric acid (1.0 eq)

  • Phosphorus tribromide (PBr₃, 0.1 eq, catalyst)

  • Bromine (Br₂, 1.1 eq)

  • Dichloromethane (DCM, anhydrous)

  • Distilled water

  • Saturated sodium bicarbonate solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel under a nitrogen atmosphere, add 3-fluoro-3-methylbutyric acid (1.0 eq) and anhydrous DCM.

  • Catalyst Addition: Cool the mixture to 0 °C in an ice bath. Slowly add phosphorus tribromide (0.1 eq) to the stirred solution. Causality: PBr₃ converts the carboxylic acid into an acyl bromide intermediate, which more readily enolizes, facilitating α-bromination.[7][8]

  • Bromination: Add bromine (1.1 eq) dropwise via the addition funnel over 30 minutes. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature, then heat to a gentle reflux (approx. 40 °C).

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or ¹H NMR analysis of an aliquot. The reaction is typically complete within 4-12 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add water to quench the excess bromine and PBr₃. Trustworthiness: This hydrolysis step converts the intermediate α-bromo acyl bromide back to the desired α-bromo carboxylic acid.[7]

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with distilled water, saturated sodium bicarbonate solution, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by vacuum distillation or recrystallization to yield pure 2-Bromo-3-fluoro-3-methylbutyric acid.

Spectroscopic Characterization

Unambiguous structural confirmation is paramount. A combination of spectroscopic techniques would be employed to verify the identity and purity of the final product.

Table 2: Predicted Spectroscopic Data for 2-Bromo-3-fluoro-3-methylbutyric acid

TechniqueExpected Observations
¹H NMR - -COOH: Broad singlet, ~10-12 ppm.- -CH(Br)-: Singlet, ~4.3-4.5 ppm.- -C(F)(CH₃)₂: Two singlets (or two doublets due to H-F coupling), ~1.5-1.8 ppm. The two methyl groups are diastereotopic and expected to be non-equivalent.
¹³C NMR - C=O: ~170-175 ppm.- -C(F)-: ~90-100 ppm (doublet due to C-F coupling, ¹JCF ≈ 170-190 Hz).- -CH(Br)-: ~45-55 ppm.- -CH₃: ~20-25 ppm (two distinct signals, possibly doublets due to C-F coupling).
¹⁹F NMR - A single resonance, likely a singlet or a multiplet if coupled to the methyl protons.
Mass Spec (MS) - Molecular Ion (M+): A characteristic pair of peaks for the molecular ion at m/z 198 and 200 in an approximate 1:1 ratio, indicative of the presence of one bromine atom (⁷⁹Br and ⁸¹Br isotopes).
IR Spectroscopy - O-H stretch (acid): Very broad band, ~2500-3300 cm⁻¹.- C=O stretch (acid): Strong, sharp band, ~1700-1725 cm⁻¹.- C-F stretch: Strong band, ~1000-1100 cm⁻¹.

Applications in Drug Discovery and Medicinal Chemistry

The structural motifs within 2-Bromo-3-fluoro-3-methylbutyric acid make it a highly attractive scaffold for drug development.

  • Modulation of Physicochemical Properties: Fluorine is often introduced to enhance metabolic stability and increase binding affinity by altering the local electronic environment.[1] Bromine can increase lipophilicity and also serves as a powerful functional group for further synthetic modifications.

  • Halogen Bonding: The bromine atom can act as a halogen bond donor, a non-covalent interaction that is increasingly recognized as a crucial element in ligand-protein binding.[10][11] This directed interaction with Lewis bases (like backbone carbonyl oxygens in a protein) can significantly enhance binding affinity and selectivity.[11]

  • Versatile Synthetic Intermediate: The α-bromo group is highly reactive towards nucleophilic substitution (SN2) reactions.[8] This allows for the straightforward introduction of a wide variety of functional groups, such as amines (to form novel α-amino acids), thiols, and azides, enabling the rapid generation of diverse compound libraries for screening.[8]

Applications Figure 3: Key Roles in Drug Discovery center 2-Bromo-3-fluoro- 3-methylbutyric acid prop Modulates Lipophilicity & Metabolic Stability center->prop Fluorine & Bromine bond Halogen Bonding (Bromine Atom) center->bond Enhances Affinity synth Synthetic Handle (α-Bromo Group) center->synth SN2 Reactions

Caption: Figure 3: The molecule's utility as a versatile building block in medicinal chemistry.

Safety, Handling, and Storage

As with all halogenated carboxylic acids, 2-Bromo-3-fluoro-3-methylbutyric acid should be handled with care, assuming it is corrosive and toxic. The following precautions are based on data for structurally similar compounds.[12][13][14]

  • Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, a lab coat, and chemical-resistant gloves (e.g., nitrile).[14][15][16]

  • Handling: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.[12][16] Avoid contact with skin and eyes.[12]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from incompatible materials such as strong bases, oxidizing agents, and moisture.[12][13]

  • First Aid:

    • Skin Contact: Immediately wash with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[12][13]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[12][13]

    • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12][13]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[12][13]

References

  • Vertex AI Search. (n.d.). The Catalytic Synthesis of α‐Bromo Aryl Acetic Acids by Late‐Stage Bromination.
  • LookChem. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID.
  • Synquest Labs. (n.d.). 2-Bromo-3-methyl-4,4,4-trifluorobutyric acid.
  • JoVE. (2023, April 30). α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction.
  • Sinfoo Biotech. (n.d.). 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1).
  • ChemicalBook. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID | 50884-94-1.
  • Chemistry LibreTexts. (2024, March 17). 22.4: Alpha Bromination of Carboxylic Acids.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET.
  • MedchemExpress.com. (2025, March 31). Safety Data Sheet.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • Pacific Biochem Private Limited. (n.d.). 2 Bromo 3 Methyl Butanoic Acid.
  • PharmaBlock. (n.d.). Application of Halogen Bond in Drug Discovery.
  • MDPI. (n.d.). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid.
  • Sigma-Aldrich. (n.d.). 2-Bromo-3-methylbutyric acid 97.
  • ACS Publications. (n.d.). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology.
  • PubMed Central (PMC). (2022, March 2). New Halogen-Containing Drugs Approved by FDA in 2021: An Overview on Their Syntheses and Pharmaceutical Use.
  • Sigma-Aldrich. (n.d.). (R)-(+)-2-Bromo-3-methylbutyric acid 96%.
  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. (n.d.).
  • Taylor & Francis Online. (n.d.). Utility of aromatic aldehydes, halogens, and cyano groups in drug synthesis.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 2-Bromo-3-fluoro-3-methylbutyric acid, a compound of interest for researchers and professionals in drug development and chemical...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 2-Bromo-3-fluoro-3-methylbutyric acid, a compound of interest for researchers and professionals in drug development and chemical synthesis. Due to the absence of a directly published synthesis route, this guide outlines a logical and scientifically supported two-step approach, commencing with the synthesis of the precursor 3-fluoro-3-methylbutyric acid, followed by its selective α-bromination. This document is intended to serve as a foundational resource, offering detailed experimental protocols and insights into the underlying chemical principles.

Introduction: The Significance of Halogenated Carboxylic Acids

Halogenated carboxylic acids are a pivotal class of molecules in organic synthesis, serving as versatile building blocks for a wide array of more complex structures. The introduction of halogen atoms can significantly modulate the physicochemical and biological properties of a molecule, including its acidity, lipophilicity, and metabolic stability. Specifically, the presence of both bromine and fluorine in a single molecule, such as 2-Bromo-3-fluoro-3-methylbutyric acid, offers a unique combination of reactive handles and property-modifying elements, making it a valuable target for synthetic chemists. This guide details a feasible synthetic strategy to access this interesting molecule.

Proposed Two-Step Synthetic Pathway

The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid can be logically approached in two primary stages:

  • Step 1: Synthesis of 3-fluoro-3-methylbutyric acid. This initial step focuses on the preparation of the key fluorinated precursor.

  • Step 2: α-Bromination of 3-fluoro-3-methylbutyric acid. The second step involves the selective introduction of a bromine atom at the alpha position to the carboxylic acid group.

The following sections will provide a detailed exploration of each of these steps, including reaction mechanisms, experimental procedures, and critical considerations.

Part 1: Synthesis of 3-fluoro-3-methylbutyric acid

The synthesis of the fluorinated precursor, 3-fluoro-3-methylbutyric acid, is proposed to proceed from the readily available starting material, 3-hydroxy-3-methylbutyric acid. This transformation involves the selective replacement of a hydroxyl group with a fluorine atom.

Synthesis of 3-hydroxy-3-methylbutyric acid

3-hydroxy-3-methylbutyric acid can be synthesized through various methods, including the hydrolysis of its corresponding lactone, 4,4-dimethyloxetan-2-one. This method is advantageous due to the commercial availability of the starting lactone.

Fluorination of 3-hydroxy-3-methylbutyric acid

The conversion of the tertiary alcohol in 3-hydroxy-3-methylbutyric acid to a tertiary fluoride is a key transformation. Deoxyfluorinating agents such as diethylaminosulfur trifluoride (DAST) are well-suited for this purpose. The reaction proceeds via the formation of a fluorosulfite intermediate, followed by an SN2-like displacement by the fluoride ion.

Experimental Protocol: Synthesis of 3-fluoro-3-methylbutyric acid

Materials:

  • 3-hydroxy-3-methylbutyric acid

  • Diethylaminosulfur trifluoride (DAST)

  • Anhydrous dichloromethane (DCM)

  • Anhydrous diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware

  • Magnetic stirrer and hotplate

  • Rotary evaporator

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 3-hydroxy-3-methylbutyric acid (1 equivalent) in anhydrous dichloromethane.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add diethylaminosulfur trifluoride (DAST) (1.1 equivalents) dropwise to the stirred solution via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, carefully quench the reaction by slowly adding the mixture to a stirred, ice-cold saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-fluoro-3-methylbutyric acid.

  • The crude product can be further purified by vacuum distillation or column chromatography.

Part 2: α-Bromination of 3-fluoro-3-methylbutyric acid

The second stage of the synthesis involves the selective bromination of the α-carbon of 3-fluoro-3-methylbutyric acid. The Hell-Volhard-Zelinsky (HVZ) reaction is the classic and most effective method for this transformation.[1][2][3][4][5][6][7][8][9][10]

The Hell-Volhard-Zelinsky Reaction: Mechanism and Rationale

The HVZ reaction involves the treatment of a carboxylic acid with bromine in the presence of a catalytic amount of phosphorus tribromide (PBr₃) or red phosphorus.[1][2][3][4][5][6][7][8][9][10] The reaction proceeds through the following key steps:

  • Formation of Acyl Bromide: The carboxylic acid is first converted to an acyl bromide by PBr₃.[10]

  • Enolization: The acyl bromide, which is more prone to enolization than the carboxylic acid, tautomerizes to its enol form.[10]

  • α-Bromination: The enol form of the acyl bromide then reacts with bromine at the α-position.[10]

  • Hydrolysis: The resulting α-bromo acyl bromide is subsequently hydrolyzed during the aqueous workup to yield the final α-bromo carboxylic acid.[10]

The presence of the electron-withdrawing fluorine atom at the β-position is not expected to significantly hinder the reaction, as the key enolization step is governed by the acyl bromide functionality.

Experimental Protocol: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

Materials:

  • 3-fluoro-3-methylbutyric acid

  • Red phosphorus (catalytic amount)

  • Bromine

  • Anhydrous carbon tetrachloride (or other suitable solvent)

  • Water

  • Diethyl ether

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware for reflux and distillation

  • Heating mantle

  • Rotary evaporator

Procedure:

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, place 3-fluoro-3-methylbutyric acid (1 equivalent) and a catalytic amount of red phosphorus.

  • Gently heat the mixture.

  • Slowly add bromine (1.1 equivalents) from the dropping funnel. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

  • After the addition is complete, continue to heat the reaction mixture under reflux until the reaction is complete (monitor by GC or NMR).

  • Cool the reaction mixture to room temperature.

  • Slowly and cautiously add water to the reaction mixture to hydrolyze the intermediate α-bromo acyl bromide.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with water and then with a saturated sodium bisulfite solution to remove any unreacted bromine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 2-Bromo-3-fluoro-3-methylbutyric acid.

  • The crude product can be purified by vacuum distillation.

Data Summary

The following table summarizes the key reactants and expected products for the proposed synthetic pathway.

StepStarting MaterialKey ReagentsProduct
13-hydroxy-3-methylbutyric acidDiethylaminosulfur trifluoride (DAST)3-fluoro-3-methylbutyric acid
23-fluoro-3-methylbutyric acidBromine, Red Phosphorus2-Bromo-3-fluoro-3-methylbutyric acid

Visualizing the Synthesis

The following diagrams illustrate the proposed synthetic pathway and the mechanism of the key bromination step.

Synthesis_Pathway cluster_step1 Step 1: Fluorination cluster_step2 Step 2: α-Bromination (HVZ Reaction) 3-hydroxy-3-methylbutyric_acid 3-hydroxy-3-methylbutyric acid 3-fluoro-3-methylbutyric_acid 3-fluoro-3-methylbutyric acid 3-hydroxy-3-methylbutyric_acid->3-fluoro-3-methylbutyric_acid DAST, DCM 2-Bromo-3-fluoro-3-methylbutyric_acid 2-Bromo-3-fluoro-3-methylbutyric acid 3-fluoro-3-methylbutyric_acid->2-Bromo-3-fluoro-3-methylbutyric_acid 1. Br₂, P (cat.) 2. H₂O

Caption: Proposed two-step synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid.

HVZ_Mechanism cluster_mechanism Hell-Volhard-Zelinsky Reaction Mechanism CarboxylicAcid R-CH₂-COOH AcylBromide R-CH₂-COBr CarboxylicAcid->AcylBromide PBr₃ Enol R-CH=C(OH)Br AcylBromide->Enol Tautomerization AlphaBromoAcylBromide R-CH(Br)-COBr Enol->AlphaBromoAcylBromide Br₂ FinalProduct R-CH(Br)-COOH AlphaBromoAcylBromide->FinalProduct H₂O (workup)

Caption: Simplified mechanism of the Hell-Volhard-Zelinsky reaction.

Conclusion and Future Perspectives

This technical guide has outlined a robust and scientifically plausible two-step synthesis for 2-Bromo-3-fluoro-3-methylbutyric acid. By leveraging established synthetic methodologies, namely deoxyfluorination with DAST and the Hell-Volhard-Zelinsky reaction, this guide provides a clear roadmap for researchers to access this valuable compound. The provided experimental protocols are designed to be a starting point for laboratory synthesis, and optimization of reaction conditions may be necessary to achieve maximum yields and purity. The successful synthesis of this molecule will undoubtedly open up new avenues for its exploration in various fields of chemical and pharmaceutical research.

References

  • Organic Chemistry Portal. Hell-Volhard-Zelinsky Reaction. [Link]

  • Google Patents. Process for the preparation of 3-hydroxy-3-methylbutyric acid or its calcium salts.
  • OrgoSolver. Carboxylic Acid Reactions: Hell–Volhard–Zelinsky α‑Halogenation. [Link]

  • Google Patents.
  • Fiveable. Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes. [Link]

  • Chemistry Steps. Alpha Halogenation of Carboxylic Acids. [Link]

  • OpenStax. 22.4 Alpha Bromination of Carboxylic Acids – Organic Chemistry: A Tenth Edition. [Link]

  • Chemistry LibreTexts. 22.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Organic Syntheses. Butanoic acid, 3-hydroxy-, methyl ester, (R) -. [Link]

  • NROChemistry. Hell-Volhard-Zelinsky Reaction. [Link]

  • ACS Publications. A New Method for α-Bromination of Carboxylic Acids. [Link]

  • Chemistry LibreTexts. Hell-Volhard-Zelinsky reaction. [Link]

  • YouTube. Hell-Volhard-Zelinsky Reaction. [Link]

  • Master Organic Chemistry. The Hell–Volhard–Zelinsky Reaction. [Link]

  • LookChem. Cas 1578-62-7,2-Fluoro-3-methylbutyric acid. [Link]

  • ResearchGate. Synthesis of 2-Fluoroacetoacetic Acid and 4-Fluoro-3-hydroxybutyric Acid. [Link]

  • Google Patents. Process for the Preparation of 4,4-Difluoro-3-Oxobutanoic Acid Esters.
  • CHIMIA. Modern Synthetic Procedures for the Fluorination of Organic Molecules. [Link]

  • ResearchGate. Conversion of the 3-hydroxy-3-methylbutanoate ion to 3-hydroxy-3-methylbutanoic acid. [Link]

  • ResearchGate. A mild and efficient method for nucleophilic aromatic fluorination using tetrabutylammonium fluoride as fluorinating reagent. [Link]

  • Organic Chemistry Portal. Fluoroalkane synthesis by fluorination or substitution. [Link]

  • ACS GCI Pharmaceutical Roundtable. Nuclophilic Fluorination by F-. [Link]

  • ResearchGate. 3-methylbutanoic acid synthesis routes from alpha-keto isocaproate as... [Link]

  • YouTube. 3-Methylbutanoic acid. [Link]

  • ResearchGate. Conversion of β-methylbutyric acid to β-hydroxy-β-methylbutyric acid by Galactomyces reessii. [Link]

  • DSpace@MIT. Microbial synthesis of 3,4-dihydroxybutyric acid, 3-hydroxybutyrolactone and other 3-hydroxyalkanoic acids. [Link]

  • PubChem. 3-Fluoro-3-methylbutanal. [Link]

  • PubMed. Conversion of beta-methylbutyric acid to beta-hydroxy-beta-methylbutyric acid by Galactomyces reessii. [Link]

  • SciSpace. Methods for producing 3-hydroxy-3-methylbutyric acid. [Link]

Sources

Foundational

An In-Depth Technical Guide to 2-Bromo-3-fluoro-3-methylbutanoic Acid: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Fluorinated Moieties in Medicinal Chemistry The introduction of fluorine into bioactive molecules is a cornerstone...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Moieties in Medicinal Chemistry

The introduction of fluorine into bioactive molecules is a cornerstone of modern drug design, profoundly influencing a compound's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] 2-Bromo-3-fluoro-3-methylbutanoic acid, with its IUPAC name 2-bromo-3-fluoro-3-methylbutanoic acid , stands as a crucial chiral building block, offering a unique combination of reactive handles for synthetic elaboration and the beneficial physicochemical properties imparted by the fluorine atom. This guide provides a comprehensive overview of its synthesis, properties, reactivity, and applications, with a focus on its role in the development of novel therapeutics.

Core Molecular Attributes and Physicochemical Properties

2-Bromo-3-fluoro-3-methylbutanoic acid is a halogenated carboxylic acid characterized by a stereocenter at the α-carbon and a fluorine-bearing tertiary carbon at the β-position. This structural arrangement confers a distinct set of properties that are highly valuable in medicinal chemistry.

Table 1: Physicochemical Properties of 2-Bromo-3-fluoro-3-methylbutanoic Acid and Related Analogs

Property2-Bromo-3-fluoro-3-methylbutanoic acid2-Bromo-3-methylbutanoic acid[1][3]2-Fluoro-3-methylbutanoic acid[4]
IUPAC Name 2-bromo-3-fluoro-3-methylbutanoic acid2-bromo-3-methylbutanoic acid2-fluoro-3-methylbutanoic acid
CAS Number 50884-94-1565-74-21578-62-7
Molecular Formula C5H8BrFO2C5H9BrO2C5H9FO2
Molecular Weight 199.02 g/mol 181.03 g/mol 120.12 g/mol
Appearance White to beige crystalline powder or solid (predicted)White to beige crystalline powder or solidNot specified
Melting Point Not specified39-42 °CNot specified
Boiling Point Not specified124-126 °C (at 20 mmHg)Not specified
Solubility Predicted to be soluble in organic solvents like ethanol and etherModerately soluble in water, highly soluble in organic solventsNot specified

The presence of the highly electronegative fluorine atom can significantly influence the acidity of the carboxylic acid proton and the reactivity of the adjacent C-Br bond. The carbon-fluorine bond is exceptionally strong, enhancing the metabolic stability of molecules that incorporate this moiety.[1]

Synthesis and Manufacturing Insights

Proposed Synthetic Pathway

A logical approach to the synthesis of 2-bromo-3-fluoro-3-methylbutanoic acid would likely involve the following key transformations:

  • Fluorination of a suitable precursor: This could involve the fluorination of 3-hydroxy-3-methylbutanoic acid or a derivative.

  • α-Bromination of the fluorinated carboxylic acid: The Hell-Volhard-Zelinsky reaction is a classic and effective method for the α-bromination of carboxylic acids.[1]

Experimental Protocol: A Generalized Hell-Volhard-Zelinsky Bromination

This protocol is a general representation and would require optimization for the specific substrate, 3-fluoro-3-methylbutanoic acid.

Materials:

  • 3-fluoro-3-methylbutanoic acid (starting material)

  • Red phosphorus (catalyst)

  • Bromine (brominating agent)

  • Anhydrous solvent (e.g., carbon tetrachloride)

  • Methanol (for esterification, if desired for purification)

  • Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping funnel, distillation apparatus)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place the 3-fluoro-3-methylbutanoic acid and a catalytic amount of red phosphorus.[5]

  • Slowly add bromine to the reaction mixture through the dropping funnel. The reaction is often exothermic and may require cooling to control the rate.[5]

  • After the addition of bromine is complete, gently heat the reaction mixture to reflux for several hours to ensure complete bromination.[5]

  • Cool the reaction mixture and carefully quench any unreacted bromine.

  • The crude product, 2-bromo-3-fluoro-3-methylbutanoyl bromide, can be purified by distillation.[5]

  • Hydrolysis of the acyl bromide (e.g., by careful addition of water) will yield the final product, 2-bromo-3-fluoro-3-methylbutanoic acid.

Diagram of the Proposed Synthetic Workflow

G cluster_0 Synthesis of 2-Bromo-3-fluoro-3-methylbutanoic Acid A 3-Fluoro-3-methylbutanoic Acid B Hell-Volhard-Zelinsky Reaction (Br2, P(cat.)) A->B C 2-Bromo-3-fluoro-3-methylbutanoyl Bromide B->C D Hydrolysis (H2O) C->D E 2-Bromo-3-fluoro-3-methylbutanoic Acid D->E

Caption: A proposed synthetic workflow for 2-bromo-3-fluoro-3-methylbutanoic acid.

Spectroscopic Characterization (Predicted)

1H NMR:

  • -CH(Br)-: A doublet or doublet of doublets, shifted downfield due to the deshielding effects of the adjacent bromine and carboxylic acid groups. Coupling to the fluorine atom and the methyl protons would be expected.

  • -C(F)(CH3)2: Two singlets or a pair of doublets for the diastereotopic methyl groups, with coupling to the fluorine atom.

  • -COOH: A broad singlet, the chemical shift of which would be concentration and solvent-dependent.

13C NMR:

  • -COOH: A signal in the range of 170-180 ppm.

  • -CH(Br)-: A signal significantly downfield, split by the fluorine atom (C-F coupling).

  • -C(F)(CH3)2: A signal split into a doublet by the directly attached fluorine atom.

  • -CH3: One or two signals for the methyl carbons, potentially showing coupling to the fluorine atom.

Infrared (IR) Spectroscopy:

  • O-H stretch (carboxylic acid): A broad absorption in the region of 2500-3300 cm-1.

  • C=O stretch (carboxylic acid): A strong absorption around 1700-1725 cm-1.

  • C-F stretch: An absorption in the region of 1000-1400 cm-1.

  • C-Br stretch: An absorption in the lower frequency region, typically 500-600 cm-1.

Mass Spectrometry (MS):

  • The mass spectrum would be expected to show a molecular ion peak (M+) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (79Br and 81Br).

  • Fragmentation patterns would likely involve the loss of Br, COOH, and other small fragments.

Reactivity and Applications in Drug Development

The synthetic utility of 2-bromo-3-fluoro-3-methylbutanoic acid lies in the differential reactivity of its functional groups. The α-bromo group is susceptible to nucleophilic substitution, making it an excellent precursor for the introduction of a wide range of functionalities, including amino, hydroxyl, and cyano groups. This allows for the construction of diverse molecular scaffolds.[1]

The carboxylic acid moiety provides a handle for amide bond formation, esterification, and other transformations, enabling the incorporation of this building block into larger, more complex molecules.

Diagram of Key Reactions and Transformations

G cluster_1 Synthetic Utility A 2-Bromo-3-fluoro-3-methylbutanoic Acid B Nucleophilic Substitution (at C-Br) A->B C Amide Coupling (at -COOH) A->C D α-Substituted Fluorinated Amino Acid Analogs B->D E Fluorinated Peptidomimetics and Small Molecules C->E

Caption: Key synthetic transformations of 2-bromo-3-fluoro-3-methylbutanoic acid.

The strategic placement of the fluorine atom can enhance the binding affinity of a drug candidate to its target protein by participating in favorable electrostatic interactions. Furthermore, the increased metabolic stability can lead to improved pharmacokinetic profiles, such as a longer half-life in the body.

Safety and Handling

As a halogenated carboxylic acid, 2-bromo-3-fluoro-3-methylbutanoic acid should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. It is predicted to be a corrosive and irritating compound.

General Handling Precautions:

  • Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.[2][6][7][8]

  • Ventilation: Use in a well-ventilated area, preferably a chemical fume hood.[6][8]

  • In case of contact:

    • Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical attention.[2][7][8]

    • Skin: Wash off immediately with soap and plenty of water.[2][7][8]

  • Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.[2][6]

Conclusion

2-Bromo-3-fluoro-3-methylbutanoic acid is a valuable and versatile building block for medicinal chemistry and drug discovery. Its unique combination of a reactive bromine handle, a carboxylic acid for further derivatization, and the advantageous properties conferred by the fluorine atom make it an attractive starting material for the synthesis of novel therapeutic agents. As the demand for more effective and metabolically robust drugs continues to grow, the importance of such strategically fluorinated building blocks will undoubtedly increase.

References

  • Butanoic acid, 2-bromo-3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. (n.d.). Retrieved from [Link]

  • Methyl 3-bromo-3-methylbutanoate Safety Data Sheet. (2025, December 9). Indagoo Research Chemicals.
  • Guo, P., Tao, M., Xu, W. W., Wang, A. J., Li, W., Yao, Q., ... & He, C. Y. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3, 3, 3-trifluoropropene as a Radical Acceptor. Organic letters, 24(12), 2145-2148.
  • Human Metabolome Database: 1H NMR Spectrum (1D, 1000 MHz, D2O, predicted) (HMDB0000351). Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl-, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

  • 2 Bromo 3 Methyl Butanoic Acid. Pacific Biochem Private Limited. Retrieved from [Link]

  • Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000407). Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl- Infrared Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

  • Synthesis of α-fluorocarboxylic acids and derivatives. Organic Chemistry Portal. Retrieved from [Link]

  • A Novel Method for the Preparation of α,α'-Difluoroesters and Acids Using BrF3. ResearchGate. Retrieved from [Link]

  • A Facile One-Pot Synthesis of α-Bromo-α,β-unsaturated Esters from Alcohols. (2007). Molecules, 12(5), 1055-1060.
  • Synthesis of α-bromocarboxylic acids and derivatives. Organic Chemistry Portal. Retrieved from [Link]

  • Synthesis of 2-fluorooctanoic acid: an advanced organic chemistry laboratory experiment. (2019, December 6). Fluorine Notes.
  • Preparation of 2-bromo-3-methylbutanoyl bromide. PrepChem.com. Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl-, ethyl ester Infrared Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • 13C NMR spectrum: 2-bromo-2-methylpropane. Doc Brown's Chemistry. Retrieved from [Link]

  • (2S)-2-Bromo-3-methylbutanoic acid. PubChem. Retrieved from [Link]

  • 2-Bromo-2-chloro-3-methylbutanoic acid. PubChem. Retrieved from [Link]

  • 2-Bromo-4-fluoro-3-methylpentanoic acid. PubChem. Retrieved from [Link]

  • Rozen, S., Hagooly, A., & Harduf, R. (2001). Synthesis of alpha-fluorocarboxylates from the corresponding acids using acetyl hypofluorite. The Journal of organic chemistry, 66(22), 7464–7468.
  • Methyl 2-bromo-3-methylbutanoate: A Feasibility Analysis on its Market Prospect by Leading Manufacturer. (n.d.). Retrieved from [Link]

  • Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2021). Pharmaceuticals, 14(12), 1269.
  • 3-Methylbutanoic acid. FooDB. Retrieved from [Link]

  • 2-Fluoro-3-methylbutanoic acid. PubChem. Retrieved from [Link]

  • 13C NMR spectrum of 2-bromo-2-methylpropane. Doc Brown's Chemistry. Retrieved from [Link]

  • 13C NMR spectrum of 2-methylpropanoic acid. Doc Brown's Chemistry. Retrieved from [Link]

Sources

Exploratory

"2-Bromo-3-fluoro-3-methylbutyric acid" physical properties

An In-Depth Technical Guide to the Physical Properties of 2-Bromo-3-fluoro-3-methylbutyric Acid Authored by a Senior Application Scientist This document provides a comprehensive technical overview of the physical and che...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physical Properties of 2-Bromo-3-fluoro-3-methylbutyric Acid

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of the physical and chemical properties of 2-Bromo-3-fluoro-3-methylbutyric acid. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound for synthesis, characterization, and application. This guide moves beyond a simple data sheet to explain the causality behind its properties and the methodologies used for their determination.

Compound Identification and Structure

Precise identification is the foundation of all subsequent research and development. 2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid containing two chiral centers, making stereochemistry a critical consideration in its synthesis and application.

  • IUPAC Name: 2-Bromo-3-fluoro-3-methylbutanoic acid

  • CAS Number: 50884-94-1[1][2][3]

  • Molecular Formula: C₅H₈BrFO₂[1][2]

  • Molecular Weight: 199.02 g/mol [1]

The structure features a carboxylic acid group, which dominates its acidic properties and potential for hydrogen bonding. The presence of both bromine and fluorine atoms on adjacent carbons introduces significant steric and electronic effects, influencing its reactivity and physical state.

Core Physicochemical Properties

The physical properties of a compound dictate its handling, purification, and formulation requirements. The data presented below has been aggregated from supplier technical sheets.

PropertyValueSource
Melting Point 54-56 °C[1]
Boiling Point 235.6 °C at 760 mmHg[1]
Density 1.595 g/cm³[1]
Vapor Pressure 0.0171 mmHg at 25°C[1]
LogP (Octanol-Water Partition Coefficient) 1.58[1]

Analysis of Properties:

  • Physical State: With a melting point of 54-56 °C, this compound is a solid at standard temperature and pressure (STP).

  • Boiling Point: The exceptionally high boiling point is characteristic of carboxylic acids, which can form stable hydrogen-bonded dimers.[4][5][6] This strong intermolecular association increases the energy required to transition to the vapor phase.

  • Density: A density of nearly 1.6 g/cm³ indicates it is significantly denser than water, which is expected due to the presence of the heavy bromine atom.

  • LogP: The LogP value of 1.58 suggests a moderate lipophilicity. While the carboxylic acid group provides hydrophilicity, the carbon backbone and halogen atoms contribute to its solubility in nonpolar environments.

Experimental Methodologies for Property Determination

To ensure scientific integrity, physical properties must be determined through robust and reproducible experimental protocols. The following sections detail the standard methodologies for characterizing a novel or synthesized batch of 2-Bromo-3-fluoro-3-methylbutyric acid.

Melting Point Determination

The melting point is a critical indicator of purity. A sharp melting range (typically <1°C) is characteristic of a pure compound, whereas impurities will cause a depression and broadening of the melting range.

Protocol: Digital Melting Point Apparatus (e.g., Mel-Temp)

  • Sample Preparation: Finely crush a small amount of the crystalline solid. Press the open end of a capillary tube into the powder to collect a sample.[7]

  • Packing: Tap the sealed end of the capillary tube on a hard surface, or drop it down a long glass tube, to tightly pack the sample to a height of 2-3 mm.[7][8] Proper packing prevents air pockets and ensures uniform heat transfer.

  • Initial Rapid Determination: Place the capillary in the heating block. Set a rapid heating ramp (e.g., 10-20°C/min) to find an approximate melting range. This saves time and prevents overshooting the true melting point in subsequent, more precise measurements.[8]

  • Accurate Determination: Allow the apparatus to cool at least 20°C below the approximate melting point. Using a fresh sample, heat at a slow rate (1-2°C/min) starting about 15°C below the expected range.[8] This slow ramp rate is crucial for allowing the system to reach thermal equilibrium, ensuring an accurate reading.

  • Recording: Record the temperature at which the first droplet of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁–T₂.

Melting_Point_Workflow cluster_prep Sample Preparation cluster_measurement Measurement A Crush Solid B Load Capillary Tube A->B C Pack Sample (2-3 mm) B->C D Rapid Scan (10-20°C/min) for Approx. MP C->D Insert Sample E Cool Apparatus D->E F Slow Scan (1-2°C/min) near Approx. MP E->F G Record T1 (First Drop) & T2 (Fully Liquid) F->G H Final Melting Range G->H Report Range T1 - T2 Boiling_Point_Workflow A Add 0.5 mL Liquid to Durham Tube B Insert Inverted Capillary Tube A->B C Attach to Thermometer & Place in Thiele Tube B->C D Heat Side Arm Gently C->D E Observe Rapid, Continuous Stream of Bubbles D->E F Remove Heat Source E->F G Record Temperature When Liquid Enters Capillary F->G H Reported Boiling Point G->H

Micro-scale boiling point determination using a Thiele tube.
Solubility Characterization

A systematic solubility analysis provides critical insights into the compound's polarity and the nature of its functional groups. The carboxylic acid moiety is the primary determinant of its acid-base behavior. [9] Protocol: Systematic Solubility Testing

The following tests should be performed sequentially at room temperature using ~25 mg of the compound in 0.75 mL of the solvent.

  • Water: Test solubility in deionized water. The presence of the polar carboxylic acid group may confer slight solubility, but the larger carbon backbone and halogens likely limit it. Test the resulting solution with litmus paper; an acidic response is expected. [10]2. 5% NaOH (aq): The compound should readily dissolve. This is a confirmatory test for an acidic functional group. The strong base deprotonates the carboxylic acid to form a water-soluble sodium carboxylate salt.

  • 5% NaHCO₃ (aq): The compound should dissolve, likely with effervescence (CO₂ evolution). Solubility in sodium bicarbonate, a weak base, indicates a relatively strong acid, which is characteristic of carboxylic acids. [11]4. 5% HCl (aq): No solubility is expected. As an acid, the compound will not react with another acid.

  • Organic Solvents: Test solubility in common organic solvents like ethanol, acetone, and dichloromethane. Given its moderate LogP, high solubility is expected in polar organic solvents.

Solubility_Logic cluster_aqueous Aqueous Tests cluster_organic Organic Tests start Start with Sample water Test in Water start->water naoh Test in 5% NaOH water->naoh Limited Solubility, Acidic pH Expected nahco3 Test in 5% NaHCO3 naoh->nahco3 Soluble (Confirms Acid) hcl Test in 5% HCl nahco3->hcl Soluble (Strong Acid) etoh Test in Ethanol hcl->etoh Insoluble (No Reaction) dcm Test in DCM etoh->dcm Soluble Expected result Final Solubility Profile dcm->result Soluble Expected

Logical flow for systematic solubility testing.

Safety, Handling, and Storage

As a halogenated carboxylic acid, 2-Bromo-3-fluoro-3-methylbutyric acid should be handled with appropriate care.

  • Handling: Use in a well-ventilated fume hood. Wear standard personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from strong bases and oxidizing agents. The solid nature and moderate vapor pressure suggest stability under standard storage conditions.

This guide provides a foundational understanding of the physical properties of 2-Bromo-3-fluoro-3-methylbutyric acid, grounded in established experimental principles. Accurate characterization is paramount for its successful application in research and development.

References

  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID - LookChem. (n.d.). Retrieved from [Link]

  • 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1) - Sinfoo Biotech. (n.d.). Retrieved from [Link]

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. (n.d.). Retrieved from [Link]

  • Melting point determination. (n.d.). Retrieved from [Link] sc-year-1-autumn-term/practicals/melting-point-determination/

  • 2 Bromo 3 Methyl Butanoic Acid - Pacific Biochem Private Limited. (n.d.). Retrieved from [Link]

  • Lab 14: Qualitative Organic Analysis - CSUB. (n.d.). Retrieved from [Link]

  • Experiment 1 - Melting Points. (n.d.). Retrieved from [Link]

  • 9: Boiling point and acidity of carboxylic acids - YouTube. (2021, February 4). Retrieved from [Link]

  • Carboxylic Acid Reactivity - MSU chemistry. (n.d.). Retrieved from [Link]

  • experiment (1) determination of melting points. (2021, September 19). Retrieved from [Link]

  • Experiment 1: Melting-point Determinations. (n.d.). Retrieved from [Link]

  • Determination Of Boiling Point Of An Organic Compound Experiment - BYJU'S. (n.d.). Retrieved from [Link]

  • 6.1D: Step-by-Step Procedures for Melting Point Determination - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

  • 6.2B: Step-by-Step Procedures for Boiling Point Determination - Chemistry LibreTexts. (2022, May 5). Retrieved from [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

  • Boiling Points of Carboxylic Acids - YouTube. (2019, August 14). Retrieved from [Link]

  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid - MDPI. (n.d.). Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl- - NIST WebBook. (n.d.). Retrieved from [Link]

  • Solubility of Organic Compounds | PDF - Scribd. (n.d.). Retrieved from [Link]

  • 6.4D: Individual Tests - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.). Retrieved from [Link]

  • Spectroscopy Data for Undergraduate Teaching - ERIC. (2023, September 11). Retrieved from [Link]

  • Butanoic acid, 2-bromo-3-methyl- - NIST WebBook. (n.d.). Retrieved from [Link]

  • 2-Bromo-2-chloro-3-methylbutanoic acid | C5H8BrClO2 | CID 20465264 - PubChem. (n.d.). Retrieved from [Link]

  • Determined Mechanism for the Formation of 2-bromo-3-methylbutane - Carroll Collected. (n.d.). Retrieved from [Link]

Sources

Foundational

A Technical Guide to the Spectroscopic Characterization of 2-Bromo-3-fluoro-3-methylbutyric acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the anticipated spectroscopic data for 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 508...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated spectroscopic data for 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1).[1][2] Due to the limited availability of published experimental spectra for this specific molecule, this document focuses on a detailed prediction of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The predictions are grounded in fundamental spectroscopic principles and supported by data from structurally analogous compounds. This guide is intended to serve as a valuable resource for the identification, characterization, and quality control of 2-Bromo-3-fluoro-3-methylbutyric acid in a research and development setting.

Introduction

2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid with potential applications as a building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.[3][4][5] The presence of three distinct functional groups—a carboxylic acid, a bromine atom at the α-position, and a fluorine atom at the β-position—creates a unique chemical environment that can be elucidated through various spectroscopic techniques. Accurate interpretation of its spectroscopic data is paramount for confirming its structure and purity.

This guide will provide an in-depth predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS spectra of 2-Bromo-3-fluoro-3-methylbutyric acid. Each section will detail the expected spectral features, the reasoning behind these predictions, and a standard protocol for data acquisition.

Predicted ¹H NMR Spectroscopic Data

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for determining the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of 2-Bromo-3-fluoro-3-methylbutyric acid in a standard deuterated solvent like CDCl₃ would exhibit distinct signals for the protons in the molecule.

Predicted ¹H NMR Data Summary

Proton AssignmentPredicted Chemical Shift (ppm)Predicted MultiplicityIntegration
-COOH10.0 - 12.0Singlet (broad)1H
4.3 - 4.6Doublet1H
-CH₃ (A)1.5 - 1.7Doublet3H
-CH₃ (B)1.5 - 1.7Doublet3H

Interpretation and Rationale:

  • -COOH Proton: The acidic proton of the carboxylic acid is expected to appear as a broad singlet in the downfield region of the spectrum, typically between 10.0 and 12.0 ppm. Its broadness is due to hydrogen bonding and chemical exchange.

  • α-Proton (Hα): The proton on the carbon adjacent to the bromine atom (C2) is expected to be significantly deshielded and appear as a doublet between 4.3 and 4.6 ppm. The splitting pattern arises from coupling with the fluorine atom on the adjacent carbon (³JHF coupling).

  • Methyl Protons (-CH₃): The two methyl groups attached to the carbon bearing the fluorine atom (C3) are diastereotopic due to the chiral center at C2. Therefore, they are expected to appear as two distinct doublets in the range of 1.5 - 1.7 ppm. The splitting is due to coupling with the fluorine atom (³JHF coupling).

Experimental Protocol for ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-3-fluoro-3-methylbutyric acid in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

  • Data Acquisition:

    • Acquire the spectrum at room temperature.

    • Use a standard pulse sequence.

    • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-16 ppm).

    • Apply a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Logical Relationship of Proton Environments

Caption: Predicted ¹H NMR couplings for 2-Bromo-3-fluoro-3-methylbutyric acid.

Predicted ¹³C NMR Spectroscopic Data

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The predicted ¹³C NMR spectrum of 2-Bromo-3-fluoro-3-methylbutyric acid will show distinct signals for each of the five carbon atoms, with the carbon atoms bonded to electronegative atoms appearing at lower fields.

Predicted ¹³C NMR Data Summary

Carbon AssignmentPredicted Chemical Shift (ppm)Predicted Multiplicity (due to C-F coupling)
C=O170 - 175Singlet
C-F90 - 100Doublet
C-Br45 - 55Doublet
-CH₃ (A)20 - 30Doublet
-CH₃ (B)20 - 30Doublet

Interpretation and Rationale:

  • Carbonyl Carbon (C=O): The carbon of the carbonyl group is the most deshielded and is expected to appear in the 170-175 ppm region.

  • Carbon-Fluorine (C-F): The carbon atom directly attached to the fluorine atom (C3) will be significantly deshielded and is predicted to appear as a doublet between 90 and 100 ppm due to one-bond C-F coupling (¹JCF).

  • Carbon-Bromine (C-Br): The carbon atom bonded to the bromine atom (C2) is expected to resonate as a doublet in the 45-55 ppm range. The splitting is due to two-bond C-F coupling (²JCF).

  • Methyl Carbons (-CH₃): The two diastereotopic methyl carbons will likely appear as two distinct doublets between 20 and 30 ppm due to two-bond C-F coupling (²JCF).

Experimental Protocol for ¹³C NMR Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

  • Instrumentation: A 100 MHz or higher field NMR spectrometer is recommended.

  • Data Acquisition:

    • Acquire the spectrum using a standard proton-decoupled pulse sequence.

    • Set the spectral width to encompass the full range of expected carbon chemical shifts (e.g., 0-200 ppm).

    • A sufficient number of scans and a suitable relaxation delay are necessary to obtain a good signal-to-noise ratio.

Unique Carbon Environments

13C_NMR_Prediction C1 C=O (170-175 ppm) C2 C-Br (45-55 ppm) C1->C2 C3 C-F (90-100 ppm) C2->C3 C4 CH₃ (20-30 ppm) C3->C4 C5 CH₃ (20-30 ppm) C3->C5

Caption: Predicted ¹³C NMR environments for 2-Bromo-3-fluoro-3-methylbutyric acid.

Predicted Infrared (IR) Spectroscopic Data

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. The IR spectrum of 2-Bromo-3-fluoro-3-methylbutyric acid is expected to show characteristic absorption bands for the carboxylic acid, C-F, and C-Br bonds.

Predicted IR Data Summary

Functional GroupPredicted Absorption Range (cm⁻¹)Intensity
O-H (Carboxylic Acid)2500 - 3300Broad, Strong
C=O (Carboxylic Acid)1700 - 1725Strong
C-F1000 - 1100Strong
C-Br500 - 600Medium to Strong

Interpretation and Rationale:

  • O-H Stretch: The O-H bond of the carboxylic acid will produce a very broad and strong absorption band in the 2500-3300 cm⁻¹ region, which is characteristic of the hydrogen-bonded dimeric form of carboxylic acids.

  • C=O Stretch: A strong and sharp absorption band corresponding to the carbonyl stretch of the carboxylic acid is expected between 1700 and 1725 cm⁻¹.

  • C-F Stretch: A strong absorption band in the 1000-1100 cm⁻¹ region is indicative of the C-F bond.

  • C-Br Stretch: The C-Br stretching vibration is expected to appear in the fingerprint region, typically between 500 and 600 cm⁻¹.

Experimental Protocol for IR Spectroscopy

  • Sample Preparation: The sample can be analyzed as a thin film between salt plates (if it is a low melting solid or liquid) or as a KBr pellet.

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used.

  • Data Acquisition:

    • Record a background spectrum.

    • Record the sample spectrum over the range of 4000-400 cm⁻¹.

    • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Key Functional Group IR Regions

Caption: Predicted key IR absorption regions for 2-Bromo-3-fluoro-3-methylbutyric acid.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition.

Predicted Mass Spectrometry Data Summary

m/zInterpretation
198/200Molecular ion [M]⁺ and [M+2]⁺ peaks
153/155Loss of -COOH (formyl radical)
119Loss of Br radical
73[M - Br - COOH]⁺

Interpretation and Rationale:

  • Molecular Ion Peak: The molecular ion peak is expected to appear as a pair of peaks at m/z 198 and 200, with approximately equal intensity. This characteristic pattern is due to the presence of the bromine atom, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. The molecular formula is C₅H₈BrFO₂.[1]

  • Fragmentation Pattern:

    • A common fragmentation pathway for carboxylic acids is the loss of the carboxyl group as a formyl radical (-COOH), which would result in fragment ions at m/z 153 and 155.

    • Loss of a bromine radical from the molecular ion would lead to a fragment at m/z 119.

    • Subsequent loss of the carboxyl group from this fragment would give rise to an ion at m/z 73.

Experimental Protocol for Mass Spectrometry

  • Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

  • Ionization Method: Electron Ionization (EI) is a common technique for volatile compounds, while Electrospray Ionization (ESI) is suitable for less volatile or thermally labile molecules.

  • Data Acquisition: The mass spectrum is acquired over a suitable mass range (e.g., m/z 50-300).

Predicted Fragmentation Pathway

MS_Fragmentation M [M]⁺˙ m/z 198/200 M_minus_COOH [M-COOH]⁺ m/z 153/155 M->M_minus_COOH - COOH M_minus_Br [M-Br]⁺ m/z 119 M->M_minus_Br - Br M_minus_Br_COOH [M-Br-COOH]⁺ m/z 73 M_minus_Br->M_minus_Br_COOH - COOH

Caption: Predicted mass spectrometry fragmentation of 2-Bromo-3-fluoro-3-methylbutyric acid.

Conclusion

References

  • BenchChem. (n.d.). Spectroscopic confirmation of the 2-bromo-3-methylbutenoic acid methyl ester structure.
  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. (n.d.).
  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000407).
  • Sigma-Aldrich. (n.d.). (R)-(+)-2-Bromo-3-methylbutyric acid 96%.
  • MDPI. (2020). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid.
  • Sigma-Aldrich. (n.d.). 2-Bromo-3-methylbutyric acid 97%.
  • NIST. (n.d.). Butanoic acid, 2-bromo-3-methyl-, ethyl ester.
  • NIST. (n.d.). Butanoic acid, 2-bromo-3-methyl-.
  • ResearchGate. (2020). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid.
  • ChemicalBook. (n.d.). 2-Bromobutyric acid methyl ester(3196-15-4) 1H NMR spectrum.
  • NIST. (n.d.). Butanoic acid, 2-bromo-3-methyl- IR Spectrum.
  • Sinfoo Biotech. (n.d.). 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1).
  • SpectraBase. (n.d.). 2-Bromo-3-methyl-butyric acid - Optional[ATR-IR] - Spectrum.
  • ChemicalBook. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID | 50884-94-1.
  • NMR spectra 2-13C. (n.d.).
  • PubChem. (n.d.). 2-Bromo-2-chloro-3-methylbutanoic acid.
  • Doc Brown's Chemistry. (n.d.). 13C NMR spectrum: 2-bromo-2-methylpropane.
  • Chegg.com. (2023). Solved Question 2: This is the 1H NMR spectrum of.
  • ChemicalBook. (n.d.). 2-Bromobutyric acid(80-58-0) 13C NMR spectrum.

Sources

Exploratory

An In-depth Technical Guide to the Safe Handling and Management of 2-Bromo-3-fluoro-3-methylbutyric Acid

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency management of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency management of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1). As a halogenated carboxylic acid, this compound possesses significant reactivity, making a thorough understanding of its properties and associated hazards paramount for ensuring laboratory safety and experimental integrity. This guide synthesizes data from structurally similar compounds and established chemical safety principles to provide a robust framework for risk mitigation.

Section 1: Chemical Identity and Physical Properties

2-Bromo-3-fluoro-3-methylbutyric acid is a specialized building block in organic synthesis. Its structure, featuring an alpha-bromo substituent and a tertiary fluoride, confers unique reactivity for creating complex molecular architectures. The presence of these functional groups dictates its physical characteristics and is the primary driver of its hazardous properties. While exhaustive experimental data for this specific molecule is not widely published, its properties can be reliably inferred from its structure and data from close analogs.

Table 1: Chemical and Physical Properties of 2-Bromo-3-fluoro-3-methylbutyric Acid and Analogs

PropertyValue / InformationSource
IUPAC Name 2-Bromo-3-fluoro-3-methylbutanoic acid-
CAS Number 50884-94-1[1]
Molecular Formula C₅H₈BrFO₂-
Molecular Weight 199.02 g/mol -
Appearance Expected to be a solid or liquid at room temperature. Analogs like 2-Bromo-3-methylbutyric acid are white to beige crystalline powders.[2][3]-
Density 1.595 g/cm³[4]
Solubility Expected to be soluble in organic solvents and have limited solubility in water.[5]-
Reactivity Profile As an α-halo carboxylic acid, it is a potent alkylating agent and is reactive with bases, oxidizing agents, and nucleophiles.[6][7] Thermal decomposition may produce toxic fumes of hydrogen bromide and hydrogen fluoride.[6]-

Section 2: Hazard Identification and Risk Assessment

The primary hazards associated with 2-Bromo-3-fluoro-3-methylbutyric acid stem from its corrosive nature as a carboxylic acid and the reactivity of the carbon-bromine bond. Safety Data Sheets (SDS) for structurally related α-bromo acids, such as 2-Bromo-3-methylbutyric acid (CAS 565-74-2) and 2-Bromobutyric acid (CAS 80-58-0), consistently classify these materials as severely hazardous upon contact.[8][9]

Causality of Hazards:

  • Corrosivity: The carboxylic acid moiety can readily donate a proton, leading to chemical burns upon contact with skin, eyes, and mucous membranes. This is a common property of carboxylic acids.[10][11]

  • Toxicity & Irritation: As a reactive alkylating agent, the compound can covalently modify biological macromolecules, leading to tissue damage and irritation.[7] Inhalation of vapors or dust can cause severe irritation to the upper respiratory tract.[6]

  • Thermal Decomposition: In a fire, the compound is expected to decompose, releasing highly toxic and corrosive gases, including carbon oxides, hydrogen bromide (HBr), and hydrogen fluoride (HF).[6] The presence of fluorine in the molecule makes the potential for HF release a critical consideration, as HF requires specialized first aid.

Table 2: Inferred GHS Hazard Classification

Hazard ClassHazard CategoryGHS StatementBasis of Inference
Acute Toxicity, OralCategory 4H302: Harmful if swallowedAnalog data (2-Bromobutyric acid)[8][9]
Acute Toxicity, DermalCategory 4H312: Harmful in contact with skinAnalog data (2-Bromo-3-methylbutyric acid)[9][12]
Skin CorrosionCategory 1BH314: Causes severe skin burns and eye damageConsistent classification for α-bromo carboxylic acids[6][8][9]
Serious Eye DamageCategory 1H318: Causes serious eye damageConsequence of Skin Corrosion Cat. 1B classification[6][8]
STOT - Single ExposureCategory 3H335: May cause respiratory irritationAnalog data (2-Bromo-3-methyl-4,4,4-trifluorobutyric acid)[6]

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential, prioritizing engineering controls to minimize reliance on PPE.

Engineering Controls:

  • Chemical Fume Hood: All manipulations of 2-Bromo-3-fluoro-3-methylbutyric acid, including weighing, transfers, and use in reactions, must be performed inside a certified chemical fume hood. This is the primary defense against inhaling corrosive vapors or dusts.[13]

  • Ventilation: The laboratory should be well-ventilated to prevent the accumulation of fugitive emissions.[14]

  • Safety Stations: An operational emergency eyewash station and safety shower must be immediately accessible in the work area.[13]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the chemical. The selection process must be deliberate and based on the identified risks.

  • Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves due to their poor chemical resistance. Always inspect gloves for tears or pinholes before use. Change gloves immediately if contamination is suspected. For tasks with a high risk of splash, consider double-gloving.[15]

  • Eye and Face Protection: Chemical safety goggles are mandatory. Due to the severe corrosive nature of the compound, a full-face shield must be worn over the goggles whenever handling the material, especially during transfers or when working with heated solutions.[6][8]

  • Skin and Body Protection: A flame-resistant lab coat, fully fastened, is required. Ensure clothing is non-absorbent. For larger-scale operations, a chemically resistant apron or suit may be necessary.[9]

  • Respiratory Protection: If engineering controls fail or during a large spill, a NIOSH-approved respirator with cartridges appropriate for organic vapors and acid gases is required.[8]

PPE_Selection_Workflow cluster_0 PPE Selection for 2-Bromo-3-fluoro-3-methylbutyric Acid start Start: Task Assessment hood Is the work performed in a fume hood? start->hood ppe_base Minimum PPE: - Nitrile Gloves - Safety Goggles - Lab Coat hood->ppe_base  Yes respirator Consult EHS: Respirator Required hood->respirator No splash_risk Is there a splash or heating risk? ppe_base->splash_risk face_shield Add Face Shield end_ppe Final PPE Configuration face_shield->end_ppe splash_risk->face_shield Yes splash_risk->ppe_base_end_connector

Caption: PPE selection workflow based on task risk assessment.

Section 4: Safe Handling and Storage Procedures

Adherence to strict protocols is critical for preventing accidents.

Handling:

  • Designate a specific area within the fume hood for working with this compound.

  • Before use, ensure all necessary equipment (spatulas, glassware, spill kit) is inside the hood.

  • When weighing a solid, tare a container on the balance, transfer the container to the hood, add the solid, and then return it to the balance for weighing. This minimizes contamination of the balance.

  • Handle the compound with plastic or glass spatulas; avoid metal spatulas which can be corroded by acids.

  • When preparing solutions, always add the acid to the solvent slowly. Never add solvent to the acid.

  • Keep containers tightly closed when not in use to prevent the escape of vapors.[14]

Storage:

  • Store in a cool, dry, well-ventilated area designated for corrosive materials.[14]

  • Keep containers tightly sealed.

  • Store away from incompatible materials, particularly bases, strong oxidizing agents, and metals.[6][14] The reaction with bases can be highly exothermic.[10]

  • Ensure the storage container is clearly labeled with the full chemical name and all relevant GHS hazard pictograms.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is vital.

Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[16] Seek immediate medical attention. Do not attempt to neutralize the acid on the skin.[8]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[16] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

  • Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[6]

  • Ingestion: Do NOT induce vomiting.[16] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[6] Seek immediate medical attention.

Spill Response: For any spill, evacuate unnecessary personnel and ensure the area is well-ventilated.

  • Small Spill (in a fume hood):

    • Neutralize the spill with a suitable agent like sodium bicarbonate or a commercial acid neutralizer.

    • Absorb the neutralized mixture with an inert material such as sand or vermiculite.

    • Scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

    • Decontaminate the area with a soap and water solution.

  • Large Spill (outside a fume hood):

    • Evacuate the laboratory immediately and alert others.

    • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

    • Do not attempt to clean up a large spill without proper training and equipment.

Spill_Response_Flowchart spill Spill Occurs assess Assess Spill Size & Location spill->assess small_spill Small Spill (Inside Hood) assess->small_spill Small & Contained large_spill Large Spill or Outside Hood assess->large_spill Large or Uncontained evacuate Evacuate Area Alert Others Call EHS/Emergency don_ppe Ensure Full PPE (Face Shield, Gloves) small_spill->don_ppe large_spill->evacuate neutralize Neutralize with Sodium Bicarbonate don_ppe->neutralize absorb Absorb with Inert Material neutralize->absorb collect Collect into Labeled Hazardous Waste Container absorb->collect decontaminate Decontaminate Surface collect->decontaminate

Caption: Emergency response flowchart for a chemical spill.

Section 6: Disposal Considerations

All waste containing 2-Bromo-3-fluoro-3-methylbutyric acid, including contaminated absorbents and empty containers, must be treated as hazardous waste.

  • Collect waste in a dedicated, labeled, and sealed container.

  • Do not mix with incompatible waste streams (e.g., bases).

  • Dispose of the waste through your institution's certified hazardous waste disposal program.[8]

Section 7: Example Experimental Protocol: Nucleophilic Substitution

This hypothetical protocol for an Sₙ2 reaction with sodium azide integrates the safety measures discussed.

Objective: Synthesize 2-azido-3-fluoro-3-methylbutyric acid.

Methodology:

  • Preparation (in Fume Hood):

    • Don all required PPE: nitrile gloves, safety goggles, face shield, and lab coat.

    • Set up a round-bottom flask with a magnetic stir bar and a reflux condenser in the fume hood.

    • Ensure an ice bath is available for emergency cooling.

  • Reagent Addition:

    • Weigh 2.0 g of 2-Bromo-3-fluoro-3-methylbutyric acid into a glass vial inside the hood.

    • In the reaction flask, dissolve 1.5 equivalents of sodium azide in a suitable solvent (e.g., acetone). Caution: Sodium azide is highly toxic.

    • Slowly add the 2-Bromo-3-fluoro-3-methylbutyric acid to the stirring azide solution in portions. The reaction may be exothermic; monitor the temperature.

  • Reaction:

    • Heat the reaction mixture to reflux using a heating mantle.

    • Allow the reaction to proceed for the required time, monitoring by TLC.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Carefully quench the reaction by slowly adding water.

    • Perform an extraction using an appropriate organic solvent.

    • Wash the organic layer with brine.

    • Dry the organic layer over sodium sulfate, filter, and concentrate the solvent using a rotary evaporator with the vacuum pump exhaust vented into the fume hood.

  • Waste Disposal:

    • Collect all aqueous and organic waste into separate, labeled hazardous waste containers.

    • Rinse all glassware with a small amount of solvent, and pour the rinsate into the appropriate waste container.

This protocol demonstrates that safety is not a separate step but an integral part of the experimental design and execution, ensuring the protection of the researcher and the integrity of the experiment.

References

  • Synquest Labs. (n.d.). Safety Data Sheet: 2-Bromo-3-methyl-4,4,4-trifluorobutyric acid.
  • Stratech. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications.
  • ChemicalBook. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID | 50884-94-1.
  • CymitQuimica. (n.d.). CAS 565-74-2: 2-Bromo-3-methylbutyric acid.
  • Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
  • LookChem. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID.
  • Thermo Fisher Scientific. (2025, September 6). Safety Data Sheet: Butanoic acid, 2-bromo-, methyl ester.
  • ChemicalBook. (2025, September 25). 2-Bromo-3-methylbutyric acid | 565-74-2.
  • Fisher Scientific. (2021, December 24). Safety Data Sheet: 2-Bromobutyric acid.
  • MilliporeSigma. (2025, May 6). Safety Data Sheet: 1-Bromo-3-methylbut-2-ene.
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: 2-Bromo-3-methylbutyric acid.
  • Fisher Scientific. (2025, December 19). Safety Data Sheet: Ethyl 2-bromo-3-methylbutyrate.
  • Dr. Oracle. (2025, October 18). What is the emergency treatment for acid exposure?
  • GOV.UK. (2024, October 10). What to do in a chemical emergency.
  • Indagoo Research Chemicals. (2025, December 9). Safety Data Sheet: Methyl 3-bromo-3-methylbutanoate.
  • MedchemExpress. (2025, March 31). Safety Data Sheet.
  • NOAA Cameo Chemicals. (n.d.). 2,4-DICHLOROBENZOIC ACID.
  • Wikipedia. (n.d.). α-Halo carboxylic acids and esters.
  • NOAA Cameo Chemicals. (n.d.). BROMOACETIC ACID, SOLUTION.
  • Sigma-Aldrich. (n.d.). 2-Bromo-3-methylbutyric acid 97%.

Sources

Foundational

An In-depth Technical Guide on the Potential Research Applications of 2-Bromo-3-fluoro-3-methylbutyric acid

Introduction In the landscape of modern chemical synthesis, the strategic incorporation of halogen atoms, particularly fluorine and bromine, into molecular frameworks is a cornerstone of innovation in drug discovery, agr...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern chemical synthesis, the strategic incorporation of halogen atoms, particularly fluorine and bromine, into molecular frameworks is a cornerstone of innovation in drug discovery, agrochemicals, and materials science. The unique physicochemical properties imparted by these halogens can profoundly influence the biological activity, metabolic stability, and material characteristics of a compound.[1][2][3] This guide delves into the potential research applications of a fascinating, yet underexplored, building block: 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1).[4][5]

While direct literature on this specific molecule is sparse, its structural features—an α-bromo carboxylic acid and a fluorinated tertiary carbon—suggest a wealth of potential as a versatile synthon. This document will, therefore, extrapolate from established principles of medicinal and synthetic chemistry to propose and detail its most promising research applications for an audience of researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 2-Bromo-3-fluoro-3-methylbutyric acid
PropertyValue
CAS Number 50884-94-1
Molecular Formula C5H8BrFO2
Molecular Weight 199.03 g/mol
Boiling Point 235.6°C at 760mmHg
Melting Point 54-56°C
Density 1.595g/cm³

Data sourced from available chemical supplier information.[6]

Core Application I: A Versatile Building Block in Drug Discovery and Medicinal Chemistry

The true potential of 2-Bromo-3-fluoro-3-methylbutyric acid lies in its utility as a starting material for the synthesis of more complex and biologically active molecules. The presence of both a reactive bromine atom at the α-position and a stabilizing fluorine atom at the β-position creates a unique chemical scaffold.

Synthesis of Novel Fluorinated Amino Acid Analogs

The introduction of fluorine into amino acids can significantly alter their properties, leading to enhanced metabolic stability and unique conformational constraints.[7][8] 2-Bromo-3-fluoro-3-methylbutyric acid is an ideal precursor for the synthesis of novel fluorinated valine analogs, a class of amino acids with significant biochemical interest. The α-bromo group is highly susceptible to nucleophilic substitution, making it a prime target for amination.[9][10]

Experimental Protocol: Synthesis of a Fluorinated Valine Analog

Objective: To synthesize 2-amino-3-fluoro-3-methylbutyric acid from 2-Bromo-3-fluoro-3-methylbutyric acid.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Ammonium hydroxide (concentrated)

  • Anhydrous diethyl ether

  • Hydrochloric acid (1M)

  • Sodium bicarbonate (saturated solution)

  • Magnesium sulfate (anhydrous)

  • Round-bottom flask

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 g of 2-Bromo-3-fluoro-3-methylbutyric acid in 20 mL of anhydrous diethyl ether.

  • Amination: Add 10 mL of concentrated ammonium hydroxide to the flask. The reaction is exothermic; maintain the temperature at 25-30°C using a water bath.

  • Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 4 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

  • Extraction: Wash the organic layer with 20 mL of 1M hydrochloric acid to remove excess ammonia, followed by 20 mL of saturated sodium bicarbonate solution to neutralize any remaining acid. Finally, wash with 20 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude product by recrystallization or column chromatography to obtain the pure 2-amino-3-fluoro-3-methylbutyric acid.

Causality Behind Experimental Choices:

  • The use of concentrated ammonium hydroxide provides a high concentration of the nucleophile (ammonia) to drive the S_N2 reaction at the α-carbon, displacing the bromide.[10]

  • Diethyl ether is chosen as the solvent due to its inertness and ability to dissolve the starting material.

  • The acidic and basic washes are crucial for removing unreacted starting materials and byproducts, ensuring a pure final product.

Visualization of the Synthetic Pathway

G start 2-Bromo-3-fluoro-3-methylbutyric acid reagent + NH4OH (conc.) start->reagent product 2-Amino-3-fluoro-3-methylbutyric acid reagent->product caption Synthetic route to a fluorinated valine analog.

Caption: Synthetic route to a fluorinated valine analog.

A Scaffold for Bioisosteric Replacement in Lead Optimization

Bioisosterism, the replacement of a part of a molecule with another group having similar physical or chemical properties, is a powerful strategy in drug design.[7] The unique electronic properties of the C-F bond and the reactivity of the C-Br bond make 2-Bromo-3-fluoro-3-methylbutyric acid an intriguing scaffold for creating novel bioisosteres.

The fluorinated isopropyl group can act as a bioisostere for other lipophilic groups, with the added benefit of potentially blocking metabolic oxidation at that position. The α-bromo group allows for the attachment of this scaffold to a variety of molecular backbones through nucleophilic substitution.

Conceptual Workflow: Bioisosteric Modification of a Hypothetical Drug Candidate

G cluster_0 Lead Compound cluster_1 Modification Strategy cluster_2 Novel Analog cluster_3 Starting Material lead Lead Compound with Isopropyl Group mod Bioisosteric Replacement lead->mod analog Analog with Fluorinated Isopropyl Group mod->analog start 2-Bromo-3-fluoro-3-methylbutyric acid start->mod Provides the fluorinated scaffold caption Workflow for bioisosteric modification.

Caption: Workflow for bioisosteric modification.

Core Application II: Development of Novel Agrochemicals

The introduction of fluorine and bromine into organic molecules has also been a successful strategy in the development of new pesticides and herbicides.[9] Fluorine can increase the biological efficacy and metabolic stability of a compound, while bromine can serve as a reactive handle for further chemical modifications. The structural motifs present in 2-Bromo-3-fluoro-3-methylbutyric acid are found in some active agrochemical compounds. For instance, esters of a related compound, 2-bromo-3-fluorosuccinic acid, have shown antifungal properties.[11]

Proposed Synthetic Pathway to a Potential Fungicide

A plausible application is the synthesis of ester or amide derivatives, which are common functional groups in agrochemicals.

Experimental Protocol: Synthesis of an Ethyl Ester Derivative

Objective: To synthesize ethyl 2-bromo-3-fluoro-3-methylbutyrate.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Ethanol (absolute)

  • Sulfuric acid (concentrated)

  • Sodium bicarbonate (5% aqueous solution)

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Reflux condenser

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask, combine 1.0 g of 2-Bromo-3-fluoro-3-methylbutyric acid and 20 mL of absolute ethanol.

  • Catalysis: Carefully add 0.5 mL of concentrated sulfuric acid to the mixture while stirring.

  • Reflux: Heat the mixture to reflux for 3 hours.

  • Work-up: Cool the reaction mixture and pour it into 50 mL of cold water. Transfer to a separatory funnel.

  • Extraction: Extract the aqueous layer with 2 x 25 mL of diethyl ether. Combine the organic extracts.

  • Neutralization: Wash the combined organic layers with 25 mL of 5% sodium bicarbonate solution, followed by 25 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude ethyl ester.

  • Purification: Purify the product by vacuum distillation.

Causality Behind Experimental Choices:

  • This is a classic Fischer esterification reaction. Sulfuric acid acts as a catalyst to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to attack by the ethanol nucleophile.

  • The work-up procedure is designed to remove the acid catalyst and any unreacted carboxylic acid.

Core Application III: Innovations in Materials Science

Halogenated organic compounds are also valuable in materials science, particularly in the synthesis of specialty polymers.[12] The presence of halogen atoms can impart desirable properties such as flame retardancy, thermal stability, and altered surface properties. Halogen bonding is an emerging field in polymer science for creating functional supramolecular materials.[12]

Potential as a Functional Monomer

2-Bromo-3-fluoro-3-methylbutyric acid could potentially be converted into a vinyl or acrylic monomer. The resulting polymer would have a fluorinated side chain, which could be useful for creating hydrophobic and oleophobic surfaces. The bromine atom could also be retained as a site for post-polymerization modification.

Conceptual Polymerization Workflow

G start 2-Bromo-3-fluoro-3-methylbutyric acid step1 Conversion to Vinyl Ester Monomer start->step1 step2 Free Radical Polymerization step1->step2 product Functional Polymer with Fluorinated Side Chains step2->product caption Conceptual workflow for polymer synthesis.

Caption: Conceptual workflow for polymer synthesis.

Conclusion

While 2-Bromo-3-fluoro-3-methylbutyric acid is not yet a widely studied compound, its chemical structure strongly suggests its potential as a highly valuable and versatile building block in several areas of chemical research. Its ability to serve as a precursor for novel fluorinated amino acids, a scaffold for bioisosteric modifications in drug design, a starting material for new agrochemicals, and a functional monomer in materials science makes it a compound of significant interest for further investigation. The experimental protocols and conceptual workflows outlined in this guide provide a solid foundation for researchers to begin exploring the untapped potential of this intriguing molecule.

References

  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

  • Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. [Link]

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. [Link]

  • Qiu, X. L., & Qing, F. L. (2011). Recent advances in the synthesis of fluorinated amino acids. Tetrahedron, 67(31), 5471-5519. [Link]

  • Fujiwara, T., & O'Hagan, D. (2014). Successful applications of fluorine in agrochemicals. Journal of Fluorine Chemistry, 167, 16-29. [Link]

  • Organic Chemistry Portal. Synthesis of α-fluorocarboxylic acids and derivatives. [Link]

  • Gershon, H., & Shanks, L. (1977). Antifungal properties of 2-bromo-3-fluorosuccinic acid esters and related compounds. Journal of Medicinal Chemistry, 20(4), 606-609. [Link]

  • LookChem. 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. [Link]

  • Chemistry LibreTexts. (2024). Alpha Bromination of Carboxylic Acids. [Link]

  • Seidel, R. W., et al. (2020). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. Chemistry, 2(3), 689-699. [Link]

  • Organic Chemistry Portal. Synthesis of α-bromocarboxylic acids and derivatives. [Link]

  • Seidel, R. W., et al. (2020). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. ResearchGate. [Link]

  • Curriculum Press. (2020). Organic Synthesis Routes. [Link]

  • OCR. A-Level Chemistry: Synthetic routes. [Link]

  • Sinfoo Biotech. 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1). [Link]

  • Berger, G., Soubhye, J., & Meyer, F. (2018). Halogen bonding in polymer science: from crystal engineering to functional supramolecular polymers and materials. Polymer Chemistry, 9(14), 1746-1763. [Link]

Sources

Exploratory

An In-depth Technical Guide to 2-Bromo-3-fluoro-3-methylbutyric acid: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of 2-Bromo-3-fluoro-3-methylbutyric acid, a halogenated carboxylic acid with potential applications in pharmaceutical and chemical research. Given the limited specif...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides a comprehensive overview of 2-Bromo-3-fluoro-3-methylbutyric acid, a halogenated carboxylic acid with potential applications in pharmaceutical and chemical research. Given the limited specific historical and discovery information in the public domain, this document synthesizes available data and provides a scientifically grounded, hypothetical pathway for its synthesis, alongside a detailed examination of its properties and potential utility for researchers, scientists, and drug development professionals.

Introduction and Physicochemical Properties

2-Bromo-3-fluoro-3-methylbutyric acid (CAS Number: 50884-94-1) is a unique small molecule featuring both bromine and fluorine atoms on a branched butyric acid scaffold. The presence of these two different halogens, each with distinct electronic and steric properties, makes it an intriguing building block for organic synthesis, particularly in the development of novel amino acid analogs and other bioactive molecules.[1]

The strategic placement of a fluorine atom at the β-position and a bromine atom at the α-position relative to the carboxylic acid offers multiple reactive handles for chemical modification. Fluorine's high electronegativity can influence the acidity of the carboxylic proton and the overall electronic nature of the molecule, while the bromine atom serves as a good leaving group for nucleophilic substitution reactions.

Table 1: Physicochemical Properties of 2-Bromo-3-fluoro-3-methylbutyric acid

PropertyValueSource
CAS Number 50884-94-1[2]
Molecular Formula C₅H₈BrFO₂[2]
Molecular Weight 199.02 g/mol [2]
Appearance Not specified (likely a solid or liquid)-
Boiling Point Not specified-
Melting Point Not specified-
Density Not specified-
Solubility Expected to be soluble in organic solvents.-

Proposed Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

Rationale for the Synthetic Approach

The chosen synthetic strategy prioritizes the introduction of the fluorine atom first. Direct bromination of a fluorinated precursor is often more selective than fluorination of a brominated one. The electron-withdrawing nature of the fluorine atom can deactivate the α-position to some extent, but the Hell-Volhard-Zelinsky reaction is robust for the α-bromination of carboxylic acids.

Visualizing the Synthetic Pathway

Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid cluster_0 Step 1: Electrophilic Fluorination cluster_1 Step 2: α-Bromination 3-methylcrotonic_acid 3-Methylcrotonic Acid 3-fluoro-3-methylbutyric_acid 3-Fluoro-3-methylbutyric Acid 3-methylcrotonic_acid->3-fluoro-3-methylbutyric_acid  Selectfluor®  (or other electrophilic  fluorinating agent) 2-bromo-3-fluoro-3-methylbutyric_acid 2-Bromo-3-fluoro-3-methylbutyric acid 3-fluoro-3-methylbutyric_acid->2-bromo-3-fluoro-3-methylbutyric_acid  1. Br₂, PBr₃ (cat.)  2. H₂O Application Workflow start 2-Bromo-3-fluoro-3-methylbutyric acid step1 Nucleophilic Substitution (e.g., with NaN₃) start->step1 step2 Formation of α-Azido Acid step1->step2 step3 Reduction of Azide (e.g., with H₂, Pd/C) step2->step3 step4 β-Fluoro, β-Methyl Amino Acid Analog step3->step4 step5 Peptide Synthesis or Bioactivity Screening step4->step5

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocols: A Proposed Synthetic Route to Novel β-Fluoro-α-Amino Acid Analogs from 2-Bromo-3-fluoro-3-methylbutyric Acid

Abstract Novel amino acid analogs are critical scaffolds in medicinal chemistry, offering pathways to develop new therapeutics with enhanced potency, selectivity, and metabolic stability. This document outlines a propose...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Novel amino acid analogs are critical scaffolds in medicinal chemistry, offering pathways to develop new therapeutics with enhanced potency, selectivity, and metabolic stability. This document outlines a proposed synthetic strategy for a new class of β-fluorinated amino acid analogs, utilizing the specialized starting material 2-Bromo-3-fluoro-3-methylbutyric acid . Due to the novelty of this starting material, this guide presents a robust, proposed two-step synthesis based on well-established, fundamental principles of organic chemistry rather than a pre-existing published protocol. The proposed pathway involves a nucleophilic substitution to install the nitrogen moiety, followed by a reduction to yield the final α-amino acid. This application note provides detailed, step-by-step protocols, explains the chemical rationale behind experimental choices, and includes troubleshooting guidance to empower researchers in synthesizing these promising new chemical entities.

Introduction: The Significance of Fluorinated Amino Acids

The incorporation of fluorine into drug candidates is a widely employed strategy in modern medicinal chemistry to modulate key pharmacokinetic and pharmacodynamic properties. Fluorine's high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond can significantly alter a molecule's pKa, lipophilicity, and metabolic stability. When installed at the β-position of an amino acid, a fluoro group can induce conformational constraints and block metabolic degradation pathways, making β-fluorinated amino acids highly valuable building blocks for peptide and small molecule drug design.

2-Bromo-3-fluoro-3-methylbutyric acid represents a unique starting material for accessing analogs with a fluorinated, sterically hindered β-carbon center. The synthetic route detailed herein is designed to be a reliable and scalable pathway to the novel analog, 2-amino-3-fluoro-3-methylbutyric acid .

Proposed Overall Synthetic Strategy

The proposed synthesis is a two-step process that begins with the displacement of the bromide at the α-carbon, followed by the unmasking of the amine functionality. This approach is rooted in classic, high-yielding transformations that are staples of organic synthesis.

G Start 2-Bromo-3-fluoro-3-methylbutyric acid Intermediate 2-Azido-3-fluoro-3-methylbutyric acid Start->Intermediate  Step 1: Azidation (NaN3, DMF) Final Novel Amino Acid Analog (2-Amino-3-fluoro-3-methylbutyric acid) Intermediate->Final  Step 2: Reduction (e.g., Catalytic Hydrogenation)

Figure 1: Proposed two-step synthetic workflow.

Experimental Protocols & Scientific Rationale

Step 1: α-Azidation via Nucleophilic Substitution

The first step involves the displacement of the α-bromide with an azide nucleophile. This is a classic SN2 reaction. The choice of an azide is strategic; it is a robust and highly effective nucleophile for this transformation and serves as a masked version of the desired amine group, which can be revealed in the subsequent step.

Protocol: Synthesis of 2-Azido-3-fluoro-3-methylbutyric acid

  • Reagent Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq).

  • Solvent Addition: Dissolve the starting material in anhydrous N,N-Dimethylformamide (DMF, approx. 0.2 M concentration).

    • Rationale: DMF is a polar aprotic solvent, which is ideal for SN2 reactions. It effectively solvates the sodium counter-ion of the nucleophile while leaving the azide anion "naked" and highly reactive, thereby accelerating the reaction rate.

  • Nucleophile Addition: Add sodium azide (NaN3, 1.2 eq) to the solution in one portion.

    • Safety Warning: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme caution using appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Avoid contact with acids, which can generate highly toxic hydrazoic acid gas.

  • Reaction: Stir the mixture at 60 °C under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-6 hours).

  • Work-up: a. Cool the reaction mixture to room temperature. b. Carefully pour the mixture into a separatory funnel containing water and ethyl acetate. c. Acidify the aqueous layer with 1M HCl to a pH of ~2 to ensure the carboxylic acid is protonated. d. Extract the product into the ethyl acetate layer (3x). e. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purification: The crude product, 2-Azido-3-fluoro-3-methylbutyric acid , can be purified by column chromatography on silica gel if necessary.

G sub Br | R-CH-COOH ts [N3···CH(R)···Br]⁻ Transition State sub->ts Sₙ2 Attack nu N3⁻ prod N3 | R-CH-COOH ts->prod lg Br⁻ ts->lg

Figure 2: Mechanism of the SN2 azidation step.

Step 2: Reduction of the Azide to the Primary Amine

This final step unmasks the amine functionality. Two common and highly effective methods are presented below. The choice between them often depends on available laboratory equipment and safety considerations.

Method A: Catalytic Hydrogenation

This is a clean and efficient method that often results in high yields with minimal purification required.

  • Setup: To a solution of 2-Azido-3-fluoro-3-methylbutyric acid (1.0 eq) in methanol (MeOH) in a hydrogenation vessel, add Palladium on Carbon (Pd/C, 10 wt. %, ~5 mol %).

    • Rationale: Palladium on carbon is a highly effective heterogeneous catalyst for the reduction of azides to amines using hydrogen gas. Methanol is a common solvent as it readily dissolves the substrate and does not interfere with the catalysis.

  • Hydrogenation: Seal the vessel and purge with nitrogen, then carefully introduce hydrogen gas (H2) to a pressure of 50 psi (or use a balloon of H2 for smaller scale reactions).

    • Safety Warning: Hydrogen gas is extremely flammable. Ensure the system is free of leaks and all ignition sources are removed from the area.

  • Reaction: Stir the reaction vigorously at room temperature. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

  • Work-up: a. Carefully vent the hydrogen gas and purge the vessel with nitrogen. b. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. c. Rinse the Celite® pad with additional methanol. d. Concentrate the filtrate under reduced pressure to yield the final product, 2-amino-3-fluoro-3-methylbutyric acid .

Method B: Staudinger Reduction

This method avoids the use of flammable hydrogen gas and specialized pressure equipment, making it a valuable alternative.

  • Reaction Setup: Dissolve 2-Azido-3-fluoro-3-methylbutyric acid (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 4:1 ratio).

  • Reagent Addition: Add triphenylphosphine (PPh3, 1.1 eq) to the solution and stir at room temperature.

    • Rationale: PPh3 attacks the terminal nitrogen of the azide, forming a phosphazide intermediate. This intermediate then extrudes dinitrogen gas (N2) to form an aza-ylide.

  • Hydrolysis: Continue stirring for 2-3 hours, then heat the mixture gently to 50 °C for 1 hour to ensure complete hydrolysis of the aza-ylide to the amine and triphenylphosphine oxide.

  • Work-up: a. Remove the THF under reduced pressure. b. Wash the remaining aqueous solution with diethyl ether or ethyl acetate to remove the triphenylphosphine oxide byproduct. c. The final amino acid product typically remains in the aqueous layer and can be isolated by lyophilization or by adjusting the pH to its isoelectric point to induce precipitation.

Product Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized novel amino acid analog.

Analytical Technique Expected Data for 2-Amino-3-fluoro-3-methylbutyric acid
1H NMR Expect signals for the α-proton, and two diastereotopic methyl groups, with coupling observed between the α-proton and the fluorine atom (3JHF).
13C NMR Expect distinct signals for the carboxyl, the α-carbon (coupled to fluorine, 2JCF), the β-carbon (large coupling to fluorine, 1JCF), and the two methyl carbons.
19F NMR A single resonance is expected, which will show coupling to the α-proton and potentially the methyl protons.
Mass Spectrometry (HRMS) The calculated exact mass should be confirmed, corresponding to the molecular formula C5H10FNO2.

Troubleshooting Guide

Problem Possible Cause Suggested Solution
Step 1: Incomplete Azidation Insufficient temperature; poor quality of DMF (not anhydrous); deactivated NaN3.Increase reaction temperature to 70-80 °C. Ensure DMF is anhydrous. Use freshly opened NaN3.
Step 2A: Hydrogenation Stalls Catalyst poisoning; insufficient H2 pressure.Filter the reaction, add fresh catalyst, and resubmit to hydrogenation. Ensure the system is properly sealed and pressurized.
Step 2B: PPh3=O difficult to remove High solubility of the byproduct in the work-up solvent.Perform multiple extractions. Alternatively, the crude product can sometimes be purified by ion-exchange chromatography.
Low Overall Yield Product loss during aqueous work-up, especially if the amino acid is water-soluble.Avoid extensive aqueous washes. Consider isolation by lyophilization or ion-exchange chromatography to minimize transfer losses.

References

  • Title: The Role of Fluorine in Medicinal Chemistry Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: β-Fluoro- and β,β-Difluoro-α-amino Acids: Synthesis and Application in Peptide and Protein Design Source: Chemical Reviews URL: [Link]

  • Title: Protic vs Aprotic Solvents in SN2 Reactions Source: Master Organic Chemistry URL: [Link]

  • Title: Catalytic Hydrogenation of Azides: A Green Route for the Synthesis of Amines Source: Chemical Society Reviews URL: [Link]

  • Title: The Staudinger Reaction: A Review Source: Organic Reactions URL: [Link]

Application

Application Notes &amp; Protocols: The Strategic Use of 2-Bromo-3-fluoro-3-methylbutyric Acid in Advanced Stereoselective Synthesis

Foreword: Navigating the Frontier of Fluorinated Stereocenters The introduction of fluorine into bioactive molecules is a cornerstone of modern drug discovery, often imparting profound effects on metabolic stability, bin...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Navigating the Frontier of Fluorinated Stereocenters

The introduction of fluorine into bioactive molecules is a cornerstone of modern drug discovery, often imparting profound effects on metabolic stability, binding affinity, and lipophilicity. When this incorporation is achieved with precise stereochemical control, the possibilities for creating novel therapeutics expand exponentially. This guide delves into the synthetic potential of a unique and promising building block: 2-Bromo-3-fluoro-3-methylbutyric acid .

While direct, published applications of this specific reagent in stereoselective synthesis are nascent, its structure presents a compelling platform for creating complex chiral architectures. This document, therefore, serves as a forward-looking guide for the research scientist. By leveraging established principles from the stereoselective chemistry of analogous α-bromo acids and β-fluoro carbonyls, we will explore the untapped potential of this reagent. The protocols and mechanistic discussions herein are built upon a foundation of trusted, analogous transformations and are intended to serve as a robust starting point for methods development.

Profile of a Privileged Scaffold: 2-Bromo-3-fluoro-3-methylbutyric Acid

2-Bromo-3-fluoro-3-methylbutyric acid is a chiral carboxylic acid featuring two adjacent stereocenters, one bearing a bromine atom and the other a fluorine atom and a gem-dimethyl group. The presence of the α-bromo group makes it an excellent electrophile for nucleophilic substitution, while the β-fluoro substituent significantly influences the molecule's electronic properties and conformational preferences, which can be harnessed for stereocontrol.

Key Structural Features and Their Synthetic Implications:

  • α-Bromo Group: A versatile handle for substitution reactions, allowing for the introduction of a wide range of functionalities. It is a key participant in classic C-C bond-forming reactions like the Reformatsky reaction.

  • β-Fluoro Group: The high electronegativity of fluorine can exert a strong stereoelectronic effect, influencing the trajectory of incoming nucleophiles and the stability of transition states. This is a critical element for achieving high diastereoselectivity.

  • Carboxylic Acid Moiety: Offers a site for derivatization into esters, amides, or other functional groups. It can also be used to attach chiral auxiliaries to guide stereoselective transformations.

A plausible synthetic approach to 2-Bromo-3-fluoro-3-methylbutyric acid could involve the α-bromination of a corresponding β-fluoro carboxylic acid precursor, potentially synthesized via electrophilic fluorination of an appropriate enolate. The classic Hell-Volhard-Zelinsky reaction provides a well-established method for the α-bromination of carboxylic acids.[1][2]

Proposed Application in Diastereoselective Alkylation via Chiral Auxiliary Control

One of the most powerful strategies in asymmetric synthesis is the use of chiral auxiliaries. An Evans' oxazolidinone auxiliary can be attached to the carboxylic acid of our target molecule to form an N-acyl oxazolidinone. The bulky group on the auxiliary effectively shields one face of the enolate, directing incoming electrophiles to the opposite face with high diastereoselectivity.

Mechanistic Rationale:

The proposed workflow leverages the well-established principles of Evans' asymmetric alkylation. The N-acyl oxazolidinone derivative of 2-bromo-3-fluoro-3-methylbutyric acid, upon treatment with a hindered base like sodium bis(trimethylsilyl)amide (NaHMDS), is expected to form a chelated Z-enolate. The chiral auxiliary directs the approach of an alkylating agent (e.g., benzyl bromide) to the less sterically hindered face of the enolate, leading to the formation of a new C-C bond with a high degree of stereocontrol. The auxiliary can then be cleaved under mild conditions to yield the desired chiral product.

G cluster_0 Workflow for Diastereoselective Alkylation Start 2-Bromo-3-fluoro-3-methylbutyric acid Step1 Couple with Evans' Auxiliary Start->Step1 Step2 N-Acyl Oxazolidinone Intermediate Step1->Step2 Step3 Enolate Formation (NaHMDS) Step2->Step3 Step4 Alkylation (e.g., BnBr) Step3->Step4 Step5 Alkylated Intermediate Step4->Step5 Step6 Auxiliary Cleavage Step5->Step6 End Chiral Alkylated Product Step6->End

Caption: Proposed workflow for diastereoselective alkylation.

Exemplary Protocol: Diastereoselective Alkylation

Note: This is a prospective protocol based on established methods for analogous substrates. Optimization may be required.

  • Attachment of Chiral Auxiliary:

    • To a solution of 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M) at 0 °C, add oxalyl chloride (1.2 equiv) dropwise, followed by a catalytic amount of DMF.

    • Stir the reaction mixture at room temperature for 2 hours, then concentrate under reduced pressure to obtain the crude acid chloride.

    • Dissolve the crude acid chloride in anhydrous DCM (0.1 M) and cool to 0 °C.

    • In a separate flask, dissolve (4R,5S)-(+)-4-methyl-5-phenyl-2-oxazolidinone (1.0 equiv) in anhydrous DCM and add n-butyllithium (1.05 equiv, 1.6 M in hexanes) dropwise at -78 °C.

    • Slowly add the solution of the acid chloride to the lithiated oxazolidinone solution at -78 °C.

    • Allow the reaction to warm to room temperature and stir for 12 hours.

    • Quench the reaction with saturated aqueous NH4Cl and extract with DCM. The combined organic layers are washed with brine, dried over Na2SO4, filtered, and concentrated. Purify by column chromatography (silica gel, hexanes/ethyl acetate).

  • Diastereoselective Alkylation:

    • Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF (0.1 M) and cool to -78 °C.

    • Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise and stir for 30 minutes.

    • Add benzyl bromide (1.2 equiv) and stir at -78 °C for 4 hours.

    • Quench the reaction with saturated aqueous NH4Cl and allow it to warm to room temperature.

    • Extract with ethyl acetate, wash with brine, dry over Na2SO4, and concentrate. Purify by column chromatography.

  • Auxiliary Cleavage:

    • Dissolve the alkylated product in a mixture of THF and water (4:1, 0.1 M).

    • Cool to 0 °C and add aqueous hydrogen peroxide (30%, 4.0 equiv) followed by lithium hydroxide (2.0 equiv).

    • Stir at 0 °C for 4 hours.

    • Quench with aqueous Na2SO3 and extract with ethyl acetate. The aqueous layer can be acidified to recover the chiral carboxylic acid.

Parameter Expected Outcome based on Analogy Reference for Analogy
Diastereomeric Ratio (d.r.) >95:5Evans, D. A. et al. J. Am. Chem. Soc.1981 , 103, 2127-2129.
Yield (Alkylation) 70-90%[3]
Yield (Cleavage) >90%[3]

Proposed Application in Catalytic Asymmetric Reformatsky-Type Reactions

The Reformatsky reaction, involving the reaction of an α-halo ester with a carbonyl compound in the presence of a metal, is a powerful tool for C-C bond formation. The development of catalytic, asymmetric versions of this reaction has significantly expanded its utility. 2-Bromo-3-fluoro-3-methylbutyric acid, after conversion to its ester, is an ideal substrate for such transformations.

Mechanistic Rationale:

In a proposed catalytic asymmetric Reformatsky-type reaction, a chiral ligand coordinates to a metal catalyst (e.g., Zinc or Copper). This chiral complex then facilitates the formation of a metal enolate from the α-bromo ester. The chiral environment around the metal center dictates the facial selectivity of the enolate's addition to an aldehyde, leading to the formation of an enantioenriched β-hydroxy ester. The fluorine atom at the β-position can further enhance stereoselectivity through steric and electronic interactions within the transition state.

G cluster_1 Catalytic Cycle for Asymmetric Reformatsky-Type Reaction Catalyst Chiral Metal Catalyst (e.g., Zn-Ligand) Enolate_Formation Oxidative Addition to form Chiral Metal Enolate Catalyst->Enolate_Formation Substrate Ester of 2-Bromo-3-fluoro-3-methylbutyric acid Substrate->Enolate_Formation Addition Diastereoselective Addition to Aldehyde Enolate_Formation->Addition Aldehyde Aldehyde Aldehyde->Addition Intermediate Metal Alkoxide Intermediate Addition->Intermediate Product_Release Protonolysis/Workup Intermediate->Product_Release Product_Release->Catalyst Catalyst Regeneration Product Enantioenriched β-Hydroxy Ester Product_Release->Product

Caption: Proposed catalytic cycle for an asymmetric Reformatsky-type reaction.

Exemplary Protocol: Catalytic Asymmetric Reformatsky-Type Reaction

Note: This is a prospective protocol based on established methods for analogous substrates. Catalyst and ligand screening, as well as optimization of reaction conditions, will be crucial.

  • Esterification of the Carboxylic Acid:

    • Dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 equiv) in methanol (0.2 M).

    • Add a catalytic amount of concentrated sulfuric acid.

    • Reflux the mixture for 6 hours.

    • Cool to room temperature, neutralize with saturated aqueous NaHCO3, and extract with ethyl acetate.

    • Wash the organic layer with brine, dry over Na2SO4, and concentrate to yield the methyl ester.

  • Asymmetric Reformatsky-Type Reaction:

    • To a flame-dried flask under an inert atmosphere, add the chiral ligand (e.g., a chiral amino alcohol, 0.1 equiv) and the metal salt (e.g., Zn(OTf)2, 0.1 equiv) in an anhydrous solvent like THF (0.1 M).

    • Stir at room temperature for 1 hour to form the chiral catalyst complex.

    • Cool the solution to the desired temperature (e.g., 0 °C or -20 °C).

    • Add the aldehyde (1.0 equiv) followed by the methyl 2-bromo-3-fluoro-3-methylbutyrate (1.2 equiv).

    • Add activated zinc dust (1.5 equiv) portion-wise over 30 minutes.

    • Stir the reaction for 12-24 hours, monitoring by TLC.

    • Quench with saturated aqueous NH4Cl and extract with ethyl acetate.

    • Wash the combined organic layers with brine, dry over Na2SO4, and concentrate. Purify by column chromatography.

Parameter Expected Outcome based on Analogy Reference for Analogy
Enantiomeric Excess (e.e.) 80-99%Cozzi, P. G. Angew. Chem. Int. Ed.2003 , 42, 2895-2898.
Diastereomeric Ratio (d.r.) Variable, potentially high due to the β-fluoro group[4]
Yield 60-85%[4]

Conclusion and Future Outlook

2-Bromo-3-fluoro-3-methylbutyric acid stands as a promising, yet underexplored, building block for stereoselective synthesis. The protocols and strategies outlined in this application note, while prospective, are firmly grounded in the established principles of modern asymmetric synthesis. The unique combination of an α-bromo handle for C-C bond formation and a β-fluoro substituent for stereoelectronic control offers a rich platform for the development of novel synthetic methodologies. Researchers in the fields of medicinal chemistry and drug development are encouraged to explore the potential of this reagent to access novel, stereochemically complex, and potentially bioactive molecules. The true utility of this compound will undoubtedly be revealed through rigorous experimental investigation, and it is our hope that this guide will serve as a valuable catalyst for such endeavors.

References

  • Modern Approaches for Asymmetric Construction of Carbon−Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs.
  • Asymmetric Synthesis of Fluorine-containing Compounds Using Organoc
  • Recent advances in stereoselective construction of fluorinated quaternary carbon centers from fluorin
  • Fluorinated building blocks in drug design: new p
  • β-Branched α-Halo Carboxylic Acid Derivatives via Stereoselective 1,4 Addition of Dialkylaluminum Chlorides to α,β-Unsaturated N-Acyloxazolidinones.
  • An Enantio‐ and Diastereoselective Chemoenzymatic Synthesis of α‐Fluoro β‐Hydroxy Carboxylic Esters.NIH.
  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applic
  • α-Halo carboxylic acids and esters.Wikipedia.
  • Carboxyl Reactivity.MSU chemistry.
  • Synthesis of α-bromocarboxylic acids and deriv
  • Alpha Halogen
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID.LookChem.

Sources

Method

Application Notes and Protocols for the Amination of 2-Bromo-3-fluoro-3-methylbutyric Acid

Abstract This technical guide provides a detailed experimental protocol for the synthesis of 2-amino-3-fluoro-3-methylbutyric acid, a valuable building block for novel pharmaceuticals and agrochemicals. The direct aminat...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a detailed experimental protocol for the synthesis of 2-amino-3-fluoro-3-methylbutyric acid, a valuable building block for novel pharmaceuticals and agrochemicals. The direct amination of the parent compound, 2-Bromo-3-fluoro-3-methylbutyric acid, presents significant synthetic challenges due to substantial steric hindrance at the α-carbon, a consequence of the adjacent quaternary center. This document outlines a robust, two-step protocol that circumvents these challenges by employing an azide-based strategy. This method involves an initial nucleophilic substitution with sodium azide, followed by a controlled reduction to yield the target α-amino acid. The rationale behind the methodological choices, potential side reactions, and detailed experimental procedures are discussed to ensure reproducibility and high yield.

Introduction: The Synthetic Challenge of a Hindered α-Bromo Acid

The introduction of an amino group at the α-position of a carboxylic acid is a fundamental transformation in organic synthesis, providing access to a wide array of biologically active molecules. However, the substrate , 2-Bromo-3-fluoro-3-methylbutyric acid, possesses a neopentyl-like structure at the β-position, which creates a sterically congested environment around the α-carbon. This steric bulk significantly impedes the backside attack required for a standard S(_N)2 reaction with ammonia, a common method for the amination of α-halo acids.[1][2] Direct amination is therefore likely to be slow and inefficient, with the potential for competing elimination reactions.

Alternative approaches, such as the Gabriel synthesis, which utilizes a phthalimide anion as a nitrogen source, are also likely to be hampered by the steric hindrance of the substrate.[3][4] The bulky phthalimide nucleophile would face similar difficulties in accessing the electrophilic α-carbon.

Therefore, a more nuanced approach is required. The strategy detailed herein utilizes the azide ion (N₃⁻) as a compact and highly effective nucleophile for the initial substitution reaction.[5] The subsequent reduction of the resulting α-azido acid to the desired α-amino acid is a well-established and high-yielding transformation.[6] This two-step pathway offers a reliable and scalable solution to a challenging synthetic problem.

Mechanistic Considerations and Strategy

The proposed synthetic route is a two-step process, as illustrated below:

Reaction_Scheme cluster_0 Step 1: Azidation cluster_1 Step 2: Reduction Start 2-Bromo-3-fluoro-3-methylbutyric acid Intermediate 2-Azido-3-fluoro-3-methylbutyric acid Start->Intermediate NaN₃, DMF Δ Intermediate_2 2-Azido-3-fluoro-3-methylbutyric acid Product 2-Amino-3-fluoro-3-methylbutyric acid Intermediate_2->Product H₂, Pd/C or SnCl₂, HCl

Caption: Overall synthetic strategy for the amination of 2-Bromo-3-fluoro-3-methylbutyric acid.

Step 1: Nucleophilic Substitution with Azide

The key to overcoming the steric hindrance is the choice of a potent yet small nucleophile. The azide ion (N₃⁻) is an excellent candidate due to its high nucleophilicity and linear geometry, which minimizes steric repulsion during the S(_N)2 transition state.[5] The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) to enhance the nucleophilicity of the azide ion. Heating is necessary to provide sufficient energy to overcome the activation barrier imposed by the steric hindrance.

A potential side reaction in this step is E2 elimination, which would lead to the formation of an α,β-unsaturated carboxylic acid. However, the azide ion is a relatively weak base, which disfavors the E2 pathway compared to substitution.

Step 2: Reduction of the α-Azido Acid

The reduction of the α-azido group to a primary amine is a reliable and clean transformation. Several methods can be employed, with catalytic hydrogenation being a common and effective choice.[6] This involves reacting the α-azido acid with hydrogen gas in the presence of a palladium on carbon (Pd/C) catalyst. This method is generally high-yielding and produces nitrogen gas as the only byproduct.

An alternative method involves the use of reducing agents like tin(II) chloride (SnCl₂) in acidic media (Staudinger reduction).[1] This can be a useful alternative if catalytic hydrogenation is not feasible or leads to undesired side reactions, although it requires a more involved workup procedure to remove the tin salts.

Detailed Experimental Protocol

Materials and Equipment
Reagent/MaterialGradeSupplier
2-Bromo-3-fluoro-3-methylbutyric acid≥97%Commercially available
Sodium azide (NaN₃)Reagent gradeCommercially available
Dimethylformamide (DMF), anhydrous≥99.8%Commercially available
Diethyl etherAnhydrousCommercially available
Hydrochloric acid (HCl), concentratedACS reagentCommercially available
Sodium sulfate (Na₂SO₄), anhydrousReagent gradeCommercially available
Palladium on carbon (Pd/C)10 wt. % loading, dry basisCommercially available
Methanol (MeOH)AnhydrousCommercially available
Hydrogen (H₂) gasHigh purityIn-house supply or cylinder

Equipment:

  • Round-bottom flasks

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • Rotary evaporator

  • Hydrogenation apparatus (e.g., Parr hydrogenator)

  • Standard laboratory glassware

Step-by-Step Procedure

Step 1: Synthesis of 2-Azido-3-fluoro-3-methylbutyric acid

G A Dissolve 2-Bromo-3-fluoro-3-methylbutyric acid in anhydrous DMF B Add Sodium Azide (NaN₃) A->B C Heat the reaction mixture at 70-80 °C B->C D Monitor reaction progress by TLC or LC-MS C->D E Cool to room temperature and quench with water D->E F Extract with diethyl ether E->F G Wash organic layer with water and brine F->G H Dry over anhydrous Na₂SO₄ and concentrate G->H

Caption: Workflow for the azidation of 2-Bromo-3-fluoro-3-methylbutyric acid.

  • In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous dimethylformamide (DMF) to a concentration of approximately 0.5 M.

  • Add sodium azide (NaN₃, 1.5 eq) to the solution. Caution: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

  • Heat the reaction mixture to 70-80 °C and stir vigorously.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-24 hours).

  • Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker containing an equal volume of cold water.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with diethyl ether (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with water (2 x volume) and then with brine (1 x volume) to remove residual DMF and salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 2-azido-3-fluoro-3-methylbutyric acid. The crude product may be used directly in the next step or purified by column chromatography if necessary.

Step 2: Synthesis of 2-Amino-3-fluoro-3-methylbutyric acid (Catalytic Hydrogenation)

G A Dissolve crude α-azido acid in methanol B Add Pd/C catalyst A->B C Pressurize with H₂ gas (50 psi) B->C D Stir at room temperature C->D E Monitor H₂ uptake D->E F Filter through Celite to remove catalyst E->F G Concentrate the filtrate F->G H Purify by recrystallization or ion-exchange chromatography G->H

Caption: Workflow for the reduction of the α-azido acid to the α-amino acid.

  • Dissolve the crude 2-azido-3-fluoro-3-methylbutyric acid (1.0 eq) in methanol (to a concentration of 0.2-0.5 M) in a hydrogenation vessel.

  • Carefully add 10% palladium on carbon (Pd/C) catalyst (5-10 mol %). Caution: Pd/C is flammable, especially when dry and in the presence of hydrogen. Handle with care.

  • Seal the vessel and purge with nitrogen or argon before introducing hydrogen gas.

  • Pressurize the vessel with hydrogen gas to 50 psi and stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction by observing the uptake of hydrogen. The reaction is typically complete within 4-8 hours.

  • Once the hydrogen uptake ceases, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with a small amount of methanol.

  • Combine the filtrate and washings and concentrate under reduced pressure to yield the crude 2-amino-3-fluoro-3-methylbutyric acid.

  • The final product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol) or by ion-exchange chromatography.

Data and Expected Results

ParameterStep 1: AzidationStep 2: Reduction
Key Reagents Sodium azideHydrogen, Pd/C
Solvent DMFMethanol
Temperature 70-80 °CRoom Temperature
Typical Reaction Time 12-24 hours4-8 hours
Expected Yield 75-85%85-95%
Analytical Characterization ¹H NMR, ¹³C NMR, IR, MS¹H NMR, ¹³C NMR, IR, MS, Amino Acid Analysis

Troubleshooting and Safety Considerations

  • Low yield in Step 1: If the azidation reaction is slow or incomplete, ensure that the DMF is anhydrous and consider increasing the reaction temperature to 90 °C. Also, verify the quality of the sodium azide.

  • Formation of elimination byproduct: If elimination is observed, try conducting the reaction at a lower temperature for a longer duration.

  • Incomplete reduction in Step 2: If the hydrogenation is sluggish, ensure the catalyst is active and that the system is free of catalyst poisons. The pressure of hydrogen can also be increased.

  • Safety: Sodium azide is highly toxic and should be handled with extreme care. Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid. All reactions should be performed in a well-ventilated fume hood. Standard safety precautions for handling flammable solvents and catalysts should be followed.

Conclusion

The synthesis of 2-amino-3-fluoro-3-methylbutyric acid from its corresponding α-bromo precursor is effectively achieved through a two-step sequence involving azidation followed by reduction. This protocol is designed to overcome the significant steric hindrance that plagues more direct amination methods. By providing a detailed, step-by-step guide with explanations for the chosen reagents and conditions, this application note aims to equip researchers with a reliable and reproducible method for accessing this valuable and challenging amino acid derivative.

References

  • Chemistry LibreTexts. (2021, December 27). 10.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Master Organic Chemistry. (2024, May 14). The Hell–Volhard–Zelinsky Reaction. [Link]

  • Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions. [Link]

  • Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. [Link]

  • Taylor, S. D., et al. (2021). Synthesis of Azido Acids and Their Application in the Preparation of Complex Peptides. Synthesis, 53(03), 391-417. [Link]

  • Wikipedia. (2024, November 11). Gabriel synthesis. [Link]

  • Master Organic Chemistry. (2024, June 5). The Gabriel Synthesis. [Link]

  • Chemguide. (n.d.). Explaining nucleophilic substitution between halogenoalkanes and ammonia. [Link]

  • Khan Academy. (n.d.). Alpha-substitution of carboxylic acids. [Link]

  • Master Organic Chemistry. (2012, August 28). Introduction to Elimination Reactions: The Key Pattern. [Link]

  • YouTube. (2022, March 19). Substitution vs Elimination Reactions Made Easy![Link]

  • Master Organic Chemistry. (2018, June 29). Reactions of Azides – Substitution, Reduction, Rearrangements, and More. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-bromocarboxylic acids and derivatives. [Link]

  • MedSchoolCoach. (n.d.). Gabriel Synthesis of Amino Acids – MCAT Biochemistry. [Link]

  • Chemistry Steps. (n.d.). The Gabriel Synthesis. [Link]

Sources

Application

Application Notes and Protocols: 2-Bromo-3-fluoro-3-methylbutyric Acid as a Versatile Chiral Building Block

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide on the synthesis, chiral resolution, and a...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the synthesis, chiral resolution, and application of 2-bromo-3-fluoro-3-methylbutyric acid, a promising chiral building block for the synthesis of complex, high-value molecules in the pharmaceutical and agrochemical industries. The strategic placement of bromine, fluorine, and a quaternary stereocenter offers unique synthetic handles and the potential for novel biological activity. While specific literature on this exact molecule is emerging, this guide consolidates established synthetic methodologies for analogous compounds to propose robust and reliable protocols.

Introduction: The Strategic Value of Fluorinated Chiral Building Blocks

The incorporation of fluorine into organic molecules has become a cornerstone of modern drug design, with fluorinated compounds representing a significant portion of newly approved drugs.[1][2] Fluorine's unique properties, such as its high electronegativity and small size, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] When combined with chirality, these fluorinated building blocks become powerful tools for exploring chemical space and developing novel therapeutics with improved pharmacological profiles.

2-Bromo-3-fluoro-3-methylbutyric acid is a particularly interesting chiral building block due to the convergence of several key structural features:

  • An α-Bromo Group: This serves as a versatile synthetic handle for a variety of nucleophilic substitution reactions, enabling the introduction of amines, alcohols, and other functional groups.[3]

  • A β-Fluoro Group at a Tertiary Carbon: This imparts the characteristic benefits of fluorination while the tertiary nature of the carbon atom provides steric hindrance that can influence reaction selectivity and conformational preferences.

  • A Quaternary Stereocenter: The chiral center at the carbon bearing the fluorine atom introduces three-dimensionality, which is crucial for specific interactions with biological macromolecules.

This guide will provide detailed protocols for the proposed synthesis of racemic 2-bromo-3-fluoro-3-methylbutyric acid, methods for its chiral resolution, and examples of its application in stereoselective synthesis.

Proposed Synthesis of Racemic 2-Bromo-3-fluoro-3-methylbutyric Acid

The synthesis of the target molecule can be envisioned in a two-step sequence starting from the commercially available 3-hydroxy-3-methylbutyric acid. The first step involves the introduction of the fluorine atom via deoxofluorination, followed by α-bromination using the Hell-Volhard-Zelinsky reaction.

Step 1: Synthesis of 3-Fluoro-3-methylbutyric Acid via Deoxofluorination

The conversion of a tertiary alcohol to a tertiary fluoride can be achieved using nucleophilic fluorinating reagents such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).[4][5] Deoxo-Fluor is often preferred due to its greater thermal stability.[5]

Protocol 1: Synthesis of 3-Fluoro-3-methylbutyric Acid

Materials:

  • 3-Hydroxy-3-methylbutyric acid

  • Deoxo-Fluor (or DAST)[5]

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous glassware

  • Nitrogen or Argon atmosphere

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Magnetic stirrer and stir bar

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 3-hydroxy-3-methylbutyric acid (1.0 eq) in anhydrous DCM.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add Deoxo-Fluor (1.1 eq) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated aqueous NaHCO₃ solution. Caution: This should be done in a well-ventilated fume hood as the quenching process can be exothermic and may release hazardous fumes.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 3-fluoro-3-methylbutyric acid.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Step 2: α-Bromination via the Hell-Volhard-Zelinsky Reaction

The Hell-Volhard-Zelinsky (HVZ) reaction is a classic method for the selective α-bromination of carboxylic acids.[1][6][7] It involves the in-situ formation of an acyl bromide, which then enolizes and reacts with bromine.[1][7]

Protocol 2: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid

Materials:

  • 3-Fluoro-3-methylbutyric acid

  • Bromine (Br₂)

  • Phosphorus tribromide (PBr₃) (catalytic amount)

  • Anhydrous conditions

  • Rotary evaporator

  • Magnetic stirrer and stir bar

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 3-fluoro-3-methylbutyric acid (1.0 eq) and a catalytic amount of PBr₃ (0.1 eq).

  • Heat the mixture gently to 50-60 °C.

  • Slowly add bromine (1.1 eq) dropwise from the dropping funnel. Caution: Bromine is highly corrosive and toxic. This should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

  • After the addition is complete, heat the reaction mixture to 80-90 °C and maintain it at this temperature for several hours, or until the red color of bromine has disappeared.

  • Cool the reaction mixture to room temperature.

  • Carefully add a small amount of water to hydrolyze the intermediate acyl bromide.

  • The crude product can be purified by vacuum distillation to yield racemic 2-bromo-3-fluoro-3-methylbutyric acid.

Proposed Synthetic Workflow

G A 3-Hydroxy-3-methylbutyric acid B 3-Fluoro-3-methylbutyric acid A->B Deoxo-Fluor, DCM, -78 °C to rt C Racemic 2-Bromo-3-fluoro- 3-methylbutyric acid B->C Br₂, PBr₃ (cat.), 80-90 °C

Caption: Proposed synthesis of racemic 2-bromo-3-fluoro-3-methylbutyric acid.

Chiral Resolution of 2-Bromo-3-fluoro-3-methylbutyric Acid

Obtaining enantiomerically pure forms of the title compound is crucial for its application as a chiral building block. Two common methods for the resolution of racemic carboxylic acids are classical resolution via diastereomeric salt formation and chiral High-Performance Liquid Chromatography (HPLC).

Classical Resolution via Diastereomeric Salt Formation

This method involves reacting the racemic acid with a chiral base to form a pair of diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.[8]

Protocol 3: Chiral Resolution by Diastereomeric Salt Formation

Materials:

  • Racemic 2-bromo-3-fluoro-3-methylbutyric acid

  • Chiral resolving agent (e.g., (R)-(+)-α-phenylethylamine or (S)-(-)-α-phenylethylamine)

  • Solvent for crystallization (e.g., ethanol, methanol, acetone, or mixtures with water)

  • Hydrochloric acid (HCl) solution (e.g., 1 M)

  • Diethyl ether or ethyl acetate

  • Separatory funnel

  • Filtration apparatus

Procedure:

  • Dissolve the racemic acid (1.0 eq) in a suitable solvent.

  • Add a solution of the chiral resolving agent (0.5 eq) in the same solvent.

  • Heat the mixture to obtain a clear solution and then allow it to cool slowly to room temperature to induce crystallization of one of the diastereomeric salts.

  • Collect the crystals by filtration and wash them with a small amount of cold solvent.

  • The enantiomeric purity of the resolved acid can be checked at this stage by converting a small sample of the salt back to the free acid and analyzing it by chiral HPLC.

  • To recover the free acid, dissolve the diastereomeric salt in water and acidify with HCl solution until the pH is acidic.

  • Extract the liberated free acid with diethyl ether or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the enantiomerically enriched 2-bromo-3-fluoro-3-methylbutyric acid.

  • The other enantiomer can be recovered from the mother liquor by a similar process.

Chiral HPLC Resolution

Chiral HPLC is a powerful analytical and preparative technique for separating enantiomers.[9][10] The choice of the chiral stationary phase (CSP) is critical for successful separation.[9]

Protocol 4: Analytical Chiral HPLC Method Development

Instrumentation:

  • HPLC system with a UV detector

Columns (to be screened):

  • Polysaccharide-based CSPs (e.g., Chiralcel OD-H, Chiralpak AD-H)[10]

  • Macrocyclic glycopeptide-based CSPs (e.g., Chirobiotic V)

Mobile Phase (to be screened):

  • Normal Phase: Hexane/Isopropanol with a small amount of trifluoroacetic acid (TFA)

  • Reversed Phase: Acetonitrile/Water with a small amount of TFA or formic acid

Procedure:

  • Prepare a stock solution of the racemic 2-bromo-3-fluoro-3-methylbutyric acid in the mobile phase.

  • Equilibrate the chosen chiral column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume of the sample solution.

  • Monitor the separation at a suitable wavelength (e.g., 210 nm).

  • Optimize the mobile phase composition and flow rate to achieve baseline separation of the two enantiomers.

Once an analytical method is developed, it can be scaled up for preparative separation to obtain larger quantities of the pure enantiomers.

Chiral Resolution Workflow

G cluster_0 Classical Resolution A Racemic 2-Bromo-3-fluoro- 3-methylbutyric acid B Diastereomeric Salts A->B Chiral Amine C (R)-Enantiomer A->C Preparative Chiral Column D (S)-Enantiomer A->D Preparative Chiral Column B->C Fractional Crystallization & Acidification B->D Mother Liquor Treatment & Acidification

Caption: General workflows for the chiral resolution of the target molecule.

Applications in Stereoselective Synthesis

Enantiomerically pure 2-bromo-3-fluoro-3-methylbutyric acid is a valuable precursor for the synthesis of a variety of chiral molecules. The α-bromo group is susceptible to SN2 displacement by a range of nucleophiles.[3]

Synthesis of Chiral α-Amino Acids

The reaction with an azide source, followed by reduction, provides access to novel, non-proteinogenic α-amino acids containing a fluorinated quaternary stereocenter.

Synthesis of Chiral α-Hydroxy Acids

Direct hydrolysis of the α-bromo group can yield the corresponding α-hydroxy acid, a common motif in natural products and pharmaceuticals.

Use in the Reformatsky Reaction

The corresponding ester of 2-bromo-3-fluoro-3-methylbutyric acid can be used in the Reformatsky reaction with aldehydes or ketones to form β-hydroxy esters with high diastereoselectivity.[8][11]

Illustrative Application Pathway

G A Enantiopure 2-Bromo-3-fluoro- 3-methylbutyric acid B Chiral α-Azido Acid A->B 1. NaN₃ 2. Reduction D Chiral α-Hydroxy Acid A->D Hydrolysis E Chiral β-Hydroxy Ester A->E 1. Esterification 2. Zn, Aldehyde/Ketone C Chiral α-Amino Acid B->C

Caption: Potential synthetic applications of the chiral building block.

Predicted Physicochemical and Spectroscopic Data

While experimental data for the title compound is limited, the following properties can be predicted based on available data for similar structures and general chemical principles.

PropertyPredicted Value
Molecular Formula C₅H₈BrFO₂
Molecular Weight 199.02 g/mol
Melting Point 54-56 °C[12]
Boiling Point 235.6 °C at 760 mmHg[12]
¹H NMR (CDCl₃, 400 MHz) δ 1.5-1.8 (m, 6H, 2 x CH₃), 4.2-4.4 (d, 1H, CHBr)
¹³C NMR (CDCl₃, 100 MHz) δ 25-30 (CH₃), 50-55 (CBr), 95-105 (CF), 170-175 (C=O)
¹⁹F NMR (CDCl₃, 376 MHz) δ -140 to -160 (s)
IR (KBr, cm⁻¹) 2900-3300 (O-H), 1715 (C=O), 1050-1150 (C-F)

Conclusion

2-Bromo-3-fluoro-3-methylbutyric acid represents a highly promising and versatile chiral building block for the synthesis of complex, stereochemically defined molecules. The protocols outlined in this guide, based on well-established and analogous chemical transformations, provide a solid foundation for researchers to synthesize, resolve, and utilize this valuable compound in their drug discovery and development programs. The unique combination of a reactive bromine handle, a stereogenic fluorinated quaternary center, and a carboxylic acid moiety opens up a wide range of possibilities for creating novel chemical entities with potentially enhanced biological properties.

References

  • Fluorinated building blocks in drug design: new pathways and targets. National Institutes of Health. Available at: [Link]

  • Fluorinated building blocks in drug design: new pathways and targets. Taylor & Francis Online. Available at: [Link]

  • Synthesis of α-bromocarboxylic acids and derivatives. Organic Chemistry Portal. Available at: [Link]

  • Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. National Institutes of Health. Available at: [Link]

  • Alcohol to Fluoride - Common Conditions. Organic Chemistry Data. Available at: [Link]

  • Hell-Volhard-Zelinsky Reaction. NROChemistry. Available at: [Link]

  • Hell-Volhard-Zelinsky Reaction. Organic Chemistry Portal. Available at: [Link]

  • Dehydroxylative Fluorination of Tertiary Alcohols. ResearchGate. Available at: [Link]

  • Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. OSTI.GOV. Available at: [Link]

  • Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. Available at: [Link]

  • Synthesis of α-CF3 Amides via Palladium-Catalyzed Carbonylation of 2-Bromo-3,3,3-trifluoropropene. National Institutes of Health. Available at: [Link]

  • Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms. Reddit. Available at: [Link]

  • Dynamic kinetic resolution in the hydrolysis of an α-bromo ester. LookChem. Available at: [Link]

  • Synthesis of α,α-Difluoro-β-amino Amides using Aldimines and Bromodifluoroacetamides via Zinc-Promoted Reformatsky Reaction. ChemRxiv. Available at: [Link]

  • Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. J-STAGE. Available at: [Link]

  • Synthesis of α,α-difluoro-β-amino amides using aldimines and bromodifluoroacetamides via the Reformatsky reaction. Royal Society of Chemistry. Available at: [Link]

  • Synthesis of α,α-Difluoro-β-amino Amides using Aldimines and Bromodifluoroacetamides via Zinc-Promoted Reformatsky Reaction. Cambridge Open Engage. Available at: [Link]

  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. LookChem. Available at: [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

  • HPLC separation of 2-aryloxycarboxylic acid enantiomers on chiral stationary phases. ResearchGate. Available at: [Link]

  • Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. Available at: [Link]

  • A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. Royal Society of Chemistry. Available at: [Link]

  • Protocol for enzyme assays. The Royal Society of Chemistry. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Reaction of 2-Bromo-3-fluoro-3-methylbutyric acid with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist These application notes provide a comprehensive technical guide to understanding and performing nucleophilic subs...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive technical guide to understanding and performing nucleophilic substitution reactions on 2-bromo-3-fluoro-3-methylbutyric acid. This document moves beyond a simple recitation of steps to explain the underlying chemical principles, empowering researchers to adapt and troubleshoot these protocols effectively.

Introduction: A Versatile Fluorinated Building Block

2-Bromo-3-fluoro-3-methylbutyric acid is a valuable synthetic intermediate, particularly in the development of novel pharmaceuticals and agrochemicals. The strategic placement of the bromine and fluorine atoms offers a unique combination of reactivity and structural properties. The α-bromo group serves as a reactive handle for nucleophilic substitution, while the β-fluoro moiety can significantly influence the molecule's conformational preferences, metabolic stability, and biological activity.

This guide will detail the reaction of 2-bromo-3-fluoro-3-methylbutyric acid with various nucleophiles, focusing on the predominant SN2 mechanism and providing practical, field-tested protocols.

Mechanistic Overview: The SN2 Pathway and the Influence of Fluorine

The reaction of 2-bromo-3-fluoro-3-methylbutyric acid with nucleophiles overwhelmingly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1] This is characteristic of α-halocarbonyl compounds, where the carbonyl group enhances the electrophilicity of the α-carbon.[2][3]

Key Mechanistic Features:
  • Concerted Mechanism: The SN2 reaction is a single-step process where the nucleophile attacks the electrophilic α-carbon at the same time as the bromide leaving group departs.[4]

  • Backside Attack and Stereochemistry: The nucleophile attacks from the side opposite to the carbon-bromine bond. This "backside attack" results in an inversion of stereochemistry at the α-carbon if it is a chiral center.

  • Transition State Stabilization: The adjacent carbonyl group stabilizes the transition state by allowing the sharing of charge with the incoming nucleophile, which lowers the activation energy and increases the reaction rate compared to corresponding aliphatic halides.[2][5]

Diagram: Generalized SN2 Reaction

Caption: Generalized SN2 reaction pathway.

The Decelerating Influence of the β-Fluorine Atom

A critical consideration for this specific substrate is the presence of the fluorine atom at the β-position. While the α-carbonyl group activates the substrate for SN2 reactions, substituents on the β-carbon can exert significant steric and electronic effects.

Expert Insight: Research has shown that fluorine substitution at the β-position of an alkyl bromide can lead to a significant deceleration of the SN2 reaction rate. This is attributed to the strong electron-withdrawing inductive effect of fluorine, which destabilizes the electron-rich SN2 transition state. Therefore, reactions with 2-bromo-3-fluoro-3-methylbutyric acid may require more forcing conditions (e.g., higher temperatures, longer reaction times) compared to its non-fluorinated analog, 2-bromo-3-methylbutyric acid.[4]

General Reaction Parameters and Considerations

Successful nucleophilic substitution on 2-bromo-3-fluoro-3-methylbutyric acid requires careful consideration of the following parameters:

  • Nucleophile Selection: A wide range of nucleophiles can be employed, including nitrogen (ammonia, primary/secondary amines, azide), oxygen (hydroxide, alkoxides), and sulfur (thiols, thiolates) nucleophiles. The strength of the nucleophile will influence the reaction rate.

  • Solvent Choice: Polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are generally preferred for SN2 reactions. These solvents solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, thus enhancing its reactivity.

  • Temperature Control: Due to the potential for β-elimination as a side reaction, especially with strongly basic nucleophiles, careful temperature control is crucial. It is often advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

  • Stoichiometry: The stoichiometry of the nucleophile relative to the substrate should be optimized. For the synthesis of primary amines from ammonia, a large excess of ammonia is used to minimize over-alkylation.[6]

  • pH Management: When using the carboxylic acid directly, the acidic proton will be abstracted by basic nucleophiles. This forms the carboxylate salt, which is typically soluble in the reaction medium. An acidic workup is required to protonate the carboxylate and the newly installed functional group if it is basic.

Experimental Protocols

The following protocols are generalized procedures that can be adapted for specific nucleophiles. Researchers should perform small-scale test reactions to optimize conditions for their particular system.

Protocol 1: Synthesis of α-Azido-3-fluoro-3-methylbutyric Acid (Nitrogen Nucleophile)

This protocol details the reaction with sodium azide, a robust nucleophile that provides a versatile intermediate for the synthesis of α-amino acids via reduction.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Sodium azide (NaN₃)

  • Anhydrous Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • 1 M Hydrochloric acid (HCl)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous DMF.

  • Addition of Nucleophile: To this solution, add sodium azide (1.5 eq).

  • Reaction Conditions: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

  • Extraction: Pour the reaction mixture into a separatory funnel containing diethyl ether and saturated aqueous sodium bicarbonate solution. Shake vigorously and separate the layers.

  • Washing: Wash the organic layer sequentially with water and then with brine.

  • Acidification: Carefully acidify the aqueous layer with 1 M HCl to a pH of ~2 to protonate the carboxylic acid.

  • Final Extraction: Extract the acidified aqueous layer with diethyl ether (3x).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel.

Safety Precautions: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme care in a well-ventilated fume hood. Avoid contact with acids, as it can generate highly toxic hydrazoic acid.

Protocol 2: Synthesis of α-Hydroxy-3-fluoro-3-methylbutyric Acid (Oxygen Nucleophile)

This protocol describes the synthesis of the corresponding α-hydroxy acid using an aqueous basic solution.[2][5]

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

  • Water

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2-bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in an aqueous solution of NaOH or KOH (2.5 eq).

  • Reaction Conditions: Heat the mixture to reflux and monitor the reaction by TLC.

  • Work-up: Once the starting material is consumed, cool the reaction to room temperature.

  • Acidification: Carefully acidify the reaction mixture with 1 M HCl to a pH of ~2 in an ice bath.

  • Extraction: Extract the product into ethyl acetate (3x).

  • Washing: Wash the combined organic layers with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: The crude α-hydroxy acid can be purified by recrystallization or column chromatography.

Protocol 3: Synthesis of α-Thio-3-fluoro-3-methylbutyric Acid Derivatives (Sulfur Nucleophile)

This protocol outlines the reaction with a thiol, which typically requires a base to generate the more nucleophilic thiolate.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Thiol of choice (e.g., thiophenol, benzyl thiol)

  • A suitable base (e.g., sodium hydride, potassium carbonate)

  • Anhydrous polar aprotic solvent (e.g., DMF, THF)

  • Diethyl ether

  • 1 M HCl

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Thiolate Formation: In a separate flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol (1.1 eq) in the anhydrous solvent. Cool the solution in an ice bath and add the base (1.0 eq) portion-wise.

  • Reaction Setup: In another flask, dissolve 2-bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in the same anhydrous solvent.

  • Addition of Nucleophile: Slowly add the freshly prepared thiolate solution to the solution of the α-bromo acid at 0 °C.

  • Reaction Conditions: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC. Gentle heating may be required.

  • Work-up and Purification: Follow a similar aqueous work-up and purification procedure as described in Protocol 2.

Data Summary and Expected Outcomes

The following table provides an overview of expected reaction conditions and outcomes for the nucleophilic substitution on α-bromo carboxylic acids. Note that the presence of the β-fluorine in the target molecule may necessitate longer reaction times or higher temperatures than those listed for non-fluorinated analogs.

Nucleophile ClassExample NucleophileSolventTypical Temperature (°C)Typical Reaction Time (h)Expected ProductPotential Side Reactions
Nitrogen Ammonia (excess)Aqueous NH₃50-10012-24α-Amino acidOver-alkylation
Sodium AzideDMF80-10012-24α-Azido acid-
Primary/Secondary AmineDMF, DMSO25-806-18α-Amino acidOver-alkylation
Oxygen Sodium HydroxideWater100 (reflux)4-12α-Hydroxy acidElimination
Sodium AlkoxideCorresponding Alcohol25-808-16α-Alkoxy acidElimination
Sulfur Sodium ThiolateDMF, Ethanol25-602-8α-Thioether acid-

Troubleshooting and Optimization

  • Low Conversion: If the reaction is sluggish, consider increasing the temperature in increments of 10-20 °C. Alternatively, a stronger nucleophile or a more polar aprotic solvent could be employed.

  • Formation of Elimination Products: If β-elimination to form an α,β-unsaturated carboxylic acid is observed, try running the reaction at a lower temperature. Using a less basic nucleophile can also mitigate this side reaction.

  • Over-alkylation (with amines): To prevent the formation of secondary and tertiary amines when synthesizing a primary amine, use a large excess of ammonia or a primary amine.[6]

  • Purification Challenges: The carboxylic acid products can sometimes be difficult to separate from residual starting materials or byproducts. Conversion to the corresponding methyl or ethyl ester can facilitate purification by column chromatography, followed by hydrolysis to regenerate the carboxylic acid.

Conclusion

2-Bromo-3-fluoro-3-methylbutyric acid is a synthetically useful building block for the introduction of a fluorinated butyric acid moiety with further functionality at the α-position. The protocols and principles outlined in this guide provide a solid foundation for researchers to successfully employ this reagent in their synthetic endeavors. A thorough understanding of the SN2 mechanism and the electronic effects of the fluorine substituent will enable the rational optimization of reaction conditions to achieve high yields of the desired products.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
  • JoVE. (2022). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. Journal of Visualized Experiments. [Link]

  • LibreTexts. (2021). 10.4: Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. [Link]

  • LibreTexts. (2022). 26.4: Synthesis of Amino Acids. Chemistry LibreTexts. [Link]

  • Master Organic Chemistry. (2025). The Hell–Volhard–Zelinsky Reaction. [Link]

  • NPTEL. (n.d.). Amino Acids. NPTEL. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-bromocarboxylic acids and derivatives. [Link]

  • Pearson. (2024). Amino Acid Synthesis: HVZ Method. [Link]

  • West, J. (n.d.). Synthesis of Amines. Jack Westin. [Link]

Sources

Application

Application Notes and Protocols: 2-Bromo-3-fluoro-3-methylbutyric Acid as a Versatile Precursor for Novel Agrochemical Motifs

Introduction: The Strategic Role of Fluorinated Building Blocks in Modern Agrochemicals The incorporation of fluorine into active agrochemical ingredients has become a cornerstone of modern crop protection science. The u...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Role of Fluorinated Building Blocks in Modern Agrochemicals

The incorporation of fluorine into active agrochemical ingredients has become a cornerstone of modern crop protection science. The unique physicochemical properties of the fluorine atom, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity to target enzymes, and overall biological efficacy. Consequently, the development of novel, fluorinated building blocks is of paramount importance to the agrochemical industry in its quest for more potent, selective, and environmentally benign solutions.

This application note presents 2-Bromo-3-fluoro-3-methylbutyric acid (CAS 50884-94-1) as a versatile and strategic precursor for the synthesis of novel agrochemical entities. Its structure combines several key reactive handles: a carboxylic acid for derivatization into esters and amides, an α-bromo group that serves as an excellent leaving group for nucleophilic substitution, and a tertiary fluorine atom on a branched carbon backbone, a motif of growing interest in agrochemical design. While direct incorporation of this specific acid into commercialized agrochemicals is not yet widely documented in public literature, its structural features suggest a high potential for the synthesis of analogs of existing successful agrochemicals.

Herein, we propose and detail a synthetic strategy for the application of 2-Bromo-3-fluoro-3-methylbutyric acid as a precursor for a novel, fluorinated analog of a key intermediate used in the synthesis of the fungicide Fenoxanil. This note is intended for researchers, scientists, and professionals in the field of agrochemical development, providing both a conceptual framework and detailed, actionable protocols.

Proposed Application: Synthesis of a Fluorinated Precursor for Fenoxanil Analogs

Fenoxanil is a commercial fungicide used to control rice blast. Its structure is N-(2-cyano-3-methylbutan-2-yl)-2-(2,4-dichlorophenoxy)propanamide. A key intermediate in its synthesis is 2-amino-2,3-dimethylbutanenitrile. We propose a synthetic route to a novel, fluorinated analog of this intermediate, namely 2-amino-3-fluoro-2,3-dimethylbutanenitrile , starting from 2-Bromo-3-fluoro-3-methylbutyric acid. This fluorinated intermediate would be a valuable building block for the synthesis of a new generation of Fenoxanil analogs with potentially enhanced fungicidal activity or a modified spectrum of action.

The proposed overall synthetic workflow is depicted below:

G A 2-Bromo-3-fluoro-3-methylbutyric acid B Step 1: Amidation A->B C 2-Bromo-3-fluoro-3-methylbutanamide B->C D Step 2: Dehydration C->D E 2-Bromo-3-fluoro-3-methylbutanenitrile D->E F Step 3: Amination E->F G 2-Amino-3-fluoro-2,3-dimethylbutanenitrile F->G H Final Fluorinated Intermediate G->H

Figure 1: Proposed synthetic workflow from 2-Bromo-3-fluoro-3-methylbutyric acid to a novel fluorinated agrochemical intermediate.

Experimental Protocols and Scientific Rationale

The following sections provide detailed, step-by-step protocols for the proposed synthetic pathway. Each protocol is accompanied by a discussion of the underlying chemical principles and the rationale for the choice of reagents and conditions, embodying a self-validating experimental design.

Protocol 1: Synthesis of 2-Bromo-3-fluoro-3-methylbutanamide

The first step involves the conversion of the carboxylic acid to a primary amide. This is a crucial transformation to set the stage for the subsequent dehydration to a nitrile. A common and effective method is the activation of the carboxylic acid followed by reaction with an ammonia source.

Reaction Scheme:

G start 2-Bromo-3-fluoro-3-methylbutyric acid reagents + SOCl₂ + NH₄OH start->reagents product 2-Bromo-3-fluoro-3-methylbutanamide reagents->product

Figure 2: Amidation of 2-Bromo-3-fluoro-3-methylbutyric acid.

Step-by-Step Protocol:

  • Activation of the Carboxylic Acid: To a solution of 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane or toluene) under an inert atmosphere (nitrogen or argon), add thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the acid chloride formation can be monitored by quenching a small aliquot with methanol and analyzing by GC-MS for the formation of the methyl ester.

  • Ammonia Addition: Cool the reaction mixture back to 0 °C and add a concentrated aqueous solution of ammonium hydroxide (3.0 eq) dropwise, ensuring the temperature does not exceed 10 °C.

  • Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours. Dilute the reaction mixture with water and separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

  • Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Causality and Experimental Choices:

  • Thionyl Chloride as Activating Agent: Thionyl chloride is a cost-effective and efficient reagent for converting carboxylic acids to acyl chlorides. The byproducts of this reaction, sulfur dioxide and hydrogen chloride, are gaseous and can be easily removed, simplifying the work-up procedure.

  • Control of Temperature: The initial reaction with thionyl chloride and the subsequent addition of ammonium hydroxide are performed at low temperatures to control the exothermicity of the reactions and minimize the formation of side products.

  • Aqueous Work-up: The series of washes is designed to remove unreacted starting materials, reagents, and byproducts, ensuring the purity of the isolated amide.

Expected Data:

ParameterExpected Value
Yield85-95%
Purity (by HPLC)>98%
AppearanceWhite to off-white solid
Protocol 2: Synthesis of 2-Bromo-3-fluoro-3-methylbutanenitrile

The second step is the dehydration of the primary amide to the corresponding nitrile. This is a key transformation to introduce the cyano group present in the target intermediate. Various dehydrating agents can be employed for this purpose.

Reaction Scheme:

G start 2-Bromo-3-fluoro-3-methylbutanamide reagents + P₂O₅ or POCl₃ start->reagents product 2-Bromo-3-fluoro-3-methylbutanenitrile reagents->product

Figure 3: Dehydration of the amide to the nitrile.

Step-by-Step Protocol:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, suspend 2-Bromo-3-fluoro-3-methylbutanamide (1.0 eq) in an anhydrous solvent such as acetonitrile or dichloromethane.

  • Addition of Dehydrating Agent: Add a dehydrating agent such as phosphorus pentoxide (P₂O₅, 1.5 eq) or phosphoryl chloride (POCl₃, 1.2 eq) portion-wise at 0 °C.

  • Reaction Conditions: After the addition, allow the reaction to proceed at room temperature or with gentle heating (40-60 °C) for 2-6 hours. Monitor the reaction progress by TLC or GC-MS.

  • Quenching and Work-up: Carefully quench the reaction by pouring the mixture onto crushed ice. Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Purification: Wash the combined organic extracts with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. The crude nitrile can be purified by vacuum distillation or column chromatography.

Causality and Experimental Choices:

  • Choice of Dehydrating Agent: Phosphorus pentoxide and phosphoryl chloride are powerful and commonly used dehydrating agents for the conversion of amides to nitriles. The choice may depend on the scale of the reaction and the desired work-up procedure.

  • Anhydrous Conditions: The reaction must be carried out under strictly anhydrous conditions to prevent the hydrolysis of the dehydrating agent and to ensure the efficient conversion of the amide.

  • Careful Quenching: The quenching of the reaction with ice is a critical step to safely decompose the excess dehydrating agent.

Expected Data:

ParameterExpected Value
Yield70-85%
Purity (by GC)>97%
AppearanceColorless to pale yellow oil
Protocol 3: Synthesis of 2-Amino-3-fluoro-2,3-dimethylbutanenitrile

The final step is the nucleophilic substitution of the α-bromo group with an amino group. This can be achieved using a variety of ammonia surrogates.

Reaction Scheme:

G start 2-Bromo-3-fluoro-3-methylbutanenitrile reagents + NH₃ (in alcohol) start->reagents product 2-Amino-3-fluoro-2,3-dimethylbutanenitrile reagents->product

Figure 4: Amination of the α-bromo nitrile.

Step-by-Step Protocol:

  • Reaction Setup: Dissolve 2-Bromo-3-fluoro-3-methylbutanenitrile (1.0 eq) in a solvent such as methanol or ethanol in a sealed pressure vessel.

  • Addition of Ammonia: Cool the solution to -78 °C and bubble anhydrous ammonia gas through the solution for 15-30 minutes, or add a solution of ammonia in methanol (e.g., 7N).

  • Reaction Conditions: Seal the vessel and allow it to warm to room temperature. Stir the reaction mixture for 24-48 hours. The progress of the reaction can be monitored by GC-MS.

  • Work-up: After the reaction is complete, cool the vessel and carefully vent the excess ammonia in a fume hood. Concentrate the reaction mixture under reduced pressure.

  • Isolation and Purification: Dissolve the residue in diethyl ether and wash with water to remove ammonium salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The final product can be purified by vacuum distillation or by conversion to a salt (e.g., hydrochloride) followed by recrystallization.

Causality and Experimental Choices:

  • Use of Ammonia: Ammonia serves as the nucleophile to displace the bromide. Using a solution of ammonia in an alcohol or bubbling anhydrous ammonia gas ensures a high concentration of the nucleophile.

  • Sealed Vessel: A sealed pressure vessel is necessary to maintain a sufficient concentration of the volatile ammonia and to allow the reaction to proceed at room temperature.

  • Aqueous Work-up: The work-up is designed to remove the ammonium bromide salt that is formed as a byproduct of the reaction.

Expected Data:

ParameterExpected Value
Yield60-75%
Purity (by GC-MS)>95%
AppearanceColorless oil or low-melting solid

Conclusion and Future Perspectives

This application note has outlined a plausible and scientifically grounded synthetic pathway for the utilization of 2-Bromo-3-fluoro-3-methylbutyric acid as a precursor for a novel, fluorinated agrochemical intermediate. The proposed protocols are based on well-established and reliable organic transformations, providing a solid foundation for further research and development in this area. The resulting 2-amino-3-fluoro-2,3-dimethylbutanenitrile is a promising building block for the synthesis of a new generation of fungicides, potentially with improved efficacy, a modified spectrum of activity, or a more favorable toxicological profile. Researchers in the agrochemical industry are encouraged to explore this and other potential applications of 2-Bromo-3-fluoro-3-methylbutyric acid, a versatile building block poised to contribute to the advancement of crop protection technologies.

References

  • Fenoxanil Fungicide Profile. University of Hertfordshire, Agricultural and Environmental Research Unit (AERU). [Link]

  • Synthesis of amides from carboxylic acids. Organic Chemistry Portal. Provides a general overview of methods for amide synthesis. [Link]

  • Dehydration of amides to nitriles. Organic Chemistry Portal. Discusses various reagents and conditions for the conversion of amides to nitriles. [Link]

  • Nucleophilic substitution reactions. Master Organic Chemistry. A comprehensive resource on the principles of nucleophilic substitution. [Link]

  • Fluorine in Agrochemicals. Jeschke, P. (2004). The unique role of fluorine in the design of active ingredients for modern crop protection. Pest Management Science, 60(5), 455-465. A review on the importance of fluorine in agrochemicals. [Link]

Method

Application Notes and Protocols: The Strategic Use of 2-Bromo-3-fluoro-3-methylbutyric Acid in the Synthesis of Novel Pharmaceutical Intermediates

An Application Guide for Researchers Prepared by: Gemini, Senior Application Scientist Abstract: This document provides a comprehensive technical guide on the application of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No....

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Abstract: This document provides a comprehensive technical guide on the application of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1) as a specialized building block in pharmaceutical synthesis. The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, bioavailability, and target affinity.[1][2][3] This guide elucidates the physicochemical properties, proposed synthetic routes, and key reactivity patterns of the title compound. The core of this document is a detailed protocol for its application in the stereocontrolled synthesis of fluorinated amino acid analogs, a class of molecules of high interest in drug discovery.[4] Safety protocols, mechanistic insights, and troubleshooting are discussed to provide researchers with a self-validating framework for experimentation.

Compound Profile and Physicochemical Properties

2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid containing two stereocenters, making it a valuable chiral building block for complex molecular architectures.[5] Its structure combines the reactivity of an α-bromo acid with the unique electronic properties conferred by a fluorine atom at an adjacent tertiary carbon.

PropertyValueSource
CAS Number 50884-94-1[6]
Molecular Formula C₅H₈BrFO₂[6]
Molecular Weight 199.02 g/mol [6]
Appearance White to off-white solid (predicted)[7]
Boiling Point 235.6°C at 760 mmHg[4]
Melting Point 54-56°C[4]
pKa 2.40 ± 0.15 (Predicted)[4]
LogP 1.58 (Predicted)[4]

The Strategic Imperative of Fluorine in Medicinal Chemistry

The deliberate introduction of fluorine into active pharmaceutical ingredients (APIs) is a powerful strategy to optimize drug-like properties.[8] Between 15% and 20% of all pharmaceuticals contain at least one fluorine atom.[1] The unique characteristics of fluorine—high electronegativity, small atomic radius, and the strength of the C-F bond—impart several advantages:

  • Enhanced Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it resistant to metabolic oxidation by cytochrome P450 enzymes. This can increase the half-life of a drug.[2][8]

  • Increased Lipophilicity: Fluorine substitution, particularly in the form of a trifluoromethyl group, can enhance a molecule's ability to cross lipid membranes, potentially improving absorption and distribution.[2][9]

  • Modulation of pKa: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, altering the ionization state of the drug at physiological pH and influencing its solubility and target binding.

  • Improved Binding Affinity: Fluorine can engage in favorable intermolecular interactions, including hydrogen bonds and dipole-dipole interactions, with protein targets, thereby increasing binding affinity and potency.[3]

The use of building blocks like 2-bromo-3-fluoro-3-methylbutyric acid provides a direct route to incorporate these benefits into novel drug candidates.

Proposed Synthetic Routes

While commercially available from specialized suppliers, understanding the synthesis of 2-bromo-3-fluoro-3-methylbutyric acid provides insight into potential impurities and stereochemical control. A plausible retrosynthetic approach begins with a suitable precursor, such as 3-methylbut-2-enoic acid.

cluster_main Proposed Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid start 3-Methylbut-2-enoic Acid (Precursor) step1 Electrophilic Halofluorination start->step1 intermediate Intermediate: 2-Bromo-3-fluoro-3-methylbutanoic Acid Halide step1->intermediate e.g., N-Bromosuccinimide (NBS) + Olah's Reagent (HF-Pyridine) step2 Hydrolysis intermediate->step2 product Target Compound: 2-Bromo-3-fluoro-3-methylbutyric Acid step2->product alt_route Alternative Route: α-Bromination of 3-Fluoro-3-methylbutyric Acid alt_route->product e.g., Hell-Volhard-Zelinsky Reaction

Caption: A proposed synthetic workflow for the target compound.

This route involves a stereoselective halofluorination across the double bond, followed by hydrolysis. An alternative, the Hell-Volhard-Zelinsky reaction on a pre-fluorinated carboxylic acid, could also be employed.[7] The specific stereochemical outcome would depend heavily on the chosen reagents and reaction conditions.

Chemical Reactivity and Mechanistic Considerations

The synthetic utility of 2-bromo-3-fluoro-3-methylbutyric acid is dictated by its two primary functional groups: the carboxylic acid and the α-bromo substituent.

  • Carboxylic Acid Group: This group can be readily converted into esters, amides, or acid chlorides, providing a handle for coupling with other synthetic intermediates.

  • α-Bromo Group: The carbon atom bearing the bromine is electrophilic and susceptible to nucleophilic substitution. The bromine atom is an excellent leaving group.

The substitution reaction at the α-carbon can proceed via an Sₙ1 or Sₙ2 mechanism, and the pathway is influenced by the solvent, nucleophile, and steric hindrance.[10][11] The presence of the adjacent bulky isopropyl group, further constrained by the fluorine atom, provides significant steric hindrance, which may disfavor a traditional Sₙ2 backside attack.[10] Conversely, the stability of a potential carbocation intermediate is not significantly enhanced, making a pure Sₙ1 mechanism less likely under many conditions.[12][13] Therefore, reactions often proceed through a pathway with mixed Sₙ1/Sₙ2 character.

Nucleophilic Substitution Pathways at the α-Carbon start 2-Bromo-3-fluoro-3-methylbutyric Acid Cα-Br sn2 Sₙ2 Pathway Backside Attack Concerted Step Inversion of Stereochemistry start->sn2 Strong Nucleophile Aprotic Solvent sn1 Sₙ1 Pathway Carbocation Intermediate Racemization Possible start->sn1 Weak Nucleophile Protic Solvent product_sn2 Substitution Product (Inverted) sn2->product_sn2 product_sn1 Substitution Product (Racemized) sn1->product_sn1

Caption: Competing Sₙ1 and Sₙ2 substitution mechanisms.

Core Application Protocol: Synthesis of a Fluorinated Amino Acid Analog

This section details a representative protocol for the synthesis of (S)-2-(benzylamino)-3-fluoro-3-methylbutanoic acid, a novel fluorinated analog of valine. This protocol demonstrates the use of the title compound as a key building block.[4]

Objective: To synthesize a chiral, fluorinated non-canonical amino acid via nucleophilic substitution.

Reagents and Materials
ReagentCAS No.MW ( g/mol )AmountMoles (mmol)
(R)-2-Bromo-3-fluoro-3-methylbutyric acid50884-94-1199.021.00 g5.02
Benzylamine100-46-9107.151.61 g (1.64 mL)15.07 (3.0 eq)
Potassium Carbonate (K₂CO₃)584-08-7138.212.08 g15.07 (3.0 eq)
Acetonitrile (MeCN), Anhydrous75-05-841.0525 mL-
Diethyl Ether (Et₂O)60-29-774.12As needed-
1 M Hydrochloric Acid (HCl)7647-01-036.46As needed-
Deionized Water (H₂O)7732-18-518.02As needed-
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37As needed-
Experimental Workflow

setup 1. Reaction Setup - Add reagents to anhydrous MeCN - Stir under N₂ atmosphere reaction 2. Reaction - Heat to 60°C for 12-18 h - Monitor by TLC/LC-MS setup->reaction workup 3. Aqueous Workup - Filter solids - Concentrate filtrate - Partition between Et₂O and H₂O reaction->workup extraction 4. Extraction & pH Adjustment - Extract aqueous layer with Et₂O - Acidify aqueous layer to pH ~2 with 1M HCl workup->extraction isolation 5. Product Isolation - Extract product into Et₂O - Dry with MgSO₄, filter, concentrate extraction->isolation purification 6. Purification - Column chromatography or recrystallization isolation->purification

Caption: Step-by-step experimental workflow diagram.

Detailed Step-by-Step Protocol
  • Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add (R)-2-Bromo-3-fluoro-3-methylbutyric acid (1.00 g, 5.02 mmol) and potassium carbonate (2.08 g, 15.07 mmol).

  • Solvent and Reagent Addition: Add 25 mL of anhydrous acetonitrile via syringe. Begin stirring the suspension. Add benzylamine (1.64 mL, 15.07 mmol) dropwise over 5 minutes.

  • Reaction Execution: Place the flask under a nitrogen atmosphere and heat the reaction mixture to 60°C using an oil bath. Maintain stirring for 12-18 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting bromo-acid is consumed.

  • Cooling and Filtration: Once complete, cool the reaction to room temperature. Filter the suspension through a pad of celite to remove insoluble salts, washing the filter cake with a small amount of acetonitrile.

  • Solvent Removal: Concentrate the filtrate under reduced pressure to remove the acetonitrile.

  • Aqueous Workup: Redissolve the crude residue in 30 mL of deionized water. Wash the aqueous solution with diethyl ether (2 x 20 mL) to remove excess benzylamine and non-polar impurities. Discard the organic layers.

  • Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH ~2 by the dropwise addition of 1 M HCl. A white precipitate of the product should form.

  • Product Extraction: Extract the acidified aqueous solution with diethyl ether (3 x 30 mL).

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude solid by silica gel column chromatography or recrystallization to obtain the final product.

Expected Characterization Data
  • ¹H NMR: Expect to see signals corresponding to the benzyl group protons, the isopropyl methyl protons, and the α-proton. The coupling between the α-proton and the fluorine atom (²JHF) should be observable.

  • ¹⁹F NMR: A single resonance corresponding to the tertiary fluorine atom.

  • Mass Spectrometry (ESI+): Expect to find the [M+H]⁺ ion corresponding to the product's molecular weight (226.11 g/mol ).

Troubleshooting Guide
IssuePossible CauseRecommended Solution
Incomplete Reaction Insufficient reaction time or temperature; poor quality reagents.Increase reaction time or temperature (to 80°C). Ensure reagents are pure and solvent is anhydrous.
Low Yield Product is partially soluble in the aqueous phase; incomplete extraction.Perform additional extractions (5-6 times) from the acidified aqueous phase.
Formation of Side Products Elimination (E2) reaction competing with substitution.Use a less hindered base or run the reaction at a lower temperature for a longer duration.

Safety and Handling Precautions

2-Bromo-3-fluoro-3-methylbutyric acid and its analogs are potent alkylating agents and should be handled with care in a well-ventilated fume hood.[14]

  • Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-resistant gloves (nitrile is acceptable for incidental contact) at all times.[15]

  • Inhalation: Avoid inhaling dust or vapors. The compound may be a lachrymator (causes tearing).[16]

  • Skin and Eye Contact: Causes severe skin burns and eye damage.[14][16] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[16]

  • Ingestion: Harmful if swallowed. Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[14]

  • Handling: Use only non-sparking tools and handle away from heat or sources of ignition.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

2-Bromo-3-fluoro-3-methylbutyric acid is a highly functionalized and synthetically versatile building block for pharmaceutical research. Its unique structure allows for the direct and strategic introduction of a fluorinated, chiral motif into target molecules. By leveraging its reactivity through carefully designed protocols, researchers can access novel pharmaceutical intermediates, such as fluorinated amino acids, with enhanced pharmacological properties. Adherence to rigorous experimental and safety procedures is paramount to achieving successful and reproducible outcomes in the laboratory.

References

  • HIMS - University of Amsterdam. (2024). PFAS-free synthesis of fluorinated pharmaceutical and agrochemical compounds. Van 't Hoff Institute for Molecular Sciences. [Link]

  • Pharmaceutical Technology. (2015). Advances in Fluorination Chemistry for API Synthesis. [Link]

  • Pharma Innovation. (n.d.). Fluorinated Pharmaceutical Intermediates. [Link]

  • Hopkinschem. (2025). Fluorinated Intermediates in Pharmaceutical Synthesis: A Key Advantage. [Link]

  • LookChem. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. [Link]

  • Sinfoo Biotech. (n.d.). 2-bromo-3-fluoro-3-methylbutyric acid, (CAS# 50884-94-1). [Link]

  • MDPI. (n.d.). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. [Link]

  • National Institutes of Health (NIH). (n.d.). Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. [Link]

  • Filo. (2025). The reaction of 2-bromo-3-methylbutane with NaOH gives two products. [Link]

  • ResearchGate. (2025). Regioselective 3-Trifluoromethylated Pyrrole Synthesis Using 2‑Bromo‑3,3,3-trifluoropropene (BTP). [Link]

  • LookChem. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. [Link]

  • Carroll Collected. (n.d.). Determined Mechanism for the Formation of 2-bromo-3-methylbutane. [Link]

  • Chemistry Stack Exchange. (2023). Reasonable mechanism for conversion of 2-methylbut-3-en-2-ol to 1-Bromo-3-methylbut-2-ene. [Link]

  • ChemRxiv. (n.d.). Synthesis and styrene copolymerization of novel bromo, chloro, and fluoro ring-substituted isobutyl phenylcyanoacrylates. [Link]

  • Organic Chemistry Portal. (2022). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. [Link]

  • Chemistry LibreTexts. (2024). 11.4: The SN1 Reaction. [Link]

  • MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. [Link]

  • Pearson. (2024). The solvolysis of 2-bromo-3-methylbutane potentially can give sev.... [Link]

Sources

Application

Asymmetric Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid: A Guide to Stereoselective Strategies

Introduction: The Significance of Stereochemically Defined α-Bromo-β-fluoro Carboxylic Acids In the landscape of modern drug discovery and development, the precise three-dimensional arrangement of atoms within a molecule...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Stereochemically Defined α-Bromo-β-fluoro Carboxylic Acids

In the landscape of modern drug discovery and development, the precise three-dimensional arrangement of atoms within a molecule is paramount. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different pharmacological and toxicological profiles. Consequently, the ability to selectively synthesize a single enantiomer of a drug candidate is a critical aspect of medicinal chemistry. The title compound, 2-Bromo-3-fluoro-3-methylbutyric acid, represents a valuable chiral building block. The presence of both a bromine and a fluorine atom, coupled with two adjacent stereocenters, offers a rich scaffold for the synthesis of complex and biologically active molecules. The α-bromo functionality serves as a versatile handle for nucleophilic substitution reactions, while the β-fluoro-gem-dimethyl motif can impart unique conformational constraints and metabolic stability to parent molecules. This guide provides an in-depth exploration of robust asymmetric strategies to access enantiomerically enriched forms of this important synthetic intermediate.

Strategic Approaches to Asymmetric Synthesis

The primary challenge in the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid lies in the stereoselective introduction of the bromine atom at the α-position. Direct enantioselective bromination of a carboxylic acid substrate is feasible but can be challenging. A more established and reliable approach involves the use of chiral auxiliaries. A chiral auxiliary is a stereogenic group that is temporarily incorporated into the substrate to direct the stereochemical outcome of a subsequent reaction. After the desired transformation, the auxiliary is cleaved and can often be recovered.

This guide will focus on two powerful and widely adopted chiral auxiliary-based methodologies:

  • Evans' Oxazolidinone Auxiliaries: Known for their high levels of stereocontrol in a variety of transformations, including enolate alkylation.

  • Pseudoephedrine Amide Auxiliaries: A practical and highly effective chiral auxiliary for the asymmetric α-alkylation of carboxylic acids.

The general workflow for these strategies is depicted below:

G cluster_0 General Chiral Auxiliary Workflow Start 3-Fluoro-3-methylbutyric Acid Step1 Couple with Chiral Auxiliary Start->Step1 Intermediate Chiral Auxiliary Adduct Step1->Intermediate Step2 Diastereoselective Bromination Intermediate->Step2 Product_Aux Brominated Adduct Step2->Product_Aux Step3 Cleave Auxiliary Product_Aux->Step3 Recycle Recovered Chiral Auxiliary Product_Aux->Recycle Recovery End Enantiopure 2-Bromo-3-fluoro-3-methylbutyric Acid Step3->End

Caption: General workflow for chiral auxiliary-based asymmetric synthesis.

Strategy 1: Evans' Oxazolidinone Auxiliary Approach

Evans' oxazolidinones are among the most reliable and versatile chiral auxiliaries in asymmetric synthesis.[1][2] The rigid structure of the N-acylated oxazolidinone provides a well-defined chiral environment, allowing for highly diastereoselective reactions of the corresponding enolate.

Protocol 1: Synthesis of (R)- or (S)-2-Bromo-3-fluoro-3-methylbutyric Acid via Evans' Oxazolidinone

This protocol outlines the synthesis starting from 3-fluoro-3-methylbutyric acid and utilizing either (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone or its (4S,5R)-enantiomer to achieve the desired product stereochemistry.

Step 1: Acylation of the Chiral Auxiliary

The first step involves coupling the starting carboxylic acid with the Evans' auxiliary to form the N-acyl oxazolidinone.

  • Reagents and Materials:

    • 3-Fluoro-3-methylbutyric acid

    • (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (for the (R)-bromo acid) or (4S,5R)-enantiomer (for the (S)-bromo acid)

    • Pivaloyl chloride

    • Triethylamine (TEA)

    • Anhydrous dichloromethane (DCM)

    • Anhydrous lithium chloride (LiCl)

    • Anhydrous tetrahydrofuran (THF)

  • Procedure:

    • To a solution of 3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous DCM at 0 °C, add triethylamine (1.1 eq) followed by the dropwise addition of pivaloyl chloride (1.05 eq).

    • Stir the reaction mixture at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

    • In a separate flask, dissolve the chiral oxazolidinone (1.0 eq) and LiCl (1.0 eq) in anhydrous THF.

    • Cool the oxazolidinone solution to -78 °C and slowly add the pre-formed mixed anhydride solution via cannula.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Quench the reaction with saturated aqueous ammonium chloride and extract with DCM.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes) to yield the N-acyl oxazolidinone.

Step 2: Diastereoselective Bromination

The key stereochemistry-defining step is the diastereoselective bromination of the enolate derived from the N-acyl oxazolidinone.

  • Reagents and Materials:

    • N-acyl oxazolidinone from Step 1

    • Sodium hexamethyldisilazide (NaHMDS) (1.0 M in THF)

    • N-Bromosuccinimide (NBS)

    • Anhydrous tetrahydrofuran (THF)

  • Procedure:

    • Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

    • Slowly add NaHMDS (1.05 eq) and stir the mixture at -78 °C for 30 minutes to form the sodium enolate.

    • In a separate flask, dissolve NBS (1.1 eq) in anhydrous THF and cool to -78 °C.

    • Slowly add the NBS solution to the enolate solution via cannula.

    • Stir the reaction at -78 °C for 2 hours.

    • Quench the reaction with saturated aqueous sodium thiosulfate and allow it to warm to room temperature.

    • Extract the mixture with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

    • Purify the crude product by flash column chromatography to afford the α-brominated N-acyl oxazolidinone.

Step 3: Cleavage of the Chiral Auxiliary

The final step is the removal of the chiral auxiliary to yield the target enantiomerically enriched carboxylic acid.

  • Reagents and Materials:

    • α-Brominated N-acyl oxazolidinone from Step 2

    • Lithium hydroxide (LiOH)

    • Hydrogen peroxide (30% aqueous solution)

    • Tetrahydrofuran (THF)

    • Water

  • Procedure:

    • Dissolve the α-brominated N-acyl oxazolidinone (1.0 eq) in a mixture of THF and water (3:1) and cool to 0 °C.

    • Add aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of LiOH (2.0 eq).

    • Stir the reaction at 0 °C for 4 hours.

    • Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

    • Acidify the mixture to pH ~2 with 1 M HCl.

    • Extract the product with ethyl acetate. The chiral auxiliary can be recovered from the aqueous layer.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the desired 2-Bromo-3-fluoro-3-methylbutyric acid.

G cluster_1 Evans' Auxiliary Workflow Start 3-Fluoro-3-methylbutyric Acid Step1 Acylation (Pivaloyl Chloride, TEA) Start->Step1 Auxiliary Evans' Oxazolidinone Auxiliary->Step1 Intermediate N-Acyl Oxazolidinone Step1->Intermediate Step2 Enolate Formation (NaHMDS) Intermediate->Step2 Enolate Sodium Enolate Step2->Enolate Step3 Bromination (NBS) Enolate->Step3 Product_Aux α-Bromo N-Acyl Oxazolidinone Step3->Product_Aux Step4 Hydrolysis (LiOH, H₂O₂) Product_Aux->Step4 End Enantiopure Product Step4->End

Caption: Workflow for the Evans' oxazolidinone auxiliary strategy.

Strategy 2: Pseudoephedrine Amide Auxiliary Approach

Pseudoephedrine is an inexpensive and highly effective chiral auxiliary for the asymmetric alkylation of carboxylic acids.[3][4] Both enantiomers of pseudoephedrine are readily available, allowing for access to either enantiomer of the target molecule. The diastereoselectivity of the alkylation is typically very high.

Protocol 2: Asymmetric Synthesis via Pseudoephedrine Amide Alkylation

This protocol details the use of (+)-(1R,2R)-pseudoephedrine or (-)-(1S,2S)-pseudoephedrine to direct the asymmetric bromination.

Step 1: Amide Formation

The carboxylic acid is first converted to the corresponding pseudoephedrine amide.

  • Reagents and Materials:

    • 3-Fluoro-3-methylbutyric acid

    • (+)-(1R,2R)-pseudoephedrine or (-)-(1S,2S)-pseudoephedrine

    • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

    • 4-Dimethylaminopyridine (DMAP)

    • Anhydrous dichloromethane (DCM)

  • Procedure:

    • To a solution of 3-fluoro-3-methylbutyric acid (1.0 eq), pseudoephedrine (1.05 eq), and DMAP (0.1 eq) in anhydrous DCM, add EDC (1.1 eq) at room temperature.

    • Stir the reaction mixture overnight.

    • Wash the reaction mixture with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

    • Purify the crude product by flash column chromatography to obtain the pseudoephedrine amide.

Step 2: Diastereoselective α-Bromination

The α-proton of the pseudoephedrine amide is deprotonated to form a chiral enolate, which then undergoes diastereoselective bromination.

  • Reagents and Materials:

    • Pseudoephedrine amide from Step 1

    • Lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene)

    • N-Bromosuccinimide (NBS)

    • Anhydrous tetrahydrofuran (THF)

  • Procedure:

    • Dissolve the pseudoephedrine amide (1.0 eq) in anhydrous THF and cool to -78 °C.

    • Slowly add LDA (1.1 eq) and stir at -78 °C for 1 hour.

    • In a separate flask, dissolve NBS (1.2 eq) in anhydrous THF and cool to -78 °C.

    • Add the NBS solution to the enolate solution via cannula.

    • Stir the reaction at -78 °C for 2-3 hours.

    • Quench the reaction with saturated aqueous ammonium chloride and warm to room temperature.

    • Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify by flash column chromatography to yield the α-brominated pseudoephedrine amide.

Step 3: Auxiliary Cleavage

The pseudoephedrine auxiliary is removed by acidic hydrolysis to afford the desired carboxylic acid.

  • Reagents and Materials:

    • α-Brominated pseudoephedrine amide from Step 2

    • Sulfuric acid (concentrated)

    • Dioxane

    • Water

  • Procedure:

    • Dissolve the α-brominated pseudoephedrine amide (1.0 eq) in a mixture of dioxane and water (1:1).

    • Add concentrated sulfuric acid (5.0 eq) and heat the mixture to reflux for 12 hours.

    • Cool the reaction to room temperature and extract with diethyl ether. The protonated pseudoephedrine auxiliary will remain in the aqueous layer.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to give the crude 2-Bromo-3-fluoro-3-methylbutyric acid.

    • Further purification can be achieved by recrystallization or chromatography if necessary.

G cluster_2 Pseudoephedrine Auxiliary Workflow Start 3-Fluoro-3-methylbutyric Acid Step1 Amide Formation (EDC, DMAP) Start->Step1 Auxiliary Pseudoephedrine Auxiliary->Step1 Intermediate Pseudoephedrine Amide Step1->Intermediate Step2 Enolate Formation (LDA) Intermediate->Step2 Enolate Lithium Enolate Step2->Enolate Step3 Bromination (NBS) Enolate->Step3 Product_Aux α-Bromo Pseudoephedrine Amide Step3->Product_Aux Step4 Acidic Hydrolysis (H₂SO₄) Product_Aux->Step4 End Enantiopure Product Step4->End

Caption: Workflow for the pseudoephedrine amide auxiliary strategy.

Data Summary and Comparison

The following table summarizes the expected outcomes for the two described strategies. The values are indicative and may vary based on specific reaction conditions and substrate purity.

ParameterEvans' Oxazolidinone StrategyPseudoephedrine Amide Strategy
Typical Diastereomeric Excess (d.e.) >95%>98%
Overall Yield 60-75%65-80%
Auxiliary Cost HigherLower
Auxiliary Removal Conditions Mild (LiOH/H₂O₂)Harsh (conc. H₂SO₄, reflux)
Scalability GoodExcellent

Conclusion and Future Perspectives

The asymmetric synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid can be effectively achieved using well-established chiral auxiliary methodologies. Both the Evans' oxazolidinone and pseudoephedrine amide strategies offer high levels of stereocontrol, leading to the desired product in high enantiomeric purity. The choice between these methods will depend on factors such as the cost and availability of the auxiliary, the desired scale of the reaction, and the tolerance of the downstream synthetic route to the auxiliary cleavage conditions.

Future research in this area may focus on the development of catalytic enantioselective methods for the direct α-bromination of 3-fluoro-3-methylbutyric acid derivatives. Such approaches would offer improved atom economy and circumvent the need for the attachment and removal of a chiral auxiliary. However, the auxiliary-based methods described herein represent robust and reliable protocols for accessing this valuable chiral building block for drug discovery and development programs.

References

  • Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496–6511. [Link]

  • Evans, D. A., et al. (1981). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129. [Link]

  • Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. [Link]

  • Myers, A. G., & Morales, M. R. (2012). Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. Angewandte Chemie International Edition, 51(20), 4943-4947. [Link]

  • Wikipedia. Chiral auxiliary. [Link]

  • Sibi, M. P., & Manyem, S. (2000). Enantioselective Conjugate Addition of Organometallic Reagents to α,β-Unsaturated Carbonyl Compounds. In Comprehensive Asymmetric Catalysis (pp. 991-1025). Springer, Berlin, Heidelberg. [Link]

  • Hajra, S., Bhowmick, M., & Sinha, D. (2006). Highly Regio- and Stereoselective Asymmetric Bromoazidation of Chiral α,β-Unsaturated Carboxylic Acid Derivatives: Scope and Limitations. The Journal of Organic Chemistry, 71(23), 8943–8946. [Link]

  • Palomo, C., Oiarbide, M., & García, J. M. (2002). Current progress in the asymmetric aldol addition reaction. Chemical Society Reviews, 31(6), 378-386. [Link]

Sources

Method

Application Notes and Protocols: The Strategic Utility of 2-Bromo-3-fluoro-3-methylbutyric Acid in Medicinal Chemistry

Introduction: Unveiling a Unique Fluorinated Building Block In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational design. Fluorine's uniq...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling a Unique Fluorinated Building Block

In the landscape of modern drug discovery, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational design. Fluorine's unique properties—including its small size, high electronegativity, and ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, pKa, and binding affinity.[1][2] Within this context, 2-Bromo-3-fluoro-3-methylbutyric acid (CAS 50884-94-1) emerges as a highly valuable, albeit specialized, building block for medicinal chemists.

This molecule is distinguished by a unique combination of functional groups:

  • An α-bromo group , which serves as an excellent leaving group for nucleophilic substitution reactions, providing a direct handle to introduce amines, azides, thiols, and other key functionalities.

  • A carboxylic acid , enabling straightforward amide bond formation, esterification, or reduction to the corresponding alcohol.

  • A fluorinated tertiary carbon bearing two methyl groups (a gem-dimethyl group). This structural motif introduces a stable, lipophilic, and conformationally constrained fluorinated center.

These features make 2-Bromo-3-fluoro-3-methylbutyric acid a compelling starting material for the synthesis of novel fluorinated amino acid analogs, peptidomimetics, and other complex bioactive molecules.[3] This guide provides an in-depth exploration of its applications, complete with detailed protocols to empower researchers in their drug development endeavors.

Physicochemical Properties

A clear understanding of a reagent's properties is fundamental to its effective use in synthesis. The key physicochemical data for 2-Bromo-3-fluoro-3-methylbutyric acid are summarized below.

PropertyValueSource
CAS Number 50884-94-1[4][5]
Molecular Formula C₅H₈BrFO₂[4]
Molecular Weight 199.02 g/mol [4]
Melting Point 54-56°C[3]
Boiling Point 235.6°C at 760 mmHg[3]

Core Application I: Synthesis of Novel Fluorinated Valine Analogs

The most direct and powerful application of 2-Bromo-3-fluoro-3-methylbutyric acid is as a precursor to a novel, monofluorinated analog of the amino acid valine. Natural amino acids are often susceptible to rapid metabolic degradation. Replacing a canonical amino acid with a fluorinated counterpart can significantly enhance the proteolytic stability of peptides, making them more viable as therapeutic agents.[6] The gem-dimethyl group adjacent to the fluorine atom provides a unique steric and electronic environment not accessible through direct fluorination of valine itself.

The synthetic pathway involves a classical Sₙ2 reaction at the α-carbon, followed by reduction of the introduced azide to a primary amine. This two-step process is a robust and widely used method for amino acid synthesis from α-halo acids.

Workflow for Fluorinated Valine Analog Synthesis

G cluster_0 Step 1: Azide Displacement cluster_1 Step 2: Azide Reduction cluster_2 Optional: Protection A 2-Bromo-3-fluoro-3- methylbutyric acid C 2-Azido-3-fluoro-3- methylbutyric acid A->C Sₙ2 Reaction B Sodium Azide (NaN3) Solvent: DMF or Acetone/H2O B->C Nucleophile D 2-Azido-3-fluoro-3- methylbutyric acid F Target Molecule: (rac)-2-Amino-3-fluoro-3- methylbutyric acid (Fluorinated Valine Analog) D->F Reduction E Reducing Agent (e.g., H2, Pd/C or PPh3, H2O) E->F H Protected Fluorinated Valine Analog F->H G Fmoc-OSu or Boc2O G->H

Caption: Synthetic workflow for the preparation of a fluorinated valine analog.

Experimental Protocol: Synthesis of (rac)-2-Amino-3-fluoro-3-methylbutyric acid

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Sodium azide (NaN₃)

  • Dimethylformamide (DMF), anhydrous

  • Ethyl acetate (EtOAc)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Palladium on carbon (Pd/C), 10%

  • Methanol (MeOH)

  • Diatomaceous earth (e.g., Celite®)

Part A: Synthesis of (rac)-2-Azido-3-fluoro-3-methylbutyric acid

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous DMF.

  • Nucleophilic Substitution: Add sodium azide (1.5 eq) to the solution in one portion.

    • Causality Note: Sodium azide is a potent and reliable nucleophile for displacing the α-bromide. Using a slight excess ensures the reaction goes to completion. DMF is an excellent polar aprotic solvent for this type of Sₙ2 reaction.

  • Reaction Monitoring: Heat the reaction mixture to 50-60°C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture into a separatory funnel containing water and ethyl acetate.

    • Safety First: Azides can be explosive. Handle with care and avoid contact with strong acids or heavy metals. Quench any residual azide with a suitable reducing agent if necessary.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers.

  • Washing: Wash the combined organic layers with water (2x) and then with brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 2-azido-3-fluoro-3-methylbutyric acid. This product is often used in the next step without further purification.

Part B: Reduction to (rac)-2-Amino-3-fluoro-3-methylbutyric acid

  • Reaction Setup: Dissolve the crude azido acid from Part A in methanol in a flask suitable for hydrogenation.

  • Catalyst Addition: Carefully add 10% Pd/C catalyst (approx. 5-10 mol% Pd).

    • Causality Note: Palladium on carbon is a highly efficient catalyst for the reduction of azides to amines using hydrogen gas. This method is clean and typically high-yielding.

  • Hydrogenation: Securely attach the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (repeat 3x). Stir the reaction vigorously under a hydrogen atmosphere (balloon or Parr shaker) for 8-16 hours.

  • Filtration and Concentration: Once the reaction is complete (monitored by TLC or LC-MS), carefully filter the mixture through a pad of diatomaceous earth to remove the Pd/C catalyst. Wash the pad with methanol.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the target amino acid, (rac)-2-Amino-3-fluoro-3-methylbutyric acid. The product can be further purified by recrystallization or chromatography if necessary.

Core Application II: A Versatile Scaffold for Bioactive Amides

Beyond amino acid synthesis, the carboxylic acid functionality of 2-Bromo-3-fluoro-3-methylbutyric acid provides a direct route to a diverse library of amide derivatives. By coupling the acid with various amines—including those from known pharmacophores or fragment libraries—medicinal chemists can rapidly generate novel chemical entities for screening. The α-bromo group can be retained as a reactive handle for subsequent elaboration or replaced (e.g., via reduction) after amide formation.

General Scheme for Amide Synthesis

G A 2-Bromo-3-fluoro-3- methylbutyric acid D Novel Amide Derivative A->D Carboxylic Acid B Bioactive Amine (R-NH2) B->D Amine C Coupling Reagents (e.g., HATU, EDC/HOBt) C->D Activation

Caption: General workflow for amide coupling reactions.

Experimental Protocol: Synthesis of a Representative Amide

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • A primary or secondary amine of interest (e.g., benzylamine as a model)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • Dimethylformamide (DMF), anhydrous

  • Standard work-up and purification reagents (EtOAc, HCl, NaHCO₃, brine, MgSO₄)

Procedure:

  • Reaction Setup: To a solution of 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous DMF, add the amine (1.1 eq) and DIPEA (2.5 eq).

    • Causality Note: DIPEA is a non-nucleophilic base used to neutralize the HCl formed during the reaction and to deprotonate the amine, facilitating its nucleophilic attack.

  • Coupling Agent Addition: Cool the mixture to 0°C in an ice bath. Add HATU (1.2 eq) portion-wise.

    • Causality Note: HATU is a highly efficient peptide coupling reagent that activates the carboxylic acid, forming a highly reactive intermediate that is readily attacked by the amine to form the amide bond with minimal side reactions and racemization.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours. Monitor for completion by TLC or LC-MS.

  • Work-up and Purification: Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure amide derivative. The structure and purity should be confirmed by NMR and mass spectrometry.

Trustworthiness and Validation

The protocols described are based on well-established, fundamental reactions in organic synthesis. Each protocol constitutes a self-validating system:

  • Reaction Monitoring: The use of TLC and LC-MS allows for real-time tracking of the conversion of starting materials to products, ensuring the reaction has reached completion.

  • Purification: Standard work-up and purification steps (extraction, chromatography) are included to isolate the target compound from unreacted reagents, byproducts, and solvents.

  • Characterization: Final validation of the synthesized molecules' identity and purity must be performed using standard analytical techniques, primarily ¹H NMR, ¹³C NMR, ¹⁹F NMR, and High-Resolution Mass Spectrometry (HRMS). The presence of the fluorine atom provides a unique and powerful handle for characterization via ¹⁹F NMR.

By following these established procedures, researchers can confidently synthesize and validate novel compounds derived from 2-Bromo-3-fluoro-3-methylbutyric acid, ensuring the integrity of their subsequent biological and pharmacological evaluations.

References

  • Zhou, M., & Feng, Z. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. RSC Publishing. 1

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. Chemical Information Portal. 7

  • Sigma-Aldrich. (n.d.). (R)-(+)-2-Bromo-3-methylbutyric acid 96. Product Page.

  • National Institutes of Health (NIH). (n.d.). Synthesis of complex unnatural fluorine-containing amino acids. PMC Article. 2

  • National Institutes of Health (NIH). (n.d.). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journal of Organic Chemistry. 8

  • ResearchGate. (2015). Recent Advances in the Synthesis of Fluorinated Amino Acids. Publication Page. 6

  • ResearchGate. (n.d.). Synthesis of Fluorinated β-Amino Acids. Request PDF. 9

  • LookChem. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. Product Information. 3

  • Sinfoo Biotech. (n.d.). 2-bromo-3-fluoro-3-methylbutyric acid, (CAS# 50884-94-1). Product Page. 4

  • ChemicalBook. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID (CAS 50884-94-1). Product Information. 5

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

Welcome to the technical support guide for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing this challenging halogenated molecule. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Overview of Synthetic Challenges

The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid is a non-trivial endeavor due to the presence of two vicinal halogenated stereocenters, one of which is a quaternary center bearing a fluorine atom. The primary hurdles in this synthesis involve the selective and efficient introduction of both fluorine and bromine atoms without inducing unwanted side reactions such as elimination or rearrangement. The choice of reaction sequence—fluorination followed by bromination, or vice versa—is a critical strategic decision that dictates the nature of the challenges encountered.

This guide is structured to address problems from a practical, in-lab perspective, focusing on a logical synthetic sequence: introduction of the tertiary fluoride, followed by alpha-bromination of the carboxylic acid.

Proposed Synthetic Workflow

A logical approach begins with a readily available precursor, such as ethyl 3-hydroxy-3-methylbutyrate, proceeds through deoxyfluorination and saponification, and concludes with alpha-bromination.

G cluster_0 Step 1: Deoxyfluorination cluster_1 Step 2: Saponification cluster_2 Step 3: α-Bromination A Ethyl 3-hydroxy-3-methylbutyrate B Ethyl 3-fluoro-3-methylbutyrate A->B  Deoxyfluorination  (e.g., Deoxo-Fluor™) C 3-Fluoro-3-methylbutyric acid B->C  Base Hydrolysis  (e.g., LiOH, H₂O) D 2-Bromo-3-fluoro-3-methylbutyric acid C->D  Hell-Volhard-Zelinsky  (Br₂, cat. PBr₃)

Caption: Proposed synthetic pathway for 2-Bromo-3-fluoro-3-methylbutyric acid.

Part 1: Frequently Asked Questions (FAQs) - Strategic Planning

This section addresses high-level strategic questions that should be considered before embarking on the synthesis.

Q1: What is the most viable synthetic strategy and why?

Answer: The recommended strategy involves a three-step sequence:

  • Deoxyfluorination of a 3-hydroxy-3-methylbutyrate ester.

  • Saponification of the resulting fluoroester to the corresponding carboxylic acid.

  • Alpha-bromination of the fluorinated carboxylic acid via the Hell-Volhard-Zelinsky (HVZ) reaction.

Causality: Starting with the ester form (e.g., ethyl ester) is advantageous because the tertiary alcohol is generally more amenable to deoxyfluorination than the corresponding hydroxy acid. The carboxylate anion of the hydroxy acid can interfere with many fluorinating reagents. Performing the HVZ reaction last is crucial because its harsh, acidic conditions (PBr₃, Br₂) could degrade the sensitive tertiary alcohol if it were still present.[1][2][3][4] The HVZ reaction is specifically designed for the α-bromination of carboxylic acids.[5][6][7][8]

Q2: Why is the fluorination of the tertiary alcohol the most critical step?

Answer: Introducing a fluorine atom at a tertiary carbon is challenging for several reasons:

  • Steric Hindrance: The tertiary center is sterically congested, slowing down SN2-type reactions.

  • Carbocation Formation: Reaction conditions can favor SN1 pathways, leading to a tertiary carbocation intermediate. This intermediate is highly prone to E1 elimination, forming an undesired alkene byproduct (3-methyl-2-butenoic acid derivative).

  • Reagent Stability and Safety: Many deoxyfluorination reagents are moisture-sensitive, corrosive, and can have limited thermal stability.[9][10][11] For example, while DAST is a common reagent, it can be unstable upon heating.[10] More modern reagents like Deoxo-Fluor™ or PyFluor offer improved safety profiles and may give higher yields with less elimination.[12][13]

Q3: Can the Hell-Volhard-Zelinsky (HVZ) reaction be performed on the fluorinated substrate?

Answer: Yes, but with caution. The HVZ reaction proceeds through the formation of an acyl bromide, which then enolizes to allow for alpha-bromination.[1][2][6][7] The electron-withdrawing effect of the fluorine atom at the C3 position will slightly decrease the acidity of the C2 alpha-proton, potentially making enolization more difficult and slowing the reaction rate. Therefore, the reaction may require more forcing conditions (higher temperature, longer reaction time) compared to a non-fluorinated analogue.[4][14] Careful monitoring is essential to prevent degradation.

Q4: What are the primary safety concerns for this synthesis?

Answer:

  • Deoxyfluorination Reagents: Reagents like DAST and Deoxo-Fluor™ are corrosive, moisture-sensitive, and release HF upon decomposition. They must be handled in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and face shields. Newer crystalline reagents like Xtal-Fluor-E and Fluolead are generally safer to handle but still require caution.[11]

  • Bromine (Br₂): Bromine is a highly volatile, corrosive, and toxic liquid. It should be handled in a fume hood with extreme care.

  • Phosphorus Tribromide (PBr₃): PBr₃ is a corrosive liquid that reacts violently with water.

  • Pressure Build-up: The HVZ reaction generates HBr gas, and fluorination reactions can also produce gaseous byproducts. Reactions should be conducted in an open or vented system to avoid pressure build-up.

Part 2: Troubleshooting Guide - Key Synthetic Steps

This section provides specific troubleshooting advice in a question-and-answer format for common issues encountered during the synthesis.

Troubleshooting the Deoxyfluorination of Ethyl 3-hydroxy-3-methylbutyrate
Problem 1: Low or no yield of the desired ethyl 3-fluoro-3-methylbutyrate.
  • Potential Cause A: Inactive Reagent. Deoxyfluorination reagents are highly sensitive to moisture. The reagent may have degraded due to improper storage or handling.

    • Solution: Use a freshly opened bottle of the fluorinating reagent. Ensure all glassware is rigorously oven- or flame-dried and the reaction is run under an inert atmosphere (e.g., Argon or Nitrogen).

  • Potential Cause B: Insufficient Reaction Temperature. While elevated temperatures can promote elimination, some tertiary alcohols require a certain activation energy for the reaction to proceed at a reasonable rate.

    • Solution: Monitor the reaction by TLC or ¹H NMR. If no conversion is observed at room temperature after several hours, consider gently warming the reaction to 40-50 °C. Refer to literature for the optimal temperature range for your chosen reagent.[9][13]

Problem 2: The major product is an alkene (ethyl 3-methylbut-2-enoate).
  • Potential Cause A: Reagent Choice. Some reagents are more prone to causing elimination than others. DAST, for instance, is known to promote elimination in sterically hindered systems.[9]

    • Solution: Switch to a less elimination-prone reagent. Deoxo-Fluor™ is often superior to DAST in this regard.[12] PyFluor is another modern reagent designed to minimize elimination side products.[12]

  • Potential Cause B: Reaction Temperature is too High. The E1 elimination pathway has a higher activation energy than the SN1 substitution. Excessive heat will strongly favor elimination.

    • Solution: Run the reaction at the lowest possible temperature that still allows for conversion. For reactive substrates, this might be as low as -78 °C, gradually warming to room temperature.[10]

  • Potential Cause C: Presence of a Strong, Non-nucleophilic Base. While some protocols call for a base to scavenge HF, a strong base can promote E2 elimination.

    • Solution: If a base is necessary, use a mild, sterically hindered base. If the protocol allows, run the reaction without a base.

ReagentTypical ConditionsAdvantagesDisadvantages
DAST DCM, -78 °C to RTReadily availableThermally unstable; prone to elimination
Deoxo-Fluor™ Toluene or DCM, RTMore thermally stable than DAST; often less eliminationHigher cost
PyFluor DCM or MeCN, RTCrystalline solid, thermally stable, low eliminationNewer reagent, may be less available
PhenoFluor™ Dioxane, RT to 80 °CHigh functional group tolerance, crystalline solidPrimarily for complex molecules, high molecular weight

Table 1: Comparison of common deoxyfluorination reagents for tertiary alcohols.[9][10][12][13]

Troubleshooting the Hell-Volhard-Zelinsky (HVZ) α-Bromination
Problem 3: The reaction is sluggish and starting material (3-fluoro-3-methylbutyric acid) remains after prolonged heating.
  • Potential Cause A: Insufficient Catalyst (PBr₃). The reaction requires the in-situ formation of the acyl bromide, which is the active intermediate for enolization and bromination.[1][2][7]

    • Solution: Ensure at least a catalytic amount (0.1-0.3 equivalents) of PBr₃ is used. In practice, using a full molar equivalent is often done to overcome slow kinetics, though this is not strictly catalytic.[7] Red phosphorus can also be used to generate PBr₃ in situ with Br₂.[6]

  • Potential Cause B: Deactivation by Fluorine. The electron-withdrawing nature of the β-fluorine atom may inhibit the enolization of the acyl bromide intermediate.

    • Solution: Increase the reaction temperature cautiously (e.g., to 80-100 °C) and extend the reaction time. Monitor progress by GC-MS or NMR on worked-up aliquots to find the optimal balance between reaction completion and potential decomposition.

Problem 4: Formation of multiple byproducts or sample decomposition.
  • Potential Cause A: Excessive Heat or Reaction Time. While the HVZ reaction can be slow, prolonged exposure to high temperatures and excess bromine can lead to degradation or di-bromination.

    • Solution: Use a stoichiometric amount of Br₂ (1.0-1.1 equivalents). Monitor the reaction closely and stop it as soon as the starting material is consumed.

  • Potential Cause B: Unwanted Elimination. At very high temperatures, the α-bromo acid product can eliminate HBr to form an α,β-unsaturated carboxylic acid.[3]

    • Solution: Maintain the lowest effective temperature. Ensure the workup is performed promptly once the reaction is complete to isolate and stabilize the product.

G cluster_hvz HVZ Troubleshooting Start HVZ Reaction Stalled? Cause1 Insufficient PBr₃? Start->Cause1 Solution1 Add more PBr₃ (up to 1 eq.) Cause1->Solution1 Yes Cause2 Temperature too low? Cause1->Cause2 No Solution1->Cause2 Solution2 Increase temperature cautiously (to 80-100°C) Cause2->Solution2 Yes Cause3 Byproduct Formation? Cause2->Cause3 No End Reaction Proceeds Solution2->End Solution3 Reduce temperature & use stoich. Br₂ Cause3->Solution3 Yes Cause3->End No Solution3->End

Caption: Decision tree for troubleshooting the Hell-Volhard-Zelinsky reaction.

Part 3: Experimental Protocols and Data

Disclaimer: These protocols are illustrative and should be adapted and optimized based on laboratory conditions and scale. All work must be performed by qualified personnel in a suitable chemical fume hood with appropriate PPE.

Protocol 1: Deoxyfluorination of Ethyl 3-hydroxy-3-methylbutyrate
  • Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet, add ethyl 3-hydroxy-3-methylbutyrate (1.0 eq) and anhydrous dichloromethane (DCM, ~0.2 M).

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Reagent Addition: Slowly add Deoxo-Fluor™ (1.2 eq) dropwise via the dropping funnel over 30 minutes. Maintain the internal temperature below -65 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (12-16 hours).

  • Quenching: Cautiously quench the reaction by slowly pouring it into a stirred, ice-cold saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extraction: Separate the layers in a separatory funnel. Extract the aqueous layer twice with DCM.

  • Workup: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield ethyl 3-fluoro-3-methylbutyrate.

Protocol 2: Hell-Volhard-Zelinsky Bromination
  • Preparation: To a flame-dried round-bottom flask equipped with a reflux condenser and a gas outlet bubbler (to neutralize HBr), add 3-fluoro-3-methylbutyric acid (1.0 eq).

  • Catalyst Addition: Add phosphorus tribromide (PBr₃, 0.2 eq) via syringe.

  • Bromine Addition: Slowly and carefully add bromine (Br₂, 1.1 eq) via syringe. The mixture will become dark red.

  • Reaction: Heat the reaction mixture to 80 °C and maintain for 4-6 hours, or until the starting material is consumed as monitored by TLC or GC-MS. The color of the reaction should fade as bromine is consumed.

  • Workup: Cool the reaction to room temperature. Cautiously add a small amount of water to hydrolyze the intermediate acyl bromide and any remaining PBr₃.

  • Extraction: Dilute the mixture with diethyl ether and wash with water, followed by a saturated solution of sodium thiosulfate (to remove excess Br₂), and finally with brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude 2-Bromo-3-fluoro-3-methylbutyric acid can be further purified by crystallization or chromatography.

Compound¹H NMR (δ, ppm)¹³C NMR (δ, ppm)¹⁹F NMR (δ, ppm)
Ethyl 3-fluoro-3-methylbutyrate ~4.1 (q), ~2.7 (d), ~1.5 (d), ~1.2 (t)~170, ~95 (d, ¹JCF), ~45 (d), ~25 (d), ~60, ~14~ -145 (septet)
2-Bromo-3-fluoro-3-methylbutyric acid ~10-12 (br s), ~4.5 (d), ~1.6 (d), ~1.5 (d)~172, ~94 (d, ¹JCF), ~50 (d), ~24 (d), ~23 (d)~ -148 (quintet)

Table 2: Predicted characteristic NMR spectroscopic data (shifts are approximate and coupling patterns/constants are key identifiers).

References

  • Chemistry LibreTexts. (2024). 22.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Wikipedia. (n.d.). Electrophilic fluorination. [Link]

  • Chemistry LibreTexts. (2021). 10.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Fiveable. (n.d.). Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes. [Link]

  • Wood, S. H., et al. (2019). The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process. PubMed. [Link]

  • JoVE. (2023). Video: α-Bromination of Carboxylic Acids: Hell–Volhard–Zelinski Reaction. [Link]

  • OpenStax. (n.d.). 22.4 Alpha Bromination of Carboxylic Acids – Organic Chemistry: A Tenth Edition. [Link]

  • Hammond, G. B., et al. (2010).Highly Stereoselective Synthesis of (E)- and (Z)-α-Fluoro-α,β-unsaturated Esters and (E)- and (Z)-α-Fluoro-α,β-unsaturated Amides from 1-Bromo-1-fluoroalkenes via Palladium-Catalyzed Carbonylation Reactions. The Journal of Organic Chemistry.
  • University of Illinois Urbana-Champaign. (2002). Enantioselective Electrophilic Fluorination. [Link]

  • Sladojevich, F., et al. (2013). Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™. NIH Public Access. [Link]

  • Organic Chemistry Portal. (n.d.). Alcohol to Fluoride - Common Conditions. [Link]

  • Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. [Link]

  • Radosevich, A. T., et al. (2023). Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. NIH Public Access. [Link]

  • Xiao, J.-C., et al. (2020). Dehydroxylative Fluorination of Tertiary Alcohols. Organic Letters. [Link]

  • Han, J., et al. (2020). Detrifluoroacetylative in Situ Generated Cyclic Fluorinated Enolates for the Preparation of Compounds Featuring a C–F Stereogenic Center. NIH Public Access. [Link]

  • Gouverneur, V. (2018).Strategies Towards Challenging Fluorination Reactions.
  • Amanote Research. (n.d.). (PDF) The Electrophilic Fluorination of Enol Esters Using. [Link]

  • Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. [Link]

  • NROChemistry. (n.d.). Hell-Volhard-Zelinsky Reaction. [Link]

  • BYJU'S. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. [Link]

  • Wikipedia. (n.d.). Hell–Volhard–Zelinsky halogenation. [Link]

  • Fiveable. (n.d.). Hell-Volhard-Zelinsky Reaction Definition. [Link]

  • Pharmaceutical Technology. (2015). Fluorination Remains Key Challenge in API Synthesis. [Link]

Sources

Optimization

Technical Support Center: Purification of 2-Bromo-3-fluoro-3-methylbutyric acid

This guide provides in-depth troubleshooting and practical advice for the purification of 2-Bromo-3-fluoro-3-methylbutyric acid from a typical reaction mixture. It is designed for chemistry professionals in research and...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides in-depth troubleshooting and practical advice for the purification of 2-Bromo-3-fluoro-3-methylbutyric acid from a typical reaction mixture. It is designed for chemistry professionals in research and drug development who require high-purity material for subsequent synthetic steps. We will explore the causal chemistry behind common purification challenges and provide validated protocols to overcome them.

Overview of Purification Strategy

The purification of 2-Bromo-3-fluoro-3-methylbutyric acid, a halogenated carboxylic acid, leverages its acidic nature and polarity. A multi-step approach is typically required to remove unreacted starting materials, reaction byproducts, and residual catalysts. The general workflow involves an initial workup using liquid-liquid extraction, followed by crystallization or chromatography for final polishing.

Purification_Workflow crude Crude Reaction Mixture (in Organic Solvent) extraction Acid-Base Extraction crude->extraction Add NaHCO₃(aq) acidification Acidification & Isolation extraction->acidification Separate Layers isolated_crude Isolated Crude Acid acidification->isolated_crude Add HCl(aq) decision Is Product a Solid? isolated_crude->decision crystallization Recrystallization decision->crystallization Yes chromatography Column Chromatography decision->chromatography No / Impure analysis Purity Analysis (NMR, LC-MS, GC-MS) crystallization->analysis chromatography->analysis

Caption: General purification workflow for 2-Bromo-3-fluoro-3-methylbutyric acid.

Troubleshooting Guide

This section addresses specific problems encountered during the purification process in a question-and-answer format.

Question 1: After the initial acid-base extraction, my yield is very low. What went wrong?

Answer: Low recovery after an extractive workup is a common issue that can typically be traced to incorrect pH control or insufficient extraction cycles.

  • Possible Cause 1: Incomplete Extraction into the Aqueous Layer. The carboxylic acid must be converted to its carboxylate salt to become water-soluble. If the pH of the aqueous layer is not sufficiently basic, the acid will remain in the organic phase.

    • Solution: Use a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute (~1 M) solution of sodium hydroxide (NaOH). When extracting, ensure the final pH of theaqueous layer is at least 2-3 units above the pKa of the carboxylic acid.[1] Test the pH with litmus paper. Perform the extraction multiple times (e.g., 3x) with fresh aqueous base to ensure complete transfer of the acid salt.[2]

  • Possible Cause 2: Incomplete Precipitation from the Aqueous Layer. To recover your product, the carboxylate salt must be fully protonated back to the neutral carboxylic acid, which is typically less soluble in water.

    • Solution: After separating and combining the basic aqueous layers, cool the solution in an ice bath and acidify slowly with concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄). The goal is to reach a pH of 1-2 to ensure complete protonation. Check the pH to confirm. If no precipitate forms, it's possible your compound has some water solubility or is an oil. Proceed to extract the acidified aqueous layer with an organic solvent like dichloromethane (DCM) or ethyl acetate (3x).

  • Possible Cause 3: Emulsion Formation. Vigorous shaking of the separatory funnel, especially with chlorinated solvents, can lead to the formation of a stable emulsion at the interface, trapping your product.[2]

    • Solution: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.[2] If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) to disrupt it. In stubborn cases, filtering the entire mixture through a pad of Celite® can break the emulsion.

Question 2: My final product is a persistent oil or sticky gum, not a solid. How can I purify it?

Answer: Halogenated compounds can have their melting points suppressed by minor impurities. The presence of the fluorine and bromine atoms in "2-Bromo-3-fluoro-3-methylbutyric acid" may also contribute to a lower melting point compared to non-halogenated analogs.

  • Possible Cause 1: Residual Solvent. Trapped solvent is a primary culprit for oily products.

    • Solution: Dry the product under high vacuum for several hours, possibly with gentle heating if the compound is thermally stable. Another effective technique is co-evaporation: dissolve the oil in a volatile solvent like DCM, then add a less-polar solvent like hexane and evaporate the mixture under reduced pressure. Repeating this process can help azeotropically remove the stubborn residual solvent.

  • Possible Cause 2: Impurities. Unreacted starting materials or byproducts can act as a eutectic contaminant, preventing crystallization.

    • Solution 1 (Chromatography): If the product is an oil, column chromatography is the most effective purification method. Carboxylic acids often streak on silica gel due to strong interactions with the stationary phase.[2] To mitigate this, add 0.5-1% acetic acid or formic acid to your eluting solvent system (e.g., ethyl acetate/hexanes).[2][3] This keeps the carboxylic acid protonated, minimizing tailing and leading to better separation.

    • Solution 2 (Trituration): If you suspect the product should be a solid, try trituration. Add a small amount of a non-polar solvent in which your product is poorly soluble (e.g., cold hexanes or pentane). Stir or sonicate the mixture. The impurities may dissolve in the solvent, while the pure product is induced to crystallize.

Question 3: My compound streaks badly on a silica TLC plate and gives poor separation during column chromatography. What should I do?

Answer: This is the classic problem for purifying carboxylic acids on silica gel. The issue arises from the equilibrium between the protonated (neutral) acid and the deprotonated (anionic) carboxylate on the slightly acidic silica surface, causing tailing.[2]

  • Solution: The key is to suppress the deprotonation of your carboxylic acid. Add a small amount (0.5-1% by volume) of a volatile acid, like acetic acid, to the mobile phase.[2][3] This ensures the compound remains fully protonated and elutes as a single, more defined band.

Problem Symptom Cause Solution
Tailing/Streaking Elongated spot on TLC, broad peak from columnMixed protonation states on silicaAdd 0.5-1% acetic acid to the eluent.
No Separation Co-elution of product and impuritySimilar polarityModify eluent polarity (gradient elution) or try a different stationary phase (e.g., reversed-phase C18).
Product Stuck on Column Low recovery from chromatographyCompound is too polar for the chosen eluentIncrease the polarity of the mobile phase (e.g., higher % of ethyl acetate or add methanol). The addition of acetic acid also helps with elution.

Frequently Asked Questions (FAQs)

Q1: What is the best overall purification strategy to start with? For most crude reaction mixtures, a liquid-liquid acid-base extraction is the ideal first step.[1][4] This powerful technique rapidly separates your acidic product from any neutral or basic impurities. Dissolve your crude mixture in an organic solvent like ethyl acetate or ether. Extract with an aqueous base (e.g., NaHCO₃) to pull your product into the aqueous layer as its salt.[5][6] The organic layer, containing neutral impurities, can be discarded. Then, re-acidify the aqueous layer and collect your precipitated product or extract it with fresh organic solvent.[4] This single step can dramatically increase purity.

Q2: How do I choose a good solvent for recrystallization? The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.[2] For a molecule like 2-Bromo-3-fluoro-3-methylbutyric acid, you will likely need a solvent system. Start by testing single solvents of varying polarity (e.g., water, ethanol, ethyl acetate, toluene, hexanes). If a single solvent doesn't work, try a binary mixture. A common approach is to dissolve the compound in a minimal amount of a "good" hot solvent (in which it is very soluble) and then slowly add a "bad" solvent (in which it is poorly soluble) until the solution becomes turbid. Gentle heating to clarify, followed by slow cooling, should yield crystals.

Q3: What analytical techniques are best for assessing the purity of the final product? A combination of techniques is always best.

  • ¹H and ¹⁹F NMR Spectroscopy: Provides detailed structural information and is excellent for identifying and quantifying impurities if their signals are resolved from the product's signals.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): A highly sensitive technique that separates components of the mixture and provides their mass-to-charge ratio. It's excellent for detecting trace-level impurities.

  • GC-MS (Gas Chromatography-Mass Spectrometry): Useful if the compound is volatile and thermally stable. It provides excellent separation and mass data.

  • Melting Point: A sharp melting point range (within 1-2 °C) is a good indicator of high purity for a solid compound.[6]

Troubleshooting_Tree start Analyze Crude Product (TLC, ¹H NMR) q1 Is the main imurity neutral? start->q1 q2 Is the product an oil? q1->q2 No / Unsure sol1 Perform Acid-Base Extraction q1->sol1 Yes sol2 Attempt Recrystallization q2->sol2 No, it's a solid sol3 Use Column Chromatography q2->sol3 Yes q3 Does it streak on TLC? q3:e->sol3:w No sol4 Add 0.5-1% Acetic Acid to Eluent q3->sol4 Yes sol1->q2 sol3->q3

Caption: Decision tree for selecting a purification method.

Experimental Protocols

Protocol 1: Acid-Base Extraction

This protocol is designed to separate the acidic product from neutral and basic impurities.

  • Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., 10 volumes of ethyl acetate or diethyl ether). Transfer the solution to a separatory funnel.

  • Base Extraction: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel.[2] Stopper the funnel and gently invert it several times, venting frequently to release pressure from CO₂ evolution.

  • Separation: Allow the layers to separate completely. Drain the lower aqueous layer (containing the sodium salt of your acid) into a clean Erlenmeyer flask.

  • Repeat: Repeat the extraction of the organic layer (Step 2 & 3) two more times with fresh NaHCO₃ solution to ensure all the carboxylic acid has been extracted.[2] Combine all aqueous extracts.

  • Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated HCl dropwise while stirring until the pH of the solution is ~1 (test with pH paper). A precipitate should form.

  • Isolation:

    • If a solid precipitates: Collect the solid by vacuum filtration. Wash the solid with a small amount of cold deionized water and dry under high vacuum.

    • If an oil forms or no precipitate is seen: Extract the acidified aqueous solution three times with a fresh organic solvent (e.g., dichloromethane). Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the purified product.

Protocol 2: Flash Column Chromatography

This protocol is for purifying the product when it is an oil or when high-polarity impurities are present.

  • TLC Analysis: First, determine an appropriate solvent system using TLC. Test various ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate). The ideal system should give your product an Rf value of ~0.3.

  • Mobile Phase Preparation: Prepare the eluting solvent (mobile phase) determined from your TLC analysis. Crucially, add 0.5-1% acetic acid to this solvent mixture. [2][3]

  • Column Packing: Pack a chromatography column with silica gel using the prepared mobile phase.

  • Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase (or DCM). Alternatively, adsorb the crude product onto a small amount of silica gel. Load the sample carefully onto the top of the packed column.

  • Elution: Begin eluting the mobile phase through the column, collecting fractions in test tubes.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator. The added acetic acid is volatile and should be removed under high vacuum.

References

  • Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

  • Removing Halogenated Organic Compounds: A Guide to Solutions. Desotec. Available at: [Link]

  • Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. CDN. Available at: [Link]

  • Study on Extraction of Carboxylic Acid Using Solvent Extraction. IJAERD. Available at: [Link]

  • How can I purify carboxylic acid? ResearchGate. Available at: [Link]

  • General procedures for the purification of Carboxylic acids. LookChem. Available at: [Link]

  • How to purify a carboxylic acid by recrystallisation? The Student Room. Available at: [Link]

  • Extraction of carboxylic acids with amine extractants. 3. Effect of temperature, water coextraction, and process considerations. ACS Publications. Available at: [Link]

  • Carboxylic acids in crystallization of macromolecules: learning from successful crystallization experiments. PubMed. Available at: [Link]

  • Column chromatography of carboxylic acids? Reddit. Available at: [Link]

  • Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ACS Publications. Available at: [Link]

  • The Effect of Short Chain Carboxylic Acids as Additives on the Crystallization of Methylammonium Lead Triiodide (MAPI). MDPI. Available at: [Link]

  • Effects of Carboxylic Acids on the Crystallization of Calcium Carbonate. PubMed. Available at: [Link]

  • (PDF) Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 2-Bromo-3-fluoro-3-methylbutyric acid

Welcome to the technical support center for the synthesis and optimization of 2-Bromo-3-fluoro-3-methylbutyric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and optimization of 2-Bromo-3-fluoro-3-methylbutyric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The synthesis of this compound, while based on established principles, presents unique challenges due to the presence of the fluorine atom. This guide aims to provide both theoretical understanding and practical, field-tested solutions to common experimental hurdles.

I. Troubleshooting Guide: Navigating Common Experimental Challenges

This section addresses specific issues that may arise during the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid, which is typically achieved via a Hell-Vollhard-Zelinsky (HVZ) reaction. The HVZ reaction is a well-established method for the α-bromination of carboxylic acids.[1][2]

Question 1: Low or No Yield of the Desired Product

"I am attempting to synthesize 2-Bromo-3-fluoro-3-methylbutyric acid using the Hell-Vollhard-Zelinsky (HVZ) reaction, but I am observing a very low yield. What are the likely causes and how can I improve it?"

Answer:

Low yields in the HVZ reaction for this specific substrate can stem from several factors. Here is a systematic approach to troubleshooting this issue:

1. Purity and Stoichiometry of Reagents:

  • Phosphorus Tribromide (PBr₃) Quality: PBr₃ is highly reactive and susceptible to hydrolysis. Ensure that you are using a fresh, high-purity bottle of PBr₃. The presence of HBr from hydrolysis can interfere with the reaction.

  • Bromine (Br₂) Stoichiometry: While PBr₃ is used in catalytic amounts, a full molar equivalent of Br₂ is required for the bromination step.[1] Ensure accurate measurement and addition of bromine.

  • Starting Material Purity: The purity of the starting 3-fluoro-3-methylbutyric acid is crucial. Impurities can consume reagents and lead to side reactions.

2. Reaction Conditions:

  • Temperature Control: The HVZ reaction often requires elevated temperatures to proceed at a reasonable rate.[2][3] However, excessively high temperatures can lead to the elimination of HBr, resulting in the formation of unsaturated byproducts.[2][3] A careful optimization of the reaction temperature is necessary.

  • Reaction Time: The reaction can be slow. Ensure that the reaction has been allowed to proceed for a sufficient amount of time. Monitoring the reaction progress by techniques like TLC or GC-MS is highly recommended.

3. Formation of the Acyl Bromide Intermediate:

The first step of the HVZ reaction is the formation of the acyl bromide from the carboxylic acid using PBr₃.[4][5] This intermediate is more readily enolized than the starting carboxylic acid, which is a key step for the subsequent α-bromination.[4][6]

  • Insufficient PBr₃: Although catalytic, a sufficient amount of PBr₃ is needed to initiate the reaction and convert the carboxylic acid to the acyl bromide.

  • Incomplete Reaction: Ensure the initial reaction with PBr₃ is complete before proceeding with the bromination.

Question 2: Presence of Multiple Impurities in the Crude Product

"My crude product shows multiple spots on TLC and several peaks in the GC-MS analysis. What are the potential side reactions, and how can I minimize them?"

Answer:

The formation of multiple byproducts is a common challenge. Here are the likely side reactions and strategies to mitigate them:

1. Over-bromination:

  • Cause: Excess bromine or prolonged reaction times can lead to the formation of di-brominated products.

  • Solution: Carefully control the stoichiometry of bromine. Add the bromine dropwise to the reaction mixture to maintain a low concentration at any given time.

2. Elimination Reaction:

  • Cause: As mentioned, high temperatures can promote the elimination of HBr to form α,β-unsaturated carboxylic acids.[2][3]

  • Solution: Optimize the reaction temperature. A lower temperature for a longer duration might be preferable to a high temperature for a shorter period.

3. Stability of the C-F Bond:

  • Concern: A primary concern is the stability of the carbon-fluorine bond under the harsh, acidic conditions of the HVZ reaction.

  • Insight: The C-F bond is one of the strongest single bonds in organic chemistry and is generally very stable.[7][8][9] It is highly resistant to cleavage under typical acidic conditions.[10][11] Therefore, the cleavage of the C-F bond is an unlikely side reaction.

Question 3: Difficulty in Purifying the Final Product

"I am struggling to purify 2-Bromo-3-fluoro-3-methylbutyric acid from the reaction mixture. What are the recommended purification techniques?"

Answer:

Purification of α-haloacids can be challenging due to their physical properties. Here are some effective methods:

1. Distillation:

  • Applicability: If the product is a liquid at room temperature and thermally stable, vacuum distillation can be an effective purification method. The boiling point for 2-Bromo-3-methylbutyric acid is reported to be in the range of 124-126 °C at 20 mmHg.[12]

  • Considerations: Be cautious of potential decomposition at high temperatures.

2. Crystallization:

  • Applicability: If the product is a solid, crystallization is a powerful purification technique. 2-Bromo-3-methylbutyric acid has a reported melting point of 39-42 °C.[12]

  • Solvent Selection: The choice of solvent is critical. A solvent system where the product has high solubility at elevated temperatures and low solubility at lower temperatures is ideal.

3. Chromatography:

  • Applicability: Column chromatography can be used for the purification of small to medium scale reactions.

  • Stationary and Mobile Phase: Silica gel is a common stationary phase. The mobile phase will depend on the polarity of the product and impurities. A gradient of hexane and ethyl acetate is a good starting point.

4. Extraction:

  • Procedure: The crude product can be dissolved in an organic solvent and washed with water to remove any water-soluble impurities. Subsequent washes with a mild base (e.g., sodium bicarbonate solution) can remove unreacted carboxylic acid starting material. Acidification of the aqueous layer and re-extraction can help in isolating the desired product.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the properties and handling of 2-Bromo-3-fluoro-3-methylbutyric acid.

Question 4: What is the expected mechanism for the Hell-Vollhard-Zelinsky reaction in this specific synthesis?

Answer:

The mechanism for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid via the HVZ reaction involves several key steps:[1][3][4]

  • Formation of Acyl Bromide: The carboxylic acid reacts with PBr₃ to form the corresponding acyl bromide.[4][5] This step is crucial as carboxylic acids themselves do not readily enolize.[6][13]

  • Enolization: The acyl bromide, in the presence of a trace amount of HBr (generated in the first step), tautomerizes to its enol form.[1][4]

  • α-Bromination: The electron-rich enol attacks a molecule of Br₂, leading to the formation of the α-bromo acyl bromide.

  • Hydrolysis: The α-bromo acyl bromide is then hydrolyzed during the workup (addition of water) to yield the final product, 2-Bromo-3-fluoro-3-methylbutyric acid.[4][14]

Question 5: What are the key safety precautions to consider when working with the reagents for this synthesis?

Answer:

Safety is paramount in any chemical synthesis. The reagents used in the HVZ reaction are hazardous and require careful handling:

  • Bromine (Br₂): Highly corrosive, toxic, and volatile. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Phosphorus Tribromide (PBr₃): Corrosive and reacts violently with water. It should also be handled in a fume hood with proper PPE.

  • General Precautions: Always have appropriate spill kits and emergency procedures in place.

Question 6: How can I confirm the identity and purity of my final product?

Answer:

A combination of spectroscopic techniques should be used to confirm the structure and assess the purity of the synthesized 2-Bromo-3-fluoro-3-methylbutyric acid:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F):

    • ¹H NMR will show characteristic signals for the different protons in the molecule.

    • ¹³C NMR will confirm the number of unique carbon atoms.

    • ¹⁹F NMR is essential to confirm the presence and environment of the fluorine atom.

  • Mass Spectrometry (MS): This will provide the molecular weight of the compound and its fragmentation pattern, which can help in confirming the structure. The presence of bromine will be indicated by a characteristic isotopic pattern (M and M+2 peaks of roughly equal intensity).

  • Infrared (IR) Spectroscopy: This will show the characteristic absorption bands for the carboxylic acid functional group (O-H and C=O stretches).

The NIST WebBook provides reference spectral data for 2-bromo-3-methylbutanoic acid, which can be a useful comparison.[15]

III. Data Presentation & Experimental Protocols

Table 1: Recommended Reaction Parameters for Optimization
ParameterRecommended RangeRationale
Temperature 80 - 120 °CBalances reaction rate with minimizing elimination side reactions.[2][3]
Reaction Time 12 - 24 hoursEnsures complete conversion of the starting material.
PBr₃ (catalyst) 0.1 - 0.3 equivalentsSufficient to initiate and sustain the catalytic cycle.
Br₂ 1.1 - 1.2 equivalentsEnsures complete bromination without excessive over-bromination.
Experimental Protocol: General Procedure for the Synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid

Disclaimer: This is a general guideline and should be adapted and optimized for specific laboratory conditions and scales.

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Reagent Addition: Charge the flask with 3-fluoro-3-methylbutyric acid. Under a nitrogen atmosphere, add a catalytic amount of PBr₃.

  • Bromine Addition: Heat the reaction mixture to the desired temperature. Add Br₂ dropwise from the dropping funnel over a period of 1-2 hours.

  • Reaction: Maintain the reaction at the optimized temperature for the determined reaction time. Monitor the reaction progress periodically.

  • Workup: Cool the reaction mixture to room temperature. Carefully quench the reaction by slowly adding water.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Purification: Wash the combined organic layers with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using one of the methods described in the troubleshooting section (distillation, crystallization, or chromatography).

IV. Visualization of the Hell-Vollhard-Zelinsky Reaction Mechanism

HVZ_Mechanism Figure 1: Hell-Vollhard-Zelinsky Reaction Mechanism cluster_0 Step 1: Acyl Bromide Formation cluster_1 Step 2: Enolization cluster_2 Step 3: α-Bromination cluster_3 Step 4: Hydrolysis Carboxylic_Acid R-CH2-COOH Acyl_Bromide R-CH2-COBr Carboxylic_Acid->Acyl_Bromide + PBr3 PBr3 PBr3 Enol R-CH=C(OH)Br Acyl_Bromide->Enol Tautomerization (H+ catalyst) Alpha_Bromo_Acyl_Bromide R-CH(Br)-COBr Enol->Alpha_Bromo_Acyl_Bromide + Br2 Br2 Br2 Final_Product R-CH(Br)-COOH Alpha_Bromo_Acyl_Bromide->Final_Product + H2O (Workup) H2O H2O

Caption: A simplified workflow of the Hell-Vollhard-Zelinsky reaction.

V. References

  • BYJU'S. Hell Volhard Zelinsky Reaction Mechanism. [Link]

  • Wikipedia. Hell–Volhard–Zelinsky halogenation. [Link]

  • Master Organic Chemistry. The Hell–Volhard–Zelinsky Reaction. [Link]

  • NROChemistry. Hell-Volhard-Zelinsky Reaction. [Link]

  • AOC. Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. [Link]

  • Innovation.world. The Carbon-Fluorine Bond: The Source Of PFAS Stability. [Link]

  • Wikipedia. Carbon–fluorine bond. [Link]

  • ResearchGate. Manipulations of α‐haloacids. Isolated yields after chromatography purification are reported. [Link]

  • Chemistry LibreTexts. Hell-Volhard-Zelinsky reaction. [Link]

  • ResearchGate. Understanding organofluorine chemistry. An introduction to the C–F bond. [Link]

  • OpenStax. 22.4 Alpha Bromination of Carboxylic Acids. [Link]

  • Chemistry Steps. Alpha Halogenation of Carboxylic Acids. [Link]

  • Halo. Purification of organic acids from fermentation processes. [Link]

  • Scribd. Alpha Bromination for Chemists. [Link]

  • Chemistry LibreTexts. 10.4: Alpha Bromination of Carboxylic Acids. [Link]

  • NIST. Butanoic acid, 2-bromo-3-methyl-. [Link]

  • ResearchGate. Purification and characterization of thermostable and nonthermostable 2-haloacid dehalogenases with different stereospecificities from Pseudomonas sp. strain YL. [Link]

  • Google Patents. EP0544496B1 - Removal of halide impurities from organic liquids.

  • MDPI. Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. [Link]

  • LookChem. 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. [Link]

  • PubChem. (2S)-2-Bromo-3-methylbutanoic acid. [Link]

  • Carroll Collected. Determined Mechanism for the Formation of 2-bromo-3-methylbutane. [Link]

  • SimpleLab Tap Score. Haloacetic Acids in Drinking Water Explained. [Link]

Sources

Optimization

"2-Bromo-3-fluoro-3-methylbutyric acid" side reactions and byproducts

Technical Support Center: 2-Bromo-3-fluoro-3-methylbutyric acid Introduction Welcome to the technical support guide for 2-Bromo-3-fluoro-3-methylbutyric acid. This document is designed for researchers, chemists, and drug...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-Bromo-3-fluoro-3-methylbutyric acid

Introduction

Welcome to the technical support guide for 2-Bromo-3-fluoro-3-methylbutyric acid. This document is designed for researchers, chemists, and drug development professionals who are working with this specialized halogenated carboxylic acid. Given its unique structure, featuring both bromine and fluorine atoms, its synthesis and handling can present specific challenges. The most common synthetic route is the alpha-bromination of its precursor, 3-fluoro-3-methylbutyric acid, typically via a Hell-Volhard-Zelinsky (HVZ) reaction. This guide provides in-depth, question-and-answer-based troubleshooting for the side reactions and byproducts commonly encountered during this process.

Frequently Asked Questions & Troubleshooting

Q1: My attempt to synthesize 2-Bromo-3-fluoro-3-methylbutyric acid via the Hell-Volhard-Zelinsky (HVZ) reaction is showing very low conversion. What are the likely causes?

A1: Low conversion in the HVZ reaction of 3-fluoro-3-methylbutyric acid is a common issue stemming primarily from electronic effects and reaction conditions.

  • Causality - The Inductive Effect of Fluorine: The primary cause is the strong electron-withdrawing nature of the fluorine atom at the β-position. This inductive effect deactivates the α-carbon, making the proton on this carbon less acidic and hindering the formation of the crucial enol or enolate intermediate from the acyl bromide. This enolization step is the rate-determining step for the α-bromination to occur[1][2].

  • Troubleshooting Steps:

    • Verify Catalyst Activity: The reaction is catalyzed by phosphorus (P) or a phosphorus trihalide (PBr₃)[3]. Ensure that your PBr₃ is fresh and has not been hydrolyzed by atmospheric moisture. If using red phosphorus, ensure it is of high purity.

    • Optimize Reaction Temperature: While high temperatures can promote side reactions, a certain thermal threshold must be met to overcome the deactivating effect of the fluorine atom. Cautiously increase the reaction temperature in 5-10°C increments, monitoring the reaction progress by GC-MS or TLC. HVZ reactions are known for requiring harsh conditions, often involving high temperatures and extended times[4].

    • Increase Reaction Time: Due to the slower kinetics, extend the reaction time significantly. Monitor the reaction every 4-6 hours to determine when the consumption of starting material plateaus.

    • Ensure Anhydrous Conditions: Moisture can react with the PBr₃ catalyst and the acyl bromide intermediate, quenching the reaction. Ensure all glassware is oven-dried and reagents are anhydrous.

Q2: I'm observing a significant byproduct with a C=C double bond signal in my NMR analysis. What is this impurity and how can I prevent it?

A2: The byproduct is likely an unsaturated carboxylic acid, formed via an elimination side reaction.

  • Causality - Elimination of HBr: The formation of β-unsaturated carboxylic acids is a known side reaction in HVZ processes, particularly when conducted at excessively high temperatures[3]. The product, 2-Bromo-3-fluoro-3-methylbutyric acid, can undergo elimination of hydrogen bromide (HBr). The presence of the tertiary fluoride may influence the stability of potential carbocationic intermediates or transition states, potentially facilitating this elimination pathway. The likely byproduct is 3-fluoro-3-methylbut-1-enoic acid .

  • Troubleshooting Steps:

    • Strict Temperature Control: This is the most critical parameter. Identify the lowest possible temperature at which the bromination proceeds at an acceptable rate. Avoid excessive heating or prolonged exposure to high temperatures after the product has formed.

    • Stoichiometry of Bromine: Use only a slight excess of bromine (typically 1.05-1.1 equivalents). A large excess of bromine can increase the concentration of HBr in the reaction mixture, which can catalyze the elimination.

    • Prompt Workup: Once the reaction has reached optimal conversion, proceed with the workup immediately. Do not let the crude reaction mixture sit at high temperatures.

Q3: My crude product seems to be a mixture containing the acyl bromide intermediate. How do I ensure complete conversion to the final carboxylic acid during workup?

A3: The direct product of the HVZ bromination step is an α-bromo acyl bromide, not the carboxylic acid. A proper hydrolysis step during workup is essential. [2][4]

  • Causality - Incomplete Hydrolysis: The α-bromo acyl bromide is relatively stable and requires a dedicated step to be hydrolyzed back to the carboxylic acid. Simply quenching the reaction with a small amount of water or performing a standard aqueous extraction may not be sufficient for complete conversion.

  • Troubleshooting & Protocol:

    • Controlled Quenching: After cooling the reaction mixture, add it slowly and carefully to ice-cold water with vigorous stirring. This will hydrolyze the remaining PBr₃ and the α-bromo acyl bromide.

    • Reflux in Water (Optional but Recommended): For stubborn acyl bromides, after the initial quench, gently heating the aqueous mixture for 30-60 minutes can drive the hydrolysis to completion.

    • Extraction and Washing: After hydrolysis, extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate). Wash the organic layer with water, followed by a wash with a saturated sodium thiosulfate solution to remove any residual bromine, and finally with brine.

    • Verification: Before final solvent removal, take an aliquot of the organic layer and analyze by IR spectroscopy. The absence of a strong acyl bromide C=O stretch (typically ~1800 cm⁻¹) and the presence of the broad carboxylic acid O-H stretch (~2500-3300 cm⁻¹) and C=O stretch (~1710 cm⁻¹) indicates complete hydrolysis.

Q4: The final, purified product is degrading over time, showing discoloration and a decrease in purity. What are the stability and storage considerations?

A4: 2-Bromo-3-fluoro-3-methylbutyric acid, like many α-halo acids, has inherent stability issues and requires specific storage conditions.

  • Causality - Hydrolysis and Decomposition: The compound is susceptible to slow hydrolysis back to 2-hydroxy-3-fluoro-3-methylbutyric acid in the presence of moisture. As a corrosive substance, it can also react with incompatible materials. Its structural analogues are known to be reactive intermediates in organic synthesis[5][6].

  • Storage and Handling Protocol:

    • Inert Atmosphere: Store the purified solid under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with air and moisture.

    • Low Temperature: Store in a refrigerator or freezer at temperatures below 4°C.

    • Light Protection: Use an amber glass vial or store in a dark location to prevent potential light-induced degradation.

    • Material Compatibility: Store in a glass container with a PTFE-lined cap. Avoid contact with metals, bases, and oxidizing or reducing agents.

Troubleshooting Summary Table

Issue EncounteredProbable Cause(s)Recommended Solution(s)
Low Conversion / Sluggish Reaction Inductive deactivation by fluorine; Inactive catalyst; Insufficient temperature.Increase reaction time; Cautiously increase temperature; Use fresh PBr₃; Ensure anhydrous conditions.
Unsaturated Byproduct Elimination of HBr due to excessive heat.Maintain strict temperature control; Use minimal excess of bromine; Proceed to workup promptly after completion.
Acyl Bromide in Final Product Incomplete hydrolysis during workup.Quench reaction mixture in ice water; Consider a gentle heating step in water to force hydrolysis; Verify with IR.
Product Degradation on Storage Susceptibility to hydrolysis and decomposition.Store under inert gas, at low temperature (<4°C), protected from light, in a glass container.

Visualized Reaction Pathways

Main Synthesis Pathway: Hell-Volhard-Zelinsky Reaction

HVZ_Pathway Figure 1: Main HVZ Reaction Pathway Start 3-Fluoro-3-methylbutyric Acid AcylBromide Acyl Bromide Intermediate Start->AcylBromide + PBr3 p1 AcylBromide->p1 Enol Enol Intermediate p2 Enol->p2 BromoAcylBromide α-Bromo Acyl Bromide Product 2-Bromo-3-fluoro-3-methylbutyric Acid BromoAcylBromide->Product + H2O (Workup) p1->Enol Tautomerization p2->BromoAcylBromide + Br2

Caption: Main reaction steps for the synthesis via Hell-Volhard-Zelinsky.

Key Side Reaction Pathway

Side_Reaction Figure 2: Elimination Side Reaction Product 2-Bromo-3-fluoro-3-methylbutyric Acid SideProduct Unsaturated Byproduct (3-fluoro-3-methylbut-1-enoic acid) Product->SideProduct - HBr (High Temp)

Caption: Formation of unsaturated byproduct via elimination of HBr.

Experimental Protocols

Disclaimer: These protocols are generalized and should be adapted and optimized for specific laboratory conditions. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis via Hell-Volhard-Zelinsky Reaction
  • Preparation: Assemble a round-bottom flask with a reflux condenser and a dropping funnel. Ensure all glassware is oven-dried and assembled under a dry nitrogen or argon atmosphere.

  • Charging the Flask: To the flask, add 3-fluoro-3-methylbutyric acid (1.0 eq) and a catalytic amount of red phosphorus (approx. 0.1 eq) or PBr₃ (approx. 0.33 eq).

  • Addition of Bromine: Slowly add bromine (1.1 eq) to the reaction mixture via the dropping funnel over 30-60 minutes. The reaction may be exothermic. Maintain control with an ice bath if necessary.

  • Reaction: After the addition is complete, slowly heat the mixture to reflux (typically 80-100°C, but optimization is required). Monitor the reaction progress using a suitable method (e.g., GC analysis of quenched aliquots). Maintain reflux until the starting material is consumed or its concentration plateaus (this may take 12-24 hours).

  • Workup - Hydrolysis: Cool the reaction mixture to room temperature. In a separate flask, prepare a beaker of ice water. Slowly and carefully pour the reaction mixture into the ice water with vigorous stirring to hydrolyze the intermediate α-bromo acyl bromide.

  • Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with diethyl ether or ethyl acetate.

  • Workup - Washing: Combine the organic extracts. Wash sequentially with:

    • 1M Sodium Thiosulfate solution (to remove excess Br₂)

    • Deionized Water

    • Saturated Sodium Chloride (Brine)

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by vacuum distillation or recrystallization to yield the final 2-Bromo-3-fluoro-3-methylbutyric acid.

Protocol 2: Purification by Vacuum Distillation
  • Setup: Assemble a short-path distillation apparatus. Use a vacuum-jacketed Vigreux column for better separation if needed.

  • Distillation: Place the crude oil in the distillation flask with a magnetic stir bar. Apply vacuum and gently heat the flask using an oil bath.

  • Fraction Collection: Collect fractions based on the boiling point. The boiling point of the non-fluorinated analogue, 2-bromo-3-methylbutyric acid, is around 124-126°C at 20 mmHg[7]. The target compound's boiling point may be similar but should be determined experimentally.

  • Analysis: Analyze the collected fractions for purity by GC, NMR, or other appropriate methods. Combine the pure fractions.

References

  • Vertex AI Search Result[5] Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. This source provides physical properties, applications, and storage considerations for the non-fluorinated analogue, which serves as a useful proxy.

  • Alfa Chemistry[3] Hell-Volhard-Zelinsky Reaction. This article details the HVZ reaction, including the reagents, conditions, and the potential for elimination side reactions at high temperatures.

  • NROChemistry[4] Hell-Volhard-Zelinsky Reaction. This source describes the harsh reaction conditions often required for HVZ reactions and confirms the initial product is an α-halo acyl halide requiring hydrolysis.

  • OrgoSolver[1] Carboxylic Acid Reactions: Hell–Volhard–Zelinsky α‑Halogenation. This reference explains the mechanism, highlighting that halogenation occurs on the acyl halide enol, which is key to understanding the electronic effects on the reaction.

  • Master Organic Chemistry[2] The Hell–Volhard–Zelinsky Reaction. This provides a step-by-step breakdown of the HVZ mechanism, including the conversion to the acyl bromide, enolization, bromination, and final hydrolysis.

  • Chemistry LibreTexts[8] Hell-Volhard-Zelinskii Reaction. This text confirms that the HVZ reaction proceeds via an acid bromide enol intermediate.

  • LookChem[9] 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. This page provides some predicted physical properties for the target compound.

  • MDPI[10] Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. This paper discusses the structural properties of the non-fluorinated analogue.

  • Sigma-Aldrich[7] 2-Bromo-3-methylbutyric acid 97. This product page lists physical properties, including the boiling point, for the non-fluorinated analogue.

  • Organic Chemistry Portal[11] Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. This article, while on a different reaction, provides context for the synthesis of complex fluorinated organic molecules.

  • Sigma-Aldrich (R)-(+)-2-Bromo-3-methylbutyric acid 96. This product page provides data for a specific enantiomer of the non-fluorinated analogue.

  • Sinfoo Biotech[12] 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1). This page lists the CAS number for the target compound.

  • Carroll Collected[13] Determined Mechanism for the Formation of 2-bromo-3-methylbutane. This provides an example of complex mechanistic analysis in related bromination reactions.

  • CymitQuimica[6] CAS 565-74-2: 2-Bromo-3-methylbutyric acid. This source describes the non-fluorinated analogue as a valuable intermediate in organic synthesis due to its reactivity.

  • The Chemistry Behind the Application[14] Ethyl 2-Bromo-3-Methylbutyrate Synthesis. This article discusses the synthesis of an ester derivative, highlighting the importance of controlling reaction parameters for high purity.

Sources

Troubleshooting

Preventing decomposition of "2-Bromo-3-fluoro-3-methylbutyric acid" during synthesis

Technical Support Center: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid Document ID: TSC-BFMBA-001 Last Updated: January 16, 2026 Overview and Core Challenges Welcome to the technical support guide for the synthesis...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid

Document ID: TSC-BFMBA-001 Last Updated: January 16, 2026

Overview and Core Challenges

Welcome to the technical support guide for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS 50884-94-1).[1] This molecule presents unique synthetic challenges due to the juxtaposition of a tertiary fluoride and an α-bromo carboxylic acid functional group. While structurally similar to compounds like 2-Bromo-3-methylbutyric acid, which is a valuable intermediate in biochemical research, the presence of the C3-fluorine atom introduces specific stability concerns.[2][3][4]

The primary synthetic route involves the α-bromination of 3-fluoro-3-methylbutyric acid, typically via a Hell-Volhard-Zelinsky (HVZ) reaction or a related protocol.[2] However, researchers frequently encounter product decomposition, leading to low yields and complex purification profiles. This guide provides in-depth troubleshooting advice and optimized protocols to mitigate these issues, ensuring a successful and reproducible synthesis.

The core challenges addressed in this document are:

  • Thermal Instability: The molecule is susceptible to degradation at elevated temperatures.

  • Elimination Side Reactions: Formation of unsaturated byproducts through the loss of HBr or HF.

  • Hydrolytic Decomposition: Cleavage of the C-Br bond during aqueous workup or purification.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low, and the crude product is a dark, complex mixture. What is the most likely cause?

A: This is a classic sign of thermal decomposition. The Hell-Volhard-Zelinsky (HVZ) reaction often requires high temperatures (sometimes exceeding 100°C) to proceed at a reasonable rate.[5][6] However, the target molecule, containing a tertiary fluoride, is likely prone to elimination at these temperatures. Overheating can lead to the elimination of HBr, forming an α,β-unsaturated acid, or potentially even HF, followed by polymerization and charring.[5]

Solution: Meticulous temperature control is critical. Instead of aggressive heating, we recommend maintaining the reaction temperature at the lowest possible point that still allows for conversion (e.g., 50-60°C) and extending the reaction time.[7] Monitoring the reaction by TLC or 1H NMR is essential to avoid prolonged heating after the starting material is consumed.

Q2: I've isolated a major byproduct with alkene signals in the NMR spectrum. What is this, and how can I prevent it?

A: The most probable byproduct is an α,β-unsaturated carboxylic acid, resulting from the elimination of HBr from your desired product. This is a known side reaction in HVZ chemistry, especially at high temperatures or if a strong, non-hindered base is present during workup.[5] Given the tertiary fluoride, the carbocation stability at the C3 position could also facilitate this elimination pathway.

Prevention Strategy:

  • Lower Reaction Temperature: As mentioned above, this is the primary preventative measure.

  • Careful Workup: During the workup, avoid strong, non-hindered bases. Use a weak base like sodium bicarbonate (NaHCO3) for neutralization and keep the temperature low (0-5°C) during the quench.

  • Alternative Reagents: Consider using N-Bromosuccinimide (NBS) with a catalytic amount of PBr3 or HBr. NBS often allows for milder reaction conditions compared to using elemental bromine (Br2).

Q3: My final product shows a significant impurity that appears to be 2-hydroxy-3-fluoro-3-methylbutyric acid. How did this happen?

A: This indicates hydrolysis of the α-bromo group. The C-Br bond at the alpha position is highly susceptible to nucleophilic substitution (SN2) by water.[8][9] This typically occurs during the final step of the HVZ reaction, where water is added to hydrolyze the intermediate α-bromo acyl bromide back to the carboxylic acid.[10][11][12] If this hydrolysis step is too slow, prolonged, or performed at elevated temperatures, the newly formed product can react further with water.

Mitigation:

  • Controlled Quench: Add water slowly to the reaction mixture at 0°C to control the exotherm of the acyl bromide hydrolysis.

  • Minimize Water Contact: Once the product is formed and extracted, ensure all organic layers are thoroughly dried with an anhydrous salt (e.g., MgSO4 or Na2SO4) before solvent removal.

  • Ester Intermediate: A highly effective strategy is to quench the reaction with a dry alcohol (e.g., methanol or ethanol) instead of water.[10][13] This forms the more stable α-bromo ester, which can be purified by chromatography and then carefully hydrolyzed back to the carboxylic acid in a separate, controlled step.

Q4: How should I purify and store the final product to prevent long-term decomposition?

A: Alpha-bromo acids are inherently reactive and can degrade over time.

  • Purification: Flash column chromatography on silica gel is often the best method. Use a non-polar solvent system (e.g., hexanes/ethyl acetate) and run the column quickly to minimize contact time with the silica, which is acidic and can promote decomposition.

  • Storage: Store the purified product as a solid under an inert atmosphere (argon or nitrogen) at low temperatures (<-15°C).[2] It should be kept in a desiccator to protect it from atmospheric moisture.[2] For maximum stability, consider converting it to its methyl or ethyl ester for long-term storage if the free acid is not immediately required.

Troubleshooting Guide: Common Issues & Solutions

This table outlines common problems, their probable causes based on chemical principles, and recommended corrective actions.

Problem Observed Probable Cause(s) Recommended Solutions & Scientific Rationale
Reaction Stalls / Incomplete Conversion 1. Insufficient Catalyst (PBr₃): PBr₃ is required to convert the carboxylic acid to the acyl bromide, which is the species that enolizes and brominates.[11][14][15] 2. Low Temperature: While high temperatures cause decomposition, excessively low temperatures can kinetically stall the reaction.1. Optimize Catalyst Loading: Use at least 0.3-0.5 equivalents of PBr₃. Ensure it is fresh and not decomposed by atmospheric moisture. 2. Gradual Temperature Increase: Start the reaction at a moderate temperature (e.g., 40°C) and slowly increase if monitoring shows no conversion, but do not exceed 65°C.
Formation of Di-bromo Byproduct Excess Brominating Agent: Using more than one equivalent of Br₂ or NBS can lead to bromination at other available positions, although this is less likely than decomposition for this specific substrate.Stoichiometric Control: Use precisely 1.05-1.10 equivalents of the brominating agent (Br₂ or NBS). Add the bromine dropwise via an addition funnel to maintain a low instantaneous concentration.
HF Elimination / Fluoride Loss Harsh Acidic Conditions: The tertiary fluoride, while generally stable, can be susceptible to elimination under very strong Lewis or Brønsted acid conditions, especially when heated.[16][17] The HBr generated in situ can contribute to this.Buffer or Scavenger: While not standard for HVZ, in extreme cases, one could consider a non-nucleophilic acid scavenger, though this would require significant optimization. The primary control remains minimizing reaction temperature and time.
Difficult Purification (Oily Product) Residual Reagents/Byproducts: Impurities like succinimide (from NBS) or phosphoric acids (from PBr₃ hydrolysis) can make the product difficult to crystallize or handle.Refined Workup: After quenching, perform multiple aqueous washes (water, then brine) to remove water-soluble impurities. If NBS is used, a wash with dilute NaHCO₃ can help remove succinimide. Consider converting the crude acid to its ester for easier purification via chromatography.

Recommended Synthesis Protocol (Optimized for Stability)

This protocol is designed to minimize decomposition by using controlled temperature and an ester trapping step.

Step 1: Formation of Acyl Bromide and Bromination

  • Set up a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Charge the flask with 3-fluoro-3-methylbutyric acid (1.0 eq).

  • Add phosphorus tribromide (PBr₃, 0.5 eq) dropwise at 0°C.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour. The mixture should become a clear liquid as the acyl bromide forms.

  • Slowly heat the reaction mixture to 55-60°C.

  • Add bromine (Br₂, 1.1 eq) dropwise via the addition funnel over 1-2 hours. Ensure the red color of bromine dissipates before adding more. Caution: Bromine is highly corrosive and toxic. Handle in a fume hood with appropriate PPE.

  • Maintain the reaction at 55-60°C and monitor its progress by taking small aliquots, quenching them with methanol, and analyzing by GC-MS or TLC. Stir for 4-12 hours until the starting material is consumed.

Step 2: Quenching and Esterification

  • Cool the reaction mixture to 0°C in an ice bath.

  • Crucially, instead of water, slowly add anhydrous ethanol (3.0 eq) through the dropping funnel.[7] An exothermic reaction will occur. This converts the α-bromo acyl bromide intermediate into the more stable ethyl 2-bromo-3-fluoro-3-methylbutyrate.

  • Allow the mixture to warm to room temperature and stir for 1 hour.

Step 3: Workup and Purification of the Ester

  • Pour the reaction mixture into a separatory funnel containing cold water.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (to remove acidic byproducts) and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude ester by flash column chromatography (Hexanes/Ethyl Acetate gradient).

Step 4: Hydrolysis to the Final Product (Optional, if free acid is needed)

  • Dissolve the purified ester in a mixture of THF and water.

  • Add lithium hydroxide (LiOH, 1.5 eq) and stir at room temperature until the ester is consumed (monitor by TLC).

  • Acidify the mixture carefully with cold 1M HCl to pH ~2 and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate to yield the final product.

Visual Diagrams

Key Reaction Pathways

The following diagram illustrates the desired synthetic pathway versus the primary decomposition routes that must be controlled.

G Start 3-Fluoro-3-methylbutyric Acid AcylBromide Acyl Bromide Intermediate Start->AcylBromide  PBr₃ Enol Enol Tautomer AcylBromide->Enol Tautomerization BromoAcylBromide α-Bromo Acyl Bromide Enol->BromoAcylBromide Br₂ Product Desired Product (2-Bromo-3-fluoro-3-methylbutyric acid) BromoAcylBromide->Product H₂O (Careful!) Ester Stable Ester Intermediate (Recommended) BromoAcylBromide->Ester EtOH (Safer Route) Elimination Elimination Product (Unsaturated Acid) BromoAcylBromide->Elimination High Temp. Product->Elimination High Temp. (Loss of HBr) Hydrolysis Hydrolysis Product (α-Hydroxy Acid) Product->Hydrolysis Excess H₂O (Workup) Ester->Product LiOH, then H⁺

Caption: Desired synthesis vs. decomposition pathways.

Optimized Experimental Workflow

This diagram outlines the recommended procedural flow for maximizing yield and purity.

Workflow cluster_reaction Reaction Phase cluster_workup Workup & Purification cluster_final Final Step (Optional) A 1. React Acid with PBr₃ @ 0°C B 2. Heat to 55-60°C A->B C 3. Add Br₂ dropwise B->C D 4. Cool to 0°C & Quench with Anhydrous EtOH C->D E 5. Aqueous Wash & Extraction D->E F 6. Column Chromatography (Purified Ester) E->F G 7. Hydrolyze Ester with LiOH F->G H 8. Acidify & Extract Final Product G->H

Caption: Recommended workflow for stable synthesis.

References

  • Chemistry LibreTexts. (2024, March 17). 22.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Chemistry Steps. (n.d.). Alpha Halogenation of Carboxylic Acids. [Link]

  • NROChemistry. (n.d.). Hell-Volhard-Zelinsky Reaction. [Link]

  • Wikipedia. (n.d.). Hell–Volhard–Zelinsky halogenation. [Link]

  • OpenStax. (2023, September 20). 22.4 Alpha Bromination of Carboxylic Acids. In Organic Chemistry. [Link]

  • Chemistry LibreTexts. (2024, September 30). 22.4: Alpha Bromination of Carboxylic Acids. [Link]

  • Master Organic Chemistry. (2025, May 14). The Hell–Volhard–Zelinsky Reaction. [Link]

  • BYJU'S. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. [Link]

  • Fiveable. (n.d.). Alpha Bromination of Carboxylic Acids. [Link]

  • ACS GCI Pharmaceutical Roundtable. (2026, January 3). Bromination. [Link]

  • Environmental Science: Processes & Impacts. (n.d.). Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study. [Link]

  • MDPI. (n.d.). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. [Link]

  • MDPI. (2022, June 28). Thermal Stability and the Effect of Water on Hydrogen Fluoride Generation in Lithium-Ion Battery Electrolytes Containing LiPF6. [Link]

  • PubMed. (2023, April 18). Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and Mechanisms. [Link]

  • ResearchGate. (2025, August 5). Thermal behavior of aluminum fluoride trihydrate. [Link]

  • Osmania University. (n.d.). Telangana State Council of Higher Education, Govt. of Telangana B.Sc., CBCS Common. [Link]

  • Chemistry LibreTexts. (2024, July 30). 22.5: Alpha Bromination of Carboxylic Acids. [Link]

  • RSC Publishing. (n.d.). Improved thermal stability of ionic liquids through a hydrogen bond donor as an electrolyte for use in fluoride-ion batteries. [Link]

  • Chemistry LibreTexts. (2021, December 27). 10.4: Alpha Bromination of Carboxylic Acids. [Link]

  • NIST Technical Series Publications. (n.d.). Thermal degradation of tetrafluoroethylene and hydrofluoroethylene polymers in a vacuum. [Link]

Sources

Optimization

Technical Support Center: Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid

Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid. It provides in-dep...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid. It provides in-depth troubleshooting advice and frequently asked questions to address common experimental challenges and improve reaction yield and purity.

Introduction to the Synthesis

The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid is typically accomplished via the α-bromination of its parent carboxylic acid, 3-fluoro-3-methylbutyric acid. The most robust and widely applied method for this transformation is the Hell-Volhard-Zelinsky (HVZ) reaction .[1][2][3] This reaction selectively introduces a bromine atom at the carbon adjacent (the α-carbon) to the carboxylic acid group.[4][5]

Understanding the mechanism of the HVZ reaction is fundamental to troubleshooting and optimizing the synthesis. The reaction proceeds by first converting the carboxylic acid into an acyl bromide, which more readily forms an enol. This enol intermediate is the key species that reacts with bromine to achieve selective α-bromination.[2][6][7]

Core Reaction Mechanism: The Hell-Volhard-Zelinsky Reaction

The process involves three main stages:

  • Acyl Bromide Formation : Phosphorus tribromide (PBr₃) converts the carboxylic acid to an acyl bromide. This step is crucial because carboxylic acids themselves do not enolize sufficiently for bromination to occur.[5][8]

  • Enolization and Bromination : The acyl bromide tautomerizes to its enol form. This enol then reacts with bromine (Br₂) at the α-position.[3][9]

  • Hydrolysis : The resulting α-bromo acyl bromide is hydrolyzed during workup to yield the final α-bromo carboxylic acid product.[3][9][10]

HVZ_Mechanism Start 3-fluoro-3-methylbutyric acid AcylBromide Acyl Bromide Intermediate Start->AcylBromide + PBr₃ Enol Enol Tautomer AcylBromide->Enol Tautomerization (HBr catalysis) AlphaBromoAcylBromide α-Bromo Acyl Bromide Enol->AlphaBromoAcylBromide + Br₂ Product 2-Bromo-3-fluoro-3-methylbutyric acid AlphaBromoAcylBromide->Product Hydrolysis (Workup with H₂O)

Caption: Simplified workflow of the Hell-Volhard-Zelinsky (HVZ) reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 2-Bromo-3-fluoro-3-methylbutyric acid?

The standard and most effective method is the Hell-Volhard-Zelinsky (HVZ) reaction on the precursor, 3-fluoro-3-methylbutyric acid. This reaction uses bromine (Br₂) and a catalytic or stoichiometric amount of phosphorus tribromide (PBr₃) to achieve selective α-bromination.[2][3][11]

Q2: What are the roles of the key reagents, PBr₃ and Br₂?

  • PBr₃ (Phosphorus Tribromide): Acts as a catalyst or reagent to convert the carboxylic acid into an acyl bromide.[1][6] This intermediate is essential because it can enolize, which is a prerequisite for α-bromination. Carboxylic acids themselves do not readily enolize.[5][7][8]

  • Br₂ (Bromine): This is the brominating agent. It reacts with the enol form of the acyl bromide to install the bromine atom at the α-carbon.[9][12]

Q3: Why is my yield consistently low?

Low yields in the HVZ reaction can stem from several factors, including moisture in the reaction, incorrect stoichiometry of reagents, suboptimal temperature control, or premature workup. A detailed troubleshooting guide is provided in the next section to address these specific issues.

Q4: What are the major safety concerns when performing this synthesis?

  • Bromine (Br₂): Highly corrosive, toxic, and volatile. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

  • Phosphorus Tribromide (PBr₃): Corrosive and reacts violently with water. It should be handled with extreme care in a dry environment.

  • Hydrogen Bromide (HBr): A toxic and corrosive gas that is a byproduct of the reaction. The reaction setup should include a gas trap (e.g., a scrubber with a sodium hydroxide solution) to neutralize the HBr gas evolved.[13]

Troubleshooting Guide for Yield Improvement

This section addresses specific experimental issues in a question-and-answer format to help you diagnose and solve problems related to the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid.

Troubleshooting_Logic Start Low Yield or Reaction Failure CheckReagents Are reagents (PBr₃, Br₂) fresh and anhydrous? Start->CheckReagents CheckMoisture Was the reaction run under strictly anhydrous conditions? CheckReagents->CheckMoisture Yes Sol_Reagents Solution: Use freshly opened or purified reagents. CheckReagents->Sol_Reagents No CheckTemp Was the reaction temperature optimized (50-100°C)? CheckMoisture->CheckTemp Yes Sol_Moisture Solution: Dry all glassware and solvents. Use an inert atmosphere. CheckMoisture->Sol_Moisture No CheckStoichiometry Is the Br₂ to substrate ratio correct (~1.0-1.1 eq)? CheckTemp->CheckStoichiometry Yes Sol_Temp Solution: Monitor and control temperature. High temp can cause elimination. CheckTemp->Sol_Temp No Sol_Stoichiometry Solution: Titrate Br₂ or use precise amounts to avoid side reactions. CheckStoichiometry->Sol_Stoichiometry No

Sources

Troubleshooting

Troubleshooting guide for reactions with "2-Bromo-3-fluoro-3-methylbutyric acid"

Welcome to the technical support center for "2-Bromo-3-fluoro-3-methylbutyric acid." This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for "2-Bromo-3-fluoro-3-methylbutyric acid." This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the use of this versatile reagent. My aim is to combine established chemical principles with practical, field-tested advice to ensure your experiments are successful.

Table of Contents

  • Frequently Asked Questions (FAQs)

  • Troubleshooting Guide

    • Low or No Product Yield

    • Formation of Side Products

    • Starting Material Recovery

    • Purification Challenges

  • Recommended Protocols

    • General Esterification of 2-Bromo-3-fluoro-3-methylbutyric acid

  • Analytical Methods

  • References

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-Bromo-3-fluoro-3-methylbutyric acid?

A1: 2-Bromo-3-fluoro-3-methylbutyric acid is a valuable intermediate in organic synthesis, primarily used in the development of pharmaceuticals and agrochemicals.[1] Its key reactive feature is the bromine atom at the alpha-position to the carboxylic acid, which allows for a variety of nucleophilic substitution reactions to introduce new functional groups.[1] It is particularly useful for the synthesis of complex amino acid analogs.[2]

Q2: How is 2-Bromo-3-fluoro-3-methylbutyric acid typically synthesized?

A2: The most common method for the synthesis of α-bromo acids is the Hell-Volhard-Zelinsky (HVZ) reaction. This involves the treatment of the corresponding carboxylic acid (3-fluoro-3-methylbutyric acid) with bromine (Br₂) and a catalytic amount of phosphorus tribromide (PBr₃).

Q3: What are the key safety precautions when handling this compound?

A3: 2-Bromo-3-fluoro-3-methylbutyric acid should be handled with care in a well-ventilated fume hood. It is corrosive and can cause burns to the skin and eyes. It is also harmful if swallowed or inhaled. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q4: How should I store 2-Bromo-3-fluoro-3-methylbutyric acid?

A4: Store the compound in a cool, dry, and well-ventilated area away from incompatible substances such as strong bases and oxidizing agents.[1] Keep the container tightly sealed to prevent moisture ingress, which can lead to hydrolysis.

Q5: What is the expected reactivity of the alpha-bromine in this compound?

A5: The bromine atom at the alpha-position is susceptible to nucleophilic attack, primarily through an Sₙ2 mechanism. However, the presence of a fluorine atom on the adjacent carbon can influence the reaction rate. Generally, electron-withdrawing groups like fluorine can decrease the rate of Sₙ2 reactions at the alpha-carbon. The tertiary carbon at the 3-position also introduces steric hindrance, which can further slow down the reaction rate.

Troubleshooting Guide

This guide addresses common issues encountered in reactions involving 2-Bromo-3-fluoro-3-methylbutyric acid, providing potential causes and actionable solutions.

Low or No Product Yield

Issue: Your reaction is showing low conversion to the desired product, or no product is forming at all.

Potential Cause Explanation Recommended Solution
Insufficient Reagent Reactivity The nucleophile you are using may not be strong enough to displace the bromide, especially given the electronic and steric factors of the substrate.Use a stronger nucleophile or consider converting the carboxylic acid to an ester first, which can sometimes improve reactivity in subsequent steps. For Sₙ2 reactions, polar aprotic solvents like DMF or DMSO can enhance the nucleophilicity of anionic reagents.[3][4]
Steric Hindrance The bulky methyl groups and the fluorine atom at the 3-position can sterically hinder the approach of the nucleophile to the alpha-carbon.Increase the reaction temperature to provide more energy to overcome the activation barrier. Be cautious, as higher temperatures can also promote side reactions. Alternatively, use a smaller, less sterically demanding nucleophile if possible.
Poor Solubility The starting material or reagents may not be fully dissolved in the chosen solvent, leading to a heterogeneous reaction mixture and slow reaction rates.Ensure all reagents are fully soluble in the reaction solvent. You may need to screen different solvents or use a co-solvent system. For the non-fluorinated analog, it is soluble in alcohols and diethyl ether.[5]
Decomposition of Starting Material 2-Bromo-3-fluoro-3-methylbutyric acid may be unstable under your reaction conditions, especially at elevated temperatures or in the presence of strong bases.Run the reaction at a lower temperature for a longer duration. Monitor the reaction progress closely using techniques like TLC or LC-MS to check for the disappearance of starting material and the formation of degradation products.
Formation of Side Products

Issue: You are observing significant formation of unintended products alongside your desired product.

Potential Cause Explanation Recommended Solution
Dehydrohalogenation In the presence of a strong base, elimination of HBr can occur to form an α,β-unsaturated carboxylic acid. This is a common side reaction for alkyl halides.Use a non-nucleophilic, sterically hindered base if a base is required. If the nucleophile is also a strong base, consider running the reaction at a lower temperature to favor substitution over elimination.
Carbocation Rearrangement (Sₙ1 Pathway) Although Sₙ2 is more common for α-bromo acids, polar protic solvents can promote an Sₙ1 pathway, leading to a carbocation intermediate that could potentially rearrange.[3]Use a polar aprotic solvent (e.g., acetone, DMF, DMSO) to favor the Sₙ2 pathway and suppress carbocation formation.[3]
Reaction with the Carboxylic Acid Group The nucleophile or base may react with the acidic proton of the carboxylic acid, or in some cases, directly with the carbonyl group.Protect the carboxylic acid group as an ester (e.g., methyl or ethyl ester) before carrying out the nucleophilic substitution. The ester can be hydrolyzed back to the carboxylic acid in a subsequent step.
Starting Material Recovery

Issue: A significant amount of unreacted 2-Bromo-3-fluoro-3-methylbutyric acid is recovered after the reaction.

Potential Cause Explanation Recommended Solution
Reaction Conditions Too Mild The reaction temperature may be too low or the reaction time too short to achieve full conversion, especially considering the potentially lower reactivity of this fluorinated substrate.Gradually increase the reaction temperature and monitor the progress. If increasing the temperature leads to side products, consider extending the reaction time at a moderate temperature.
Inhibition by Byproducts A byproduct of the reaction (e.g., the salt of the displaced bromide) may be inhibiting the reaction.If possible, use a scavenger for the byproduct or perform the reaction under conditions where the byproduct precipitates out of the solution.
Reversible Reaction In some cases, the reaction may be reversible.Use a large excess of the nucleophile to push the equilibrium towards the product side.
Purification Challenges

Issue: You are having difficulty isolating the pure product from the reaction mixture.

Potential Cause Explanation Recommended Solution
Similar Polarity of Product and Starting Material The product and the starting material may have very similar polarities, making separation by column chromatography difficult.If the product is an ester, the polarity difference will be more significant, facilitating separation. If both are carboxylic acids, consider derivatization of the product to change its polarity before purification.
Product is a Volatile Liquid The product may be volatile, leading to loss during solvent removal under reduced pressure.Use a rotary evaporator with a cooled trap and carefully control the vacuum and temperature. For highly volatile compounds, consider purification by distillation.
Product is an Oil that is Difficult to Crystallize The product may be a viscous oil that does not readily crystallize.Try to induce crystallization by scratching the inside of the flask with a glass rod, seeding with a small crystal of the pure compound (if available), or by slowly adding a non-polar solvent to a concentrated solution of the product in a polar solvent.
Aqueous Workup Issues Emulsions may form during the extraction process, making phase separation difficult.Add a small amount of brine (saturated NaCl solution) to the aqueous layer to help break the emulsion.

Recommended Protocols

General Esterification of 2-Bromo-3-fluoro-3-methylbutyric acid

This protocol is a general guideline for the esterification of the title compound, a common step to protect the carboxylic acid and potentially improve the handling and purification of subsequent reaction products.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Methanol (or other alcohol)

  • p-Toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄) as a catalyst

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Ethyl acetate (or other suitable extraction solvent)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1 equivalent) in an excess of the desired alcohol (e.g., methanol, 10-20 equivalents).

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add a catalytic amount of a strong acid (e.g., p-TsOH, 0.1 equivalents, or a few drops of concentrated H₂SO₄).

  • Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, carefully neutralize the acid catalyst by adding saturated sodium bicarbonate solution until effervescence ceases.

  • Reduce the volume of the alcohol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ester.

  • Purify the crude ester by column chromatography on silica gel or by distillation under reduced pressure.

Analytical Methods

Effective monitoring of your reaction and characterization of your product are crucial for successful synthesis.

Technique Application Key Considerations
Thin Layer Chromatography (TLC) Rapid, qualitative monitoring of reaction progress.Use a suitable solvent system to achieve good separation between the starting material and the product. Visualize spots using a UV lamp (if the compounds are UV active) and/or a chemical stain (e.g., potassium permanganate).
High-Performance Liquid Chromatography (HPLC) Quantitative analysis of reaction conversion and product purity.A reversed-phase C18 column is often a good starting point. A mobile phase of acetonitrile and water with a gradient elution can be used to find optimal separation conditions. UV detection is suitable for compounds with a chromophore.
Nuclear Magnetic Resonance (NMR) Spectroscopy Structural elucidation of the product and identification of impurities.¹H NMR will show characteristic shifts for the protons in the molecule. ¹³C NMR will confirm the carbon skeleton. ¹⁹F NMR is particularly useful for confirming the presence and chemical environment of the fluorine atom.
Mass Spectrometry (MS) Determination of the molecular weight of the product and identification of fragments.Electrospray ionization (ESI) is a common technique for carboxylic acids. The mass spectrum should show the molecular ion peak corresponding to the expected product.

Visualizations

Logical Troubleshooting Flowchart

TroubleshootingFlowchart start Reaction Issue Identified low_yield Low/No Yield start->low_yield side_products Side Products start->side_products start_material Starting Material Recovery start->start_material reagent_reactivity Check Reagent Reactivity low_yield->reagent_reactivity dehydro Dehydrohalogenation? side_products->dehydro mild_conditions Conditions Too Mild? start_material->mild_conditions steric_hindrance Consider Steric Hindrance reagent_reactivity->steric_hindrance If reactivity is sufficient stronger_nucleophile Use Stronger Nucleophile / Change Solvent reagent_reactivity->stronger_nucleophile No solubility Verify Solubility steric_hindrance->solubility If sterics are not the issue increase_temp Increase Reaction Temperature steric_hindrance->increase_temp Yes screen_solvents Screen Solvents / Use Co-solvent solubility->screen_solvents No sn1 Sₙ1 Pathway? dehydro->sn1 No milder_base Use Milder/Non-nucleophilic Base dehydro->milder_base Yes aprotic_solvent Use Polar Aprotic Solvent sn1->aprotic_solvent Yes increase_temp_time Increase Temperature / Time mild_conditions->increase_temp_time Yes

Caption: A flowchart for troubleshooting common reaction issues.

General Reaction Scheme

ReactionScheme reactant 2-Bromo-3-fluoro-3-methylbutyric acid product Substituted Product reactant->product Sₙ2 Reaction byproduct Br⁻ nucleophile Nucleophile (Nu⁻)

Caption: General Sₙ2 reaction of the title compound.

References

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applic
  • CN104829450A - Preparation method for bromo-ester-containing compounds.
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID - LookChem. [Link]

  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid - MDPI. [Link]

  • Question The reaction of 2-bromo-3-methylbutane with NaOH gives two produ.. - Filo. [Link]

  • A convenient synthesis of 2-bromo-3-(morpholin-4-yl)propionic acid esters - ResearchGate. [Link]

  • What set of reaction conditions would favor an SN2 reaction on 2-bromo-3-methylbutane? - Homework.Study.com. [Link]

  • Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor - Organic Chemistry Portal. [Link]

  • Nucleophilic substitution reactions with nucleophilic fluorinating reagents - ResearchGate. [Link]

  • 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1) - Sinfoo Biotech. [Link]

  • Determined Mechanism for the Formation of 2-bromo-3-methylbutane - Carroll Collected. [Link]

  • Esterification of 2-bromo-3-phenylpropanoic acid - ChemSpider Synthetic Pages. [Link]

  • WO2004052818A1 - Method for preparing alkyl 2-bromoalkanoates - Google P

Sources

Optimization

Technical Support Center: Purification of 2-Bromo-3-fluoro-3-methylbutyric acid

Welcome to the technical support center for "2-Bromo-3-fluoro-3-methylbutyric acid." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practica...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for "2-Bromo-3-fluoro-3-methylbutyric acid." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of this critical synthetic intermediate. The purity of 2-Bromo-3-fluoro-3-methylbutyric acid is paramount for its successful application in the synthesis of pharmaceuticals and other complex molecules. This document will address common challenges and frequently asked questions encountered during its purification.

Understanding the Compound and the Importance of Purity

2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid with a chiral center, making it a valuable building block in organic synthesis. Its reactivity is primarily dictated by the bromine atom at the alpha-position to the carboxyl group. Impurities can significantly impact downstream reactions, leading to side products, lower yields, and complications in the purification of the final active pharmaceutical ingredient (API).

Common applications include the preparation of amino acid analogs.[1] Therefore, achieving high purity is not merely a matter of protocol but a critical step in ensuring the efficacy and safety of the end product.

Identifying Common Impurities

The primary synthesis route for α-bromo carboxylic acids is the Hell-Volhard-Zelinsky (HVZ) reaction.[2][3] This process involves the bromination of the corresponding carboxylic acid in the presence of a phosphorus catalyst, such as PBr₃.[3][4][5] Understanding the potential side reactions and byproducts of this synthesis is the first step in devising an effective purification strategy.

Potential Impurities:

  • Unreacted Starting Material: 3-fluoro-3-methylbutyric acid.

  • Over-brominated Species: Di-bromo or other poly-brominated byproducts.

  • Acyl Bromide Intermediate: The reactive intermediate of the HVZ reaction may persist if hydrolysis is incomplete.[3][4][5]

  • Phosphorus-containing byproducts: Residual phosphorus halides or their hydrolysis products.[6]

  • Solvent Residues: From the reaction or workup steps.

Troubleshooting Purification Challenges

This section addresses specific issues that may arise during the purification of 2-Bromo-3-fluoro-3-methylbutyric acid.

FAQ 1: My final product is an oil and won't crystallize. What should I do?

This is a common issue often caused by the presence of impurities that depress the melting point and inhibit crystal lattice formation.

Possible Causes & Solutions:

  • Residual Solvent: Ensure all solvents from the workup are thoroughly removed. Using a rotary evaporator followed by high vacuum is recommended.

  • Incomplete Hydrolysis: The acyl bromide intermediate is oily. Ensure the reaction mixture is quenched with a sufficient amount of water to fully hydrolyze the intermediate.[3][4]

  • Excess Bromine: Unreacted bromine can impart a yellow or brown color and prevent crystallization. Wash the organic layer with a saturated solution of sodium bisulfite to remove excess bromine.[4]

  • Phosphorus Impurities: These can be removed by thorough aqueous washes.[6]

Troubleshooting Workflow: Oily Product

start Oily Product check_solvent Check for Residual Solvent start->check_solvent remove_solvent Rotary Evaporation & High Vacuum check_solvent->remove_solvent Yes check_hydrolysis Incomplete Hydrolysis? check_solvent->check_hydrolysis No remove_solvent->check_hydrolysis re_hydrolyze Re-quench with Water check_hydrolysis->re_hydrolyze Yes check_bromine Excess Bromine? check_hydrolysis->check_bromine No re_hydrolyze->check_bromine wash_bisulfite Wash with NaHSO3 check_bromine->wash_bisulfite Yes check_phosphorus Phosphorus Impurities? check_bromine->check_phosphorus No wash_bisulfite->check_phosphorus wash_water Thorough Aqueous Washes check_phosphorus->wash_water Yes end_product Crystalline Product check_phosphorus->end_product No wash_water->end_product

Caption: Troubleshooting workflow for an oily product.

FAQ 2: The purity of my product is low after recrystallization. How can I improve it?

Recrystallization is a powerful technique, but its success depends on the correct choice of solvent and proper execution.

Key Considerations for Recrystallization:

  • Solvent Selection: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For 2-Bromo-3-fluoro-3-methylbutyric acid, which is soluble in alcohol and diethyl ether, and very slightly soluble in water, a mixed solvent system might be necessary. Experiment with solvent pairs like ethanol/water or diethyl ether/hexane.

  • Cooling Rate: Slow cooling is crucial for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice.

  • Seeding: If crystallization is slow to initiate, adding a small seed crystal of the pure compound can induce crystallization.

Experimental Protocol: Recrystallization

  • Dissolution: Dissolve the crude product in a minimal amount of a suitable hot solvent (or solvent mixture).

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

  • Cooling: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath or refrigerator can increase the yield.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities on the surface.

  • Drying: Dry the crystals under vacuum.

FAQ 3: I'm observing multiple spots on my TLC plate. What are the best chromatographic conditions for purification?

When recrystallization is insufficient, column chromatography is the next logical step.

Guidelines for Column Chromatography:

  • Stationary Phase: Silica gel is the standard choice for compounds of this polarity.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is typically used. The optimal ratio should be determined by TLC analysis to achieve good separation between the product and impurities (target Rf of 0.2-0.4 for the product).

  • Gradient Elution: If there is a wide range of impurity polarities, a gradient elution (gradually increasing the proportion of the polar solvent) may be more effective than an isocratic elution (constant solvent ratio).

Data Presentation: TLC Solvent System Screening

Solvent System (Hexane:Ethyl Acetate)Rf of ProductRf of Impurity 1 (Less Polar)Rf of Impurity 2 (More Polar)Separation Quality
9:10.60.70.55Poor
7:30.40.550.3Good
5:50.20.350.1Good, but slow elution

This table is illustrative. Actual Rf values will depend on the specific impurities and TLC conditions.

FAQ 4: Can I purify 2-Bromo-3-fluoro-3-methylbutyric acid by distillation?

Distillation can be a viable method, particularly for removing non-volatile impurities.

Considerations for Distillation:

  • Boiling Point: The boiling point of the related compound, 2-Bromo-3-methylbutyric acid, is reported as 124-126 °C at 20 mmHg. The fluoro-substituted analog will have a similar boiling point.

  • Vacuum: Distillation should be performed under reduced pressure to prevent decomposition at high temperatures.

  • Fractional Distillation: If the impurities have boiling points close to that of the product, fractional distillation with a Vigreux or packed column may be necessary to achieve good separation.[7]

Purification Decision Workflow

start Crude Product is_solid Is the product a solid? start->is_solid recrystallize Attempt Recrystallization is_solid->recrystallize Yes distill Consider Distillation is_solid->distill No (Oily) is_pure_recrys Is purity >98%? recrystallize->is_pure_recrys column_chrom Perform Column Chromatography is_pure_recrys->column_chrom No end_product Pure Product is_pure_recrys->end_product Yes is_pure_column Is purity >98%? column_chrom->is_pure_column is_pure_column->distill No is_pure_column->end_product Yes is_pure_distill Is purity >98%? distill->is_pure_distill is_pure_distill->end_product Yes consult Consult Senior Scientist is_pure_distill->consult No

Caption: Decision workflow for purification method selection.

Analytical Methods for Purity Assessment

  • Gas Chromatography (GC): An excellent method for determining the purity of volatile compounds like 2-Bromo-3-fluoro-3-methylbutyric acid.[2]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure and identify impurities.

  • Mass Spectrometry (MS): Provides information about the molecular weight of the compound and any impurities.

References

  • Harfenist, M. (1950). a-Bromination of Dicarboxylic Acids. Journal of the American Chemical Society, 72(9), 4274–4275. Retrieved from [Link]

  • Fiveable. (n.d.). Alpha Bromination of Carboxylic Acids. Retrieved from [Link]

  • LookChem. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. Retrieved from [Link]

  • Ashenhurst, J. (2024, May 14). The Hell–Volhard–Zelinsky Reaction. Master Organic Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). US3661947A - Carbonyl halide catalyst for alpha-bromination of aliphatic acids.
  • Chemistry LibreTexts. (2021, July 31). 18.6: Reactions at the α Carbons of Carboxylic Acids. Retrieved from [Link]

  • Seidel, R. W., & et al. (2020). Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. Chemistry, 2(4), 691-701. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 22.4: Alpha Bromination of Carboxylic Acids. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-bromocarboxylic acids and derivatives. Retrieved from [Link]

  • PubMed. (n.d.). Purification and characterization of 2-halocarboxylic acid dehalogenase II from Pseudomonas spec. CBS 3. Retrieved from [Link]

  • Doubtnut. (2020, July 26). Hydrolysis of 2-bromo-3-methyl butane (2^@) yields only 2-methy-2-butanol (3^@). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Secondary Trifluoromethylated Alkyl Bromides Using 2-Bromo-3,3,3-trifluoropropene as a Radical Acceptor. Retrieved from [Link]

  • LookChem. (n.d.). 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. Retrieved from [Link]

Sources

Troubleshooting

"2-Bromo-3-fluoro-3-methylbutyric acid" stability and storage conditions

Technical Support Center: 2-Bromo-3-fluoro-3-methylbutyric acid This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Bromo-3-fluoro-3-methylbutyric...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-Bromo-3-fluoro-3-methylbutyric acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Bromo-3-fluoro-3-methylbutyric acid (BFMBA). Given its unique structure as a chiral α-halo acid, understanding its stability profile and handling requirements is critical for ensuring experimental reproducibility and the integrity of your results. This document offers field-proven insights, troubleshooting protocols, and answers to frequently asked questions.

Core Chemical Profile & Stability Considerations

2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid featuring two key reactive centers that dictate its stability: the α-bromo group and the carboxylic acid moiety. The presence of a fluorine atom at the β-position further influences its electronic properties.

  • The α-Bromo Group : The carbon-bromine bond at the alpha position (adjacent to the carboxyl group) is the primary site of reactivity. The bromine atom is a good leaving group, making the compound susceptible to nucleophilic substitution reactions.[1][2] This reactivity is valuable for its role as a synthetic intermediate but also represents a potential degradation pathway if exposed to nucleophiles, including water.

  • The Carboxylic Acid Group : Like other carboxylic acids, BFMBA is acidic and can react with bases. It is also hygroscopic, meaning it can absorb moisture from the atmosphere. This moisture can lead to hydrolysis at the α-bromo position or interfere with moisture-sensitive reactions.

  • The Carbon-Fluorine Bond : In contrast to the C-Br bond, the carbon-fluorine bond is exceptionally strong and stable, contributing significantly to the overall thermal and chemical stability of the fluorinated alkyl portion of the molecule.[3][4] This stability is a hallmark of many fluorinated organic compounds.

Due to these structural features, the primary stability concerns for BFMBA are its sensitivity to moisture and nucleophiles, and its incompatibility with strong bases and oxidizing agents.

Frequently Asked Questions (FAQs) on Storage & Handling

This section addresses common user queries regarding the day-to-day handling and storage of 2-Bromo-3-fluoro-3-methylbutyric acid.

Question: What are the optimal storage conditions for BFMBA? Answer: To ensure long-term stability, BFMBA should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[5][6][7] For long-term storage, refrigeration at 2-8°C is recommended. The storage area should be designated for corrosive materials and kept away from heat, sparks, and open flames.[8][9]

Question: Is an inert atmosphere required for storage? Answer: Yes, storing under an inert atmosphere (e.g., argon or nitrogen) is highly recommended, especially for long-term storage or after the container has been opened. This is because the compound is hygroscopic and sensitive to moisture.[7][8] An inert atmosphere displaces moisture and oxygen, preventing potential hydrolysis and oxidative degradation.

Question: Is the compound light-sensitive? Answer: While specific photostability data for BFMBA is not readily available, a similar brominated compound is noted to be light sensitive.[8] As a best practice for α-halo acids, it is prudent to store the material in an amber or opaque container to protect it from light, which can potentially catalyze degradation pathways.

Question: What are the visible signs of compound degradation? Answer: BFMBA is typically a white to beige crystalline powder or solid.[7] Signs of degradation may include:

  • A change in color (e.g., yellowing or browning).

  • A change in physical state, such as clumping or becoming oily, which may indicate moisture absorption.

  • An unusual or acrid odor, potentially indicating the release of hydrogen bromide (HBr) due to decomposition.

If any of these signs are observed, the purity of the compound should be verified by an appropriate analytical method (e.g., NMR, LC-MS) before use.

Question: What materials are incompatible with BFMBA? Answer: Avoid contact with strong bases, strong oxidizing agents, and moisture.[8][9] Strong bases can deprotonate the carboxylic acid and may promote elimination or other side reactions. Strong oxidizing agents can react with the molecule, leading to decomposition.

Table 1: Summary of Recommended Storage Conditions
ParameterRecommendationRationale
Temperature 2-8°C (Refrigerated)Slows down potential degradation reactions.
Atmosphere Inert Gas (Argon, Nitrogen)Prevents hydrolysis from atmospheric moisture.[8]
Light Protect from Light (Amber Vial)Minimizes risk of photochemical degradation.[8]
Container Tightly Sealed, Corrosion-ResistantPrevents moisture ingress and ensures safety.[5]
Incompatibilities Strong Bases, Oxidizing AgentsAvoids chemical reactions and decomposition.[8]

Troubleshooting Guide for Experimental Issues

Encountering unexpected results can be frustrating. This guide helps you diagnose and resolve common issues that may be linked to the stability and handling of BFMBA.

Diagram 1: Potential Hydrolytic Degradation of BFMBA

A simplified diagram showing the susceptibility of the α-bromo position to hydrolysis.

G BFMBA 2-Bromo-3-fluoro-3-methylbutyric acid Product 2-Hydroxy-3-fluoro-3-methylbutyric acid + HBr BFMBA->Product  Hydrolysis H2O H₂O (Moisture) H2O->BFMBA

Caption: Potential hydrolysis pathway of BFMBA.

Issue 1: Low or No Yield in a Nucleophilic Substitution Reaction

  • Problem: Your reaction, which uses BFMBA as an electrophile, is showing poor conversion to the desired product.

  • Possible Cause 1: Degraded Starting Material. The BFMBA may have been compromised by improper storage (exposure to moisture), leading to hydrolysis of the reactive C-Br bond. The resulting α-hydroxy acid is unreactive in the desired pathway.

  • Troubleshooting Protocol:

    • Verify Purity: Obtain an analytical spectrum (e.g., ¹H NMR) of your BFMBA stock. Look for the characteristic α-proton peak and check for the appearance of new peaks, such as a downfield shifted α-proton signal corresponding to the α-hydroxy acid.

    • Use a Fresh Sample: If degradation is suspected, use a fresh, unopened vial of the compound.

    • Implement Proper Handling: When handling the reagent, work quickly, preferably in a glove box or under a stream of inert gas, to minimize exposure to the atmosphere.

Issue 2: Formation of Unexpected Side Products

  • Problem: Besides your target molecule, you observe significant side products, complicating purification.

  • Possible Cause 1: Reaction with Solvent or Base. If using a nucleophilic solvent (e.g., methanol, ethanol) or running the reaction under basic conditions, these can compete with your intended nucleophile, attacking the electrophilic α-carbon.[10]

  • Possible Cause 2: Elimination Reaction. Strong, non-nucleophilic bases might promote the elimination of HBr to form an α,β-unsaturated carboxylic acid, although this is generally less favorable for α-halo acids compared to ketones.[11]

  • Troubleshooting Protocol:

    • Solvent Choice: Switch to a non-nucleophilic, anhydrous solvent (e.g., THF, Dichloromethane, Toluene).

    • Base Selection: If a base is required, consider its nucleophilicity. A bulky, non-nucleophilic base (e.g., DBU, Proton-Sponge) may be preferable if its only role is deprotonation elsewhere.

    • Temperature Control: Run the reaction at the lowest effective temperature to minimize side reactions.

Diagram 2: Troubleshooting Workflow for BFMBA Experiments

A decision tree for diagnosing experimental problems.

G start Inconsistent Experimental Results (e.g., Low Yield, Side Products) check_purity 1. Assess Purity of BFMBA (NMR, LC-MS) start->check_purity purity_ok Purity OK? check_purity->purity_ok review_storage 2. Review Storage & Handling (Inert gas? Dry?) purity_ok->review_storage Yes degraded Result: Degradation Likely Action: Use fresh reagent purity_ok->degraded No storage_ok Handling OK? review_storage->storage_ok analyze_reaction 3. Analyze Reaction Conditions (Solvent, Base, Temp) storage_ok->analyze_reaction Yes improper_handling Result: Contamination Likely Action: Refine handling protocol storage_ok->improper_handling No reaction_issue Result: Reaction Condition Issue Action: Optimize protocol analyze_reaction->reaction_issue

Caption: Decision-making workflow for troubleshooting.

Key Experimental Protocols

Protocol 4.1: Recommended Procedure for Aliquoting and Storing

  • Preparation: Move the sealed container of BFMBA from cold storage to a desiccator and allow it to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.

  • Inert Environment: Perform all weighing and aliquoting in a glove box or under a positive pressure of dry inert gas (argon or nitrogen).

  • Aliquoting: Dispense the desired amount into pre-dried, tared vials. Use clean, dry spatulas and glassware.

  • Sealing: Tightly seal the aliquot vials with PTFE-lined caps. For extra protection, wrap the cap with Parafilm®.

  • Backfilling: Backfill the headspace of the main stock container with inert gas before re-sealing.

  • Storage: Promptly return both the stock container and the new aliquots to the recommended storage conditions (2-8°C, protected from light).

References

  • 2-Bromo-3-methyl-4,4,4-trifluorobutyric acid - Synquest Labs. SynQuest Laboratories, Inc. [URL: https://www.synquestlabs.com/product/2121-B-07/2-Bromo-3-methyl-4,4,4-trifluorobutyric-acid.html]
  • Perfluoroalkyl carboxylic acids. Google AI Generated. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGn3tqV9fFS3zYC7YvD-YhH8bssC-3-YdCuhiAHKvWYuIkI9NEg99aoX2n0aB1pXtR9B7g7tyunJcHajert0lGZrmy4gFWmu_o4bu61mVZrcA3HPUsuA5iAf1GJuGZSuHPWRmzQhOeK73KJlw6HNZNMIdnpTmU=]
  • Fluorinated Higher Carboxylic Acids - ResearchGate. ResearchGate. [URL: https://www.researchgate.
  • Thermal decomposition mechanism and kinetics of perfluorooctanoic acid (PFOA) and other perfluorinated carboxylic acids: a theoretical study - Environmental Science: Processes & Impacts (RSC Publishing). Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2020/em/d0em00297k]
  • Emerging contaminants of perfluoroalkyl carboxylic acids (PFCAs): a review of sources, occurrence, and accumulation in plants - PMC - NIH. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10589139/]
  • Interfacial Activity and Surface pKa of Perfluoroalkyl Carboxylic Acids (PFCAs) | Langmuir. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.langmuir.3c02302]
  • Chemical Safety Data Sheet MSDS / SDS - 2-Bromo-3-methylbutyric acid - ChemicalBook. ChemicalBook. [URL: https://www.chemicalbook.com/ProductMSDSDetailCB0258163_EN.htm]
  • Organic Chemistry – Specific Name Reactions. National Institute of Open Schooling. [URL: https://nios.ac.in/media/documents/SrSec313New/313_Chemistry_Eng/313_Chemistry_Eng_L26B.pdf]
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. [URL: https://www.fishersci.com/sds?productName=AC268880250]
  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. BOC Sciences. [URL: https://www.bocsci.
  • SAFETY DATA SHEET - Thermo Fisher Scientific. Thermo Fisher Scientific. [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https://assets.thermofisher.com/TFS-Assets/LSG/SDS/ACR_AA19468_14_E.pdf]
  • Aldrich 274372 - SAFETY DATA SHEET. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/sds/aldrich/274372]
  • Alpha Halogenation of Carboxylic Acids - Chemistry Steps. Chemistry Steps. [URL: https://www.chemistrysteps.
  • Video: α-Halogenation of Carboxylic Acid Derivatives: Overview - JoVE. JoVE. [URL: https://www.jove.
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID - LookChem. LookChem. [URL: https://www.lookchem.com/2-BROMO-3-FLUORO-3-METHYLBUTYRIC-ACID/]
  • The Degradation Of Carboxylic Acid Salts By Means Of Halogen - The Hunsdiecker Reaction | Chemical Reviews - ACS Publications. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/cr60170a003]
  • Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater - MDPI. MDPI. [URL: https://www.mdpi.com/2073-4441/11/14/6263]
  • 2 - SAFETY DATA SHEET. Fisher Scientific. [URL: https://www.fishersci.com/sds?productName=AC305100250]
  • Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes - Fiveable. Fiveable. [URL: https://library.fiveable.me/ap-chem/unit-8/alpha-bromination-carboxylic-acids/study-guide/23498]
  • α-Halo carboxylic acids and esters - Wikipedia. Wikipedia. [URL: https://en.wikipedia.org/wiki/%CE%91-Halo_carboxylic_acids_and_esters]
  • CAS 565-74-2: 2-Bromo-3-methylbutyric acid | CymitQuimica. CymitQuimica. [URL: https://www.cymitquimica.com/cas/565-74-2]
  • (PDF) Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater - ResearchGate. ResearchGate. [URL: https://www.researchgate.
  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid - MDPI. MDPI. [URL: https://www.mdpi.com/2073-4352/12/11/1897]
  • Alpha Halogenation - Chemistry LibreTexts. Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.

Sources

Optimization

Analytical methods for assessing the purity of "2-Bromo-3-fluoro-3-methylbutyric acid"

Welcome to the technical support guide for the analytical assessment of "2-Bromo-3-fluoro-3-methylbutyric acid" (CAS No. 50884-94-1).

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the analytical assessment of "2-Bromo-3-fluoro-3-methylbutyric acid" (CAS No. 50884-94-1). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into purity analysis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your methods are robust and self-validating.

Introduction: The Analytical Challenge

2-Bromo-3-fluoro-3-methylbutyric acid is a halogenated carboxylic acid.[1] Its structure presents unique analytical challenges due to the presence of bromine, fluorine, and a carboxylic acid group. These features influence its volatility, polarity, and reactivity, necessitating careful selection and optimization of analytical techniques to ensure accurate purity determination. This guide will focus on the most common and effective methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Section 1: High-Performance Liquid Chromatography (HPLC) for Purity Analysis

HPLC is a cornerstone technique for the analysis of non-volatile or thermally labile compounds like 2-Bromo-3-fluoro-3-methylbutyric acid.

Frequently Asked Questions (FAQs): HPLC Analysis

Q1: Why is HPLC a suitable method for analyzing 2-Bromo-3-fluoro-3-methylbutyric acid?

A1: HPLC is ideal for this compound because it is a polar, non-volatile carboxylic acid. Direct injection is possible without the need for derivatization, simplifying sample preparation and reducing potential sources of error. The technique allows for the separation of the main compound from non-volatile impurities and degradation products.

Q2: What is the biggest challenge when analyzing this acidic compound by HPLC?

A2: The primary challenge is managing peak shape, specifically peak tailing.[2] This is often caused by secondary interactions between the acidic analyte and the silica-based stationary phase of the HPLC column.[3]

Q3: How can I prevent peak tailing?

A3: Several strategies can be employed:

  • Mobile Phase pH Control: Maintain the mobile phase pH at least 2 units below the pKa of the carboxylic acid group. This ensures the analyte is in its neutral, protonated form, minimizing ionic interactions with the stationary phase.

  • Use of High-Purity Silica Columns: Modern, high-purity silica columns have fewer acidic silanol groups, reducing the sites for secondary interactions.

  • Sufficient Buffering: Using a buffer in the mobile phase helps to maintain a constant pH and can mask residual silanol groups on the column.[3]

Troubleshooting Guide: HPLC
ProblemPotential Cause(s)Recommended Solution(s)
Peak Tailing Secondary interactions with the column; Insufficient mobile phase buffering.[4]Lower the mobile phase pH; Increase buffer concentration (typically 10-25 mM is sufficient); Use a column with a less acidic stationary phase.[3]
Poor Resolution Inappropriate mobile phase composition; Incorrect column selection.Optimize the organic-to-aqueous ratio in the mobile phase; Try a different column chemistry (e.g., C18, C8, Phenyl-Hexyl).
Inconsistent Retention Times Fluctuations in pump pressure or mobile phase composition; Column degradation.Ensure the HPLC system is properly primed and equilibrated; Check for leaks; Replace the column if it's old or has been used extensively under harsh conditions.
Experimental Protocol: HPLC Purity Method
  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 10% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of 1 mg/mL.

Rationale: The use of a C18 column provides good retention for this moderately polar compound. The acidic mobile phase (0.1% phosphoric acid) ensures the carboxylic acid is protonated, leading to better peak shape. A gradient elution is employed to ensure that any impurities with a wide range of polarities are eluted and detected.

Workflow Diagram: HPLC Troubleshooting

HPLC_Troubleshooting start Poor Chromatogram peak_shape Peak Shape Issue? start->peak_shape tailing Tailing? peak_shape->tailing Yes resolution Poor Resolution? peak_shape->resolution No fronting Fronting? tailing->fronting No ph_check Check Mobile Phase pH (Should be < pKa of analyte) tailing->ph_check Yes fronting->resolution No overload_check Reduce Sample Concentration fronting->overload_check Yes gradient_check Optimize Gradient Slope resolution->gradient_check Yes buffer_check Increase Buffer Strength ph_check->buffer_check column_check Use High Purity Column buffer_check->column_check end Good Chromatogram column_check->end solvent_check Sample Solvent Weaker than Mobile Phase? overload_check->solvent_check solvent_check->end column_chem_check Try Different Column Chemistry gradient_check->column_chem_check column_chem_check->end GC_Derivatization start Analyze 2-Bromo-3-fluoro-3-methylbutyric acid by GC is_volatile Is the compound sufficiently volatile and thermally stable? start->is_volatile direct_injection Direct Injection Possible (High risk of poor results) is_volatile->direct_injection Yes (Unlikely) derivatize Derivatization Required is_volatile->derivatize No (Likely) silylation Silylation (e.g., BSTFA) - Common and effective derivatize->silylation esterification Esterification (e.g., with Methanol/H+) - Alternative method derivatize->esterification inject Inject into GC-MS silylation->inject esterification->inject

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to 2-Bromo-3-fluoro-3-methylbutyric Acid and Other Halogenated Butyric Acids in Synthesis

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceutical and agrochemical development, the strategic incorporation of hal...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceutical and agrochemical development, the strategic incorporation of halogen atoms into molecular scaffolds is a cornerstone of rational design. Halogenated building blocks offer a powerful toolkit for modulating the physicochemical and biological properties of target molecules, influencing everything from metabolic stability to binding affinity.[1][2] Among these, halogenated carboxylic acids are versatile intermediates, and this guide provides a comparative analysis of 2-bromo-3-fluoro-3-methylbutyric acid against other halogenated butyric acids, offering insights into their synthetic utility.

Introduction: The Role of Halogenation in Butyric Acid Scaffolds

Butyric acid and its derivatives are fundamental four-carbon units in organic synthesis. The introduction of halogen atoms onto this scaffold dramatically alters its reactivity and potential applications. α-Halogenation, in particular, transforms the carboxylic acid into a versatile electrophile, amenable to a wide range of nucleophilic substitution reactions. This functionalization is a key step in the synthesis of more complex molecules, including unnatural amino acids, heterocyclic compounds, and other bioactive agents.[3]

The choice of halogen (fluorine, chlorine, bromine) at the α-position, as well as the presence of other halogens on the butyric acid backbone, significantly impacts the molecule's reactivity profile. This guide will delve into these differences, with a focus on the unique characteristics of 2-bromo-3-fluoro-3-methylbutyric acid.

Synthesis of Halogenated Butyric Acids: A Comparative Overview

The synthetic routes to halogenated butyric acids vary depending on the desired halogen and its position.

α-Bromination and α-Chlorination

The classic method for the synthesis of α-bromo and α-chloro carboxylic acids is the Hell-Volhard-Zelinsky (HVZ) reaction .[3] This reaction involves the treatment of a carboxylic acid with a halogen (Br₂ or Cl₂) in the presence of a catalytic amount of phosphorus trihalide (PBr₃ or PCl₃). The reaction proceeds via the formation of an acyl halide, which then enolizes and undergoes halogenation at the α-position.

General Scheme for the Hell-Volhard-Zelinsky Reaction:

HVZ_Reaction Carboxylic_Acid R-CH₂-COOH Acyl_Halide R-CH₂-COX Carboxylic_Acid->Acyl_Halide PX₃, X₂ Enol R-CH=C(OH)X Acyl_Halide->Enol Tautomerization Alpha_Halo_Acyl_Halide R-CHX-COX Enol->Alpha_Halo_Acyl_Halide X₂ Alpha_Halo_Carboxylic_Acid R-CHX-COOH Alpha_Halo_Acyl_Halide->Alpha_Halo_Carboxylic_Acid H₂O

Caption: Generalized workflow of the Hell-Volhard-Zelinsky reaction for α-halogenation of carboxylic acids.

For a compound like 2-bromo-3-methylbutyric acid, the starting material would be 3-methylbutyric acid (isovaleric acid).[3]

α-Fluorination

Direct α-fluorination of carboxylic acids is more challenging due to the high reactivity of elemental fluorine and the poor nucleophilicity of fluoride ions in many solvent systems. Modern methods often employ electrophilic fluorinating reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). Alternatively, nucleophilic fluorination of an α-leaving group (like a bromine or a tosylate) can be employed, though this can be complicated by elimination side reactions.[4]

Synthesis of 2-Bromo-3-fluoro-3-methylbutyric Acid

The synthesis of 2-bromo-3-fluoro-3-methylbutyric acid is a multi-step process that would likely involve the introduction of the fluorine atom at the tertiary center first, followed by α-bromination. A plausible synthetic route could start with the fluorination of an appropriate precursor, followed by a reaction analogous to the HVZ reaction. The presence of the electron-withdrawing fluorine atom at the β-position can influence the reactivity of the α-carbon during bromination.

Comparative Reactivity in Nucleophilic Substitution

The primary utility of α-halogenated carboxylic acids lies in their ability to undergo nucleophilic substitution at the α-carbon. The nature of the halogen at this position is a critical determinant of the reaction's success and characteristics.

The Halogen as a Leaving Group

In SN2 reactions, the leaving group ability of the halogens follows the order: I > Br > Cl > F . This is due to the strength of the carbon-halogen bond and the stability of the resulting halide anion. Bromine is an excellent leaving group, making α-bromo carboxylic acids highly reactive towards a wide range of nucleophiles. Chlorine is a reasonably good leaving group, while fluorine is generally a poor leaving group in SN2 reactions.

Electronic Effects of Halogens

The electronegativity of the halogens also plays a crucial role, following the order: F > Cl > Br > I . An α-halogen exerts a strong electron-withdrawing inductive effect, which can influence the acidity of the carboxylic proton and the reactivity of the α-carbon.

In the case of 2-bromo-3-fluoro-3-methylbutyric acid , we have two key electronic factors at play:

  • α-Bromo group: The bromine atom makes the α-carbon electrophilic and serves as a good leaving group.

  • β-Fluoro group: The highly electronegative fluorine atom at the β-position exerts a strong electron-withdrawing inductive effect. This effect can further increase the electrophilicity of the α-carbon, potentially accelerating the rate of nucleophilic attack. However, it can also impact the stability of any potential carbocationic intermediates.

Comparative Performance in a Hypothetical SN2 Reaction

Let's consider the reaction of various α-halogenated 3-methylbutyric acids with a generic nucleophile (Nu⁻) to form a substituted product.

SN2_Comparison cluster_bromo 2-Bromo-3-methylbutyric acid cluster_chloro 2-Chloro-3-methylbutyric acid cluster_fluoro 2-Fluoro-3-methylbutyric acid Bromo_Reactant (CH₃)₂CH-CH(Br)-COOH Bromo_Product (CH₃)₂CH-CH(Nu)-COOH Bromo_Reactant->Bromo_Product Nu⁻ (Fast) Chloro_Reactant (CH₃)₂CH-CH(Cl)-COOH Chloro_Product (CH₃)₂CH-CH(Nu)-COOH Chloro_Reactant->Chloro_Product Nu⁻ (Moderate) Fluoro_Reactant (CH₃)₂CH-CH(F)-COOH Fluoro_Product (CH₃)₂CH-CH(Nu)-COOH Fluoro_Reactant->Fluoro_Product Nu⁻ (Slow/No Reaction)

Caption: Expected relative reactivity of α-halogenated 3-methylbutyric acids in SN2 reactions.

Table 1: Predicted Reactivity of α-Halogenated 3-Methylbutyric Acids in SN2 Reactions

CompoundLeaving Group AbilityInductive Effect of α-HalogenExpected SN2 ReactivityPotential Side Reactions
2-Bromo -3-methylbutyric acidExcellentModerateHighE2 elimination
2-Chloro -3-methylbutyric acidGoodStrongModerateE2 elimination
2-Fluoro -3-methylbutyric acidPoorVery StrongLowE2 elimination (if strong base)
2-Bromo-3-fluoro -3-methylbutyric acidExcellentModerate (α-Br), Very Strong (β-F)Potentially enhanced due to β-FE2 elimination

The presence of the β-fluoro group in 2-bromo-3-fluoro-3-methylbutyric acid is expected to enhance the reactivity of the α-carbon towards nucleophilic attack due to its strong electron-withdrawing nature. This makes it a potentially more reactive substrate in SN2 reactions compared to its non-fluorinated counterpart, 2-bromo-3-methylbutyric acid.

Stereochemical Considerations

For chiral α-halogenated carboxylic acids, SN2 reactions proceed with inversion of stereochemistry at the α-carbon. This is a crucial aspect in the synthesis of enantiomerically pure compounds, such as unnatural amino acids. The use of a chiral starting material, like (R)- or (S)-2-bromo-3-methylbutyric acid, allows for the stereospecific introduction of a new functional group.[5]

Applications in the Synthesis of Complex Molecules

The primary application of these halogenated building blocks is in the synthesis of more complex molecules, particularly in drug discovery.

Synthesis of Unnatural Amino Acids

One of the most significant applications of α-halo carboxylic acids is the synthesis of α-amino acids via reaction with ammonia or other nitrogen-based nucleophiles. This provides access to a wide array of non-proteinogenic amino acids, which are valuable components in peptide and protein engineering.[6][7]

Experimental Protocol: General Synthesis of an α-Amino Acid from an α-Bromo Carboxylic Acid

  • Dissolution: Dissolve one equivalent of the α-bromo carboxylic acid (e.g., 2-bromo-3-methylbutyric acid) in a suitable solvent, such as aqueous ammonia.

  • Nucleophilic Substitution: Stir the reaction mixture at room temperature or with gentle heating. The reaction progress can be monitored by techniques like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: After the reaction is complete, neutralize the excess ammonia. The product amino acid can be isolated by crystallization or ion-exchange chromatography.

  • Purification: Recrystallize the crude product from a suitable solvent system to obtain the pure α-amino acid.

The use of 2-bromo-3-fluoro-3-methylbutyric acid in this context would lead to the synthesis of 3-fluoro-3-methylvaline, a fluorinated analog of the natural amino acid valine. The presence of the fluorine atom can impart unique conformational constraints and metabolic stability to peptides incorporating this unnatural amino acid.

Conclusion

In the family of halogenated butyric acids, 2-bromo-3-fluoro-3-methylbutyric acid stands out as a highly activated and versatile building block. The combination of an excellent leaving group (bromine) at the α-position and a strongly electron-withdrawing fluorine atom at the β-position makes it a prime candidate for efficient nucleophilic substitution reactions. While direct comparative experimental data is scarce, fundamental principles of organic chemistry suggest that this compound would exhibit enhanced reactivity in SN2 reactions compared to its non-fluorinated or α-chloro counterparts. This heightened reactivity, coupled with the desirable physicochemical properties imparted by the fluorine atom, makes 2-bromo-3-fluoro-3-methylbutyric acid a valuable tool for medicinal chemists and researchers in drug development.

References

  • Fluorinated building blocks in drug design: new pathways and targets. [No valid URL provided]
  • Fluorine in drug discovery: Role, design and case studies. [No valid URL provided]
  • Recent advances in the synthesis of fluorinated amino acids and peptides. RSC Publishing. [Link]

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applic
  • Approaches to Obtaining Fluorinated α-Amino Acids. ACS Publications. [Link]

  • Behind the Science: Flow Synthesis of Fluorinated α-Amino Acids. ChemistryViews. [Link]

  • A Novel Method for the Preparation of α,α'-Difluoroesters and Acids Using BrF3. ResearchGate. [Link]

  • Preparation of α‐Bromo‐ and α‐Chlorocarboxylic Acids from α‐Amino Acids. Scilit. [Link]

  • Impact of fluorine substituents on the rates of nucleophilic aliphatic substitution and β-elimination. ResearchGate. [Link]

  • What set of reaction conditions would favor an SN2 reaction on 2-bromo-3-methylbutane?. [No valid URL provided]
  • Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Chemistry Stack Exchange. [Link]

  • Synthesis of α-bromocarboxylic acids and derivatives. Organic Chemistry Portal. [Link]

  • Synthesis of α-fluorocarboxylic acids and derivatives. Organic Chemistry Portal. [Link]

  • Preparation method of alpha-bromoalkyl carboxylate.
  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. MDPI. [Link]

Sources

Comparative

A Comparative Analysis of the Reactivity of 2-Bromo-3-fluoro-3-methylbutyric Acid and its Chloro-Analog in Nucleophilic Substitution

Introduction: The Significance of Halogenated Carboxylic Acids in Synthesis In the landscape of modern drug discovery and development, the strategic incorporation of halogen atoms into molecular scaffolds is a powerful t...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Halogenated Carboxylic Acids in Synthesis

In the landscape of modern drug discovery and development, the strategic incorporation of halogen atoms into molecular scaffolds is a powerful tool for modulating pharmacokinetic and pharmacodynamic properties. Alpha-halo carboxylic acids, in particular, serve as versatile synthetic intermediates, prized for their ability to undergo nucleophilic substitution reactions to introduce a variety of functional groups.[1][2] Their reactivity is a critical parameter, dictating reaction conditions and influencing the feasibility of synthetic routes. This guide provides an in-depth comparison of the reactivity of two such analogs: 2-Bromo-3-fluoro-3-methylbutyric acid and 2-Chloro-3-fluoro-3-methylbutyric acid. By examining the fundamental principles governing their chemical behavior and providing a robust experimental framework for their evaluation, we aim to equip researchers with the insights needed to make informed decisions in their synthetic endeavors.

Theoretical Framework: Deconstructing Reactivity

The rate of a nucleophilic substitution reaction is governed by a combination of electronic and steric factors. When comparing the bromo- and chloro-analogs, we must consider the nature of the leaving group, the inductive effects of the substituents, and the steric hindrance around the electrophilic carbon center. The reaction is anticipated to proceed via an SN2 mechanism, as SN1 pathways are generally disfavored for α-halocarbonyl compounds due to the electronic destabilization of the resulting α-carbocation.[3]

The Decisive Role of the Leaving Group

The primary determinant of reactivity in this comparison is the identity of the halogen at the α-position (C2). The facility with which a leaving group departs is inversely related to its basicity; weaker bases are better leaving groups.[4][5][6] When comparing bromide (Br⁻) and chloride (Cl⁻), we can refer to the pKₐ of their conjugate acids, HBr (-9) and HCl (-7). The significantly lower pKₐ of HBr indicates that Br⁻ is a weaker base than Cl⁻.[7] Consequently, the C-Br bond is weaker and more easily broken than the C-Cl bond.

Inductive and Steric Effects: A Secondary Influence

The electronic environment of the reaction center is further modulated by the substituents on the butyric acid backbone.

  • Inductive Effects: The carboxylic acid group, the fluorine atom at C3, and the halogen at C2 are all electron-withdrawing groups, exerting a negative inductive effect (-I).[9][10] This effect polarizes the C2-Halogen bond, increasing the electrophilicity of the α-carbon and making it more susceptible to nucleophilic attack. While fluorine is more electronegative than both bromine and chlorine, the primary inductive difference between the two subject molecules stems from the C2 halogen. Chlorine's higher electronegativity compared to bromine suggests it will create a slightly more electrophilic carbon center. However, this effect is secondary to the leaving group ability.[9]

  • Steric Hindrance: The SN2 reaction involves a backside attack by the nucleophile, and its transition state features five groups around the central carbon.[11] Increased steric bulk around this carbon can hinder the approach of the nucleophile, slowing the reaction rate.[11][12] The van der Waals radius of bromine (1.85 Å) is larger than that of chlorine (1.75 Å). This suggests that the bromo-analog presents a slightly more sterically hindered environment. However, this minor steric difference is generally outweighed by the substantial difference in leaving group ability.

The overall reactivity is a balance of these factors, as illustrated in the reaction mechanism diagram below.

Caption: SN2 mechanism comparing the bromo- and chloro-analogs.

Experimental Design: A Protocol for Comparative Kinetic Analysis

To empirically validate the theoretical predictions, a kinetic study is proposed. This protocol is designed to be a self-validating system by ensuring precise control over reaction parameters and employing reliable analytical techniques.

Objective:

To determine and compare the second-order rate constants (k₂) for the nucleophilic substitution reaction of 2-Bromo-3-fluoro-3-methylbutyric acid and 2-Chloro-3-fluoro-3-methylbutyric acid with sodium azide (NaN₃).

Materials:
  • 2-Bromo-3-fluoro-3-methylbutyric acid (Substrate B)

  • 2-Chloro-3-fluoro-3-methylbutyric acid (Substrate C)

  • Sodium Azide (NaN₃, Nucleophile)

  • Acetonitrile (HPLC-grade, polar aprotic solvent)

  • Internal Standard (e.g., 4-nitroanisole)

  • Deionized Water

  • Methanol (HPLC-grade)

  • Formic Acid

Instrumentation:
  • High-Performance Liquid Chromatography (HPLC) system with a UV detector and a C18 column.

  • Thermostatted reaction vessel or water bath.

  • Analytical balance and calibrated volumetric glassware.

Experimental Workflow Diagram

Caption: Workflow for the comparative kinetic analysis.

Step-by-Step Protocol:
  • Solution Preparation:

    • Accurately prepare 0.1 M stock solutions of Substrate B, Substrate C, and the internal standard in acetonitrile.

    • Prepare a 1.0 M stock solution of sodium azide in a suitable solvent system (e.g., acetonitrile/water mixture to ensure solubility). Causality: Using a significant excess of the nucleophile (10-fold) allows for the application of pseudo-first-order kinetics, simplifying data analysis.[11]

  • Reaction Execution:

    • In a thermostatted vessel at 25.0 ± 0.1 °C, add the required volume of acetonitrile.

    • Add the sodium azide stock solution to achieve a final concentration of 0.5 M. Allow the solution to thermally equilibrate.

    • Initiate the reaction by adding the substrate stock solution (either B or C) to achieve a final concentration of 0.05 M. Start the timer immediately.

  • Sampling and Quenching:

    • At predetermined time intervals (e.g., 0, 5, 10, 20, 40, 60 minutes), withdraw a 100 µL aliquot of the reaction mixture.

    • Immediately quench the aliquot in a vial containing 900 µL of a 1% formic acid solution in water and the internal standard. Causality: Quenching stops the reaction by protonating the nucleophile, ensuring the measured concentration accurately reflects the reaction progress at that specific time point.

  • HPLC Analysis:

    • Analyze the quenched samples by reverse-phase HPLC.

    • Develop a method that provides good separation between the substrate, the product (2-azido-3-fluoro-3-methylbutyric acid), and the internal standard.

    • Use the internal standard to correct for any variations in injection volume.

  • Data Analysis:

    • For each time point, calculate the concentration of the remaining substrate.

    • Plot ln([Substrate]t / [Substrate]₀) versus time (in seconds).

    • The slope of the resulting straight line will be equal to -k', where k' is the pseudo-first-order rate constant.

    • Calculate the second-order rate constant (k₂) using the formula: k₂ = k' / [NaN₃].

    • Perform each experiment in triplicate to ensure reproducibility.

Expected Results and Interpretation

Based on the theoretical principles discussed, the experimental data are expected to demonstrate a significantly higher reaction rate for the bromo-analog. The following table summarizes plausible, illustrative data from the proposed kinetic study.

Parameter2-Bromo-3-fluoro-3-methylbutyric acid2-Chloro-3-fluoro-3-methylbutyric acidRationale
Pseudo-First-Order Rate Constant (k') ~ 5.8 x 10⁻⁴ s⁻¹~ 1.2 x 10⁻⁵ s⁻¹Reflects the faster consumption of the bromo-substrate.
Second-Order Rate Constant (k₂) ~ 1.16 x 10⁻³ M⁻¹s⁻¹~ 2.4 x 10⁻⁵ M⁻¹s⁻¹Normalizes for nucleophile concentration; highlights intrinsic reactivity.
Relative Rate (k₂_bromo_ / k₂_chloro_) ~ 481Quantifies the enhanced reactivity of the bromo-analog.
Reaction Half-Life (t₁/₂) at [NaN₃]=0.5M ~ 20 minutes~ 16 hoursProvides a practical measure of the time required for 50% conversion.

Conclusion and Applications

The comparative analysis of 2-Bromo-3-fluoro-3-methylbutyric acid and its chloro-analog reveals a significant reactivity difference, primarily dictated by the superior leaving group ability of bromide compared to chloride. The bromo-compound is expected to undergo nucleophilic substitution at a rate approximately 50 times faster than its chloro counterpart. This insight is critical for drug development professionals and synthetic chemists.

  • For the rapid synthesis of derivatives under mild conditions, the bromo-analog is the substrate of choice .

  • The chloro-analog may be preferred when a more stable, less reactive intermediate is required, or for economic reasons, but its use necessitates more vigorous reaction conditions.

By understanding these fundamental reactivity principles and employing rigorous kinetic analysis, researchers can optimize synthetic strategies, improve efficiency, and accelerate the development of novel chemical entities.

References

  • Master Organic Chemistry. (2024). What Makes A Good Leaving Group?[Link]

  • A-Z Chemical. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. [Link]

  • The Organic Chemistry Tutor. (2023). Leaving Group Stability - SN1 and SN2 Reactions. YouTube. [Link]

  • Wikipedia. (2023). α-Halo carboxylic acids and esters. [Link]

  • Chemistry LibreTexts. (2019). 6.9 Comparison of SN2 and SN1. [Link]

  • Chemistry Steps. (n.d.). Inductive and Resonance (Mesomeric) Effects. [Link]

  • JoVE. (2026). Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. [Link]

  • KPU Pressbooks. (n.d.). 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. [Link]

  • Khan Academy. (n.d.). Sn1 and Sn2: leaving group. [Link]

  • Quora. (2023). What is the effect of steric hindrance on the hydrolysis of haloalkanes?[Link]

  • University of Illinois Springfield. (n.d.). Nucleophilic Substitution Reactions. [Link]

  • ResearchGate. (2021). Basic Concepts in Organic Chemistry- Electronic and Steric Effects in Organic Molecules. [Link]

Sources

Validation

The Untapped Potential of 2-Bromo-3-fluoro-3-methylbutyric Acid Derivatives: A Comparative Guide to Unlocking Novel Bioactivities

In the ever-evolving landscape of drug discovery, the quest for novel molecular scaffolds that can be elaborated into potent and selective therapeutic agents is paramount. Halogenated carboxylic acids, in particular, hav...

Author: BenchChem Technical Support Team. Date: January 2026

In the ever-evolving landscape of drug discovery, the quest for novel molecular scaffolds that can be elaborated into potent and selective therapeutic agents is paramount. Halogenated carboxylic acids, in particular, have long served as versatile building blocks, offering a unique combination of reactivity and modulatory effects on biological activity. Within this class of compounds, "2-Bromo-3-fluoro-3-methylbutyric acid" stands out as a scaffold of significant, yet largely unexplored, potential. Its strategic placement of a bromine atom, a fluorine atom, and a carboxylic acid moiety presents a tantalizing platform for the synthesis of a diverse array of derivatives with potential applications in oncology, infectious diseases, and beyond.

This guide provides a comparative analysis of the biological activities of compounds structurally related to 2-Bromo-3-fluoro-3-methylbutyric acid. By examining the performance of analogous molecules, we aim to illuminate the most promising avenues for the development of novel derivatives and provide researchers with the foundational knowledge and experimental frameworks to explore this exciting chemical space.

Part 1: The Strategic Advantage of the 2-Bromo-3-fluoro-3-methylbutyric Acid Scaffold

The therapeutic potential of derivatives from this scaffold is rooted in its unique trifecta of functional and structural elements:

  • The Carboxylic Acid: This functional group is a linchpin for derivatization, readily forming amides, esters, and other functionalities. This allows for the straightforward generation of large compound libraries for screening and the introduction of pharmacophores that can engage with specific biological targets.

  • The α-Bromo Group: The bromine atom at the alpha position serves as an excellent leaving group in nucleophilic substitution reactions. This reactivity is crucial for the synthesis of a wide range of derivatives and can also be exploited for the design of covalent inhibitors that form a permanent bond with their target protein, often leading to enhanced potency and duration of action.

  • The β-Fluoro Group: The introduction of fluorine into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. The fluorine atom at the beta position can influence the acidity of the neighboring protons and the conformational preferences of the molecule, potentially leading to improved interactions with biological targets.

The combination of these features in a single, relatively simple molecule makes 2-Bromo-3-fluoro-3-methylbutyric acid a high-potential starting point for the discovery of new drugs.

Part 2: Comparative Analysis of Structurally Related Bioactive Compounds

While direct biological data on derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid is scarce, a comparative analysis of structurally similar compounds provides compelling evidence for their potential. We will explore two key areas where such scaffolds have shown promise: anticancer and antimicrobial activities.

Anticancer Activity: Lessons from Fluorinated and Brominated Scaffolds

The search for novel anticancer agents is a major focus of modern drug discovery. Fluorinated compounds, in particular, have made a significant impact in oncology. The strategic incorporation of fluorine can lead to compounds with enhanced efficacy and improved pharmacokinetic profiles.

A series of novel fluorinated Asiatic Acid (AA) derivatives have been synthesized and shown to possess potent antiproliferative activity against various cancer cell lines.[1] The most active compounds feature a pentameric A-ring with an α,β-unsaturated carbonyl group.[1] This highlights the potential for derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid, which can be used to synthesize complex molecules, to exhibit anticancer effects.

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Fluorinated Asiatic Acid Derivative 14 HeLa0.45[1]
HT-290.87[1]
MCF-70.63[1]
5-Fluorouracil HuTu-803.1[2]
Fluorinated Isatin 3a HuTu-8012.1[2]
Fluorinated Isatin 3b HuTu-8013.2[2]

Key Insights for Derivative Design:

  • The presence of fluorine in bioactive molecules is strongly correlated with anticancer activity.

  • The carboxylic acid handle of 2-Bromo-3-fluoro-3-methylbutyric acid can be used to attach the scaffold to larger, more complex molecules known to possess antiproliferative effects.

  • The bromine atom could be utilized to develop covalent inhibitors of key cancer-related enzymes.

Antimicrobial Activity: A Promising Frontier

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents with novel mechanisms of action. Halogenated compounds have a long history in this area, and derivatives of our lead scaffold are promising candidates.

Fluoride itself is known to have antimicrobial effects, primarily by disrupting bacterial metabolism.[3] Furthermore, the combination of fluoride with other small molecules, such as the urea derivative BPU, has been shown to enhance its antibacterial and antibiofilm efficacy against Staphylococcus aureus.[4] This suggests that derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid could act as delivery vehicles for fluoride or have intrinsic antimicrobial activity that is potentiated by the fluorine atom.

Compound/DerivativeOrganismMIC (µg/mL)Reference
Pln149-PEP20 S. aureus1 - 128[5]
A. baumannii16 - 512[5]
4-fluoro-aryl substituted β-methyl-β-nitrostyrene E. coli-[6]

Key Insights for Derivative Design:

  • The fluorine atom can contribute directly to antimicrobial activity.

  • Amide derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid could mimic antimicrobial peptides.

  • The scaffold can be used to create hybrid molecules that combine the properties of known antimicrobial agents with the unique features of the fluorinated bromobutyric acid core.

Part 3: Experimental Protocols for Screening Biological Activity

To facilitate the exploration of derivatives of 2-Bromo-3-fluoro-3-methylbutyric acid, we provide the following validated experimental protocols.

General Protocol for the Synthesis of Amide Derivatives

This protocol describes a general method for the synthesis of an amide derivative from 2-Bromo-3-fluoro-3-methylbutyric acid and a primary amine.

Materials:

  • 2-Bromo-3-fluoro-3-methylbutyric acid

  • Primary amine of choice

  • (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Ethyl acetate

  • Hexanes

Procedure:

  • Dissolve 2-Bromo-3-fluoro-3-methylbutyric acid (1.0 eq) in anhydrous DMF.

  • Add the primary amine (1.1 eq), BOP (1.2 eq), and DIPEA (2.5 eq).

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (3x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Protocol for In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

Materials:

  • Cancer cell line of interest (e.g., HeLa, MCF-7)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • Test compound (dissolved in DMSO)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well microplate

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of the test compound in complete cell culture medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Protocol for Determining Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.

Materials:

  • Bacterial strain of interest (e.g., E. coli, S. aureus)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Test compound (dissolved in DMSO)

  • 96-well microplate

  • Spectrophotometer

Procedure:

  • Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

  • Prepare serial two-fold dilutions of the test compound in CAMHB in a 96-well plate.

  • Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL. Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubate the plate at 37°C for 16-20 hours.

  • Determine the MIC by visual inspection for the lowest concentration that shows no turbidity. The MIC can also be determined by measuring the optical density at 600 nm.

Part 4: Visualizing the Path Forward

To further guide the exploration of 2-Bromo-3-fluoro-3-methylbutyric acid derivatives, the following diagrams illustrate key concepts and workflows.

G cluster_0 Synthesis & Derivatization cluster_1 Biological Screening cluster_2 Lead Optimization A 2-Bromo-3-fluoro-3- methylbutyric acid B Amide Synthesis A->B C Ester Synthesis A->C D Heterocycle Formation A->D E Anticancer Assays (e.g., MTT) B->E F Antimicrobial Assays (e.g., MIC) B->F C->E C->F D->E D->F G Enzyme Inhibition Assays D->G H Structure-Activity Relationship (SAR) E->H F->H G->H I In Vivo Studies H->I

Caption: A generalized workflow for the discovery of bioactive compounds derived from 2-Bromo-3-fluoro-3-methylbutyric acid.

G Growth Factor Growth Factor Receptor Tyrosine Kinase Receptor Tyrosine Kinase Growth Factor->Receptor Tyrosine Kinase PI3K PI3K Receptor Tyrosine Kinase->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Apoptosis Apoptosis Akt->Apoptosis Inhibits Cell Proliferation\n& Survival Cell Proliferation & Survival mTOR->Cell Proliferation\n& Survival Derivative Potential Derivative Derivative->Akt Inhibits

Caption: A hypothetical signaling pathway (PI3K/Akt/mTOR) that could be targeted by anticancer derivatives.

Conclusion: A Call to Exploration

2-Bromo-3-fluoro-3-methylbutyric acid represents a promising, yet underexplored, starting point for the development of novel, biologically active compounds. The comparative analysis of structurally related molecules strongly suggests that its derivatives are likely to possess significant anticancer and antimicrobial properties. The strategic combination of a versatile carboxylic acid handle, a reactive bromine atom, and a property-enhancing fluorine atom provides a powerful platform for medicinal chemists.

This guide has provided a framework for the rational design, synthesis, and evaluation of such derivatives. By leveraging the provided insights and experimental protocols, researchers are well-equipped to unlock the full potential of this intriguing scaffold and contribute to the discovery of the next generation of therapeutic agents. The path forward is clear, and the potential rewards are substantial.

References

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applic
  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid - MDPI. [Link]

  • (2S)-2-Bromo-3-methylbutanoic acid | C5H9BrO2 | CID 179487 - PubChem. [Link]

  • Synthesis and anticancer activity of novel fluorinated asiatic acid derivatives - PubMed. [Link]

  • Enhancement of Fluoride's Antibacterial and Antibiofilm Effects against Oral Staphylococcus aureus by the Urea Derivative BPU - NIH. [Link]

  • Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives - MDPI. [Link]

  • Antimicrobial actions of fluoride for oral bacteria - PubMed - NIH. [Link]

  • Antimicrobial Activity of an Fmoc-Plantaricin 149 Derivative Peptide against Multidrug-Resistant Bacteria - MDPI. [Link]

  • A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents - ResearchGate. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Confirmation of 2-Bromo-3-fluoro-3-methylbutyric Acid and Its Derivatives

Introduction: The Imperative for Unambiguous Structural Elucidation In the landscape of pharmaceutical and agrochemical development, halogenated carboxylic acids are pivotal building blocks. The compound "2-Bromo-3-fluor...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Unambiguous Structural Elucidation

In the landscape of pharmaceutical and agrochemical development, halogenated carboxylic acids are pivotal building blocks. The compound "2-Bromo-3-fluoro-3-methylbutyric acid" and its derivatives, such as esters and amides, are of particular interest due to the unique stereoelectronic properties conferred by the geminal bromo- and fluoro-substituents. These properties can significantly influence molecular conformation, binding affinity, and metabolic stability. However, the synthesis of such molecules can often yield a mixture of structural isomers and stereoisomers, making rigorous, multi-faceted structural confirmation not just a procedural step, but a cornerstone of scientific validity.

This guide provides an in-depth comparison of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—for the definitive structural analysis of 2-Bromo-3-fluoro-3-methylbutyric acid and its derivatives. We will move beyond a simple recitation of data, focusing instead on the causal relationships between molecular structure and spectral output, providing field-proven protocols and comparative data to empower researchers in their analytical endeavors.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Compass

NMR spectroscopy stands as the most powerful technique for the complete structural assignment of complex organic molecules. For fluorinated compounds, its utility is magnified by the exceptional properties of the ¹⁹F nucleus, which include 100% natural abundance, high gyromagnetic ratio (high sensitivity), and a vast chemical shift dispersion that minimizes signal overlap.[1][2][3] A combined ¹H, ¹³C, and ¹⁹F NMR analysis provides a detailed map of the molecular framework.

Expertise in Action: Interpreting the Spectra

The key to NMR analysis is understanding how the electronic environment of each nucleus dictates its resonance frequency (chemical shift) and its interactions with neighboring nuclei (spin-spin coupling).

  • ¹H NMR Spectroscopy : The proton spectrum provides the initial overview of the proton framework. For the parent acid, the acidic proton of the carboxylic acid is expected to appear as a broad singlet significantly downfield, typically between 10-13 ppm.[4][5] The proton at the α-position (adjacent to the bromine) is deshielded by the electronegative bromine atom and will exhibit a characteristic chemical shift. Crucially, its splitting pattern will reveal coupling to the proton at the β-position.

  • ¹³C NMR Spectroscopy : The ¹³C spectrum confirms the carbon skeleton. The carbonyl carbon of the carboxylic acid or its derivatives appears in the characteristic 160-185 ppm region.[5][6] The carbons bearing the fluorine and bromine atoms will be significantly influenced by these electronegative substituents. The carbon bonded to fluorine will exhibit a large one-bond coupling constant (¹JCF), which is a definitive indicator of a direct C-F bond.[7]

  • ¹⁹F NMR Spectroscopy : This is arguably the most diagnostic experiment for this class of compounds.[8] The ¹⁹F nucleus acts as a sensitive probe of its local environment.[1][2] Its chemical shift provides initial confirmation, while its coupling to nearby protons (²JHF, ³JHF) allows for precise mapping of the fluorine atom's position within the molecule.[7][9]

Trustworthiness: A Self-Validating Experimental Workflow

A robust NMR analysis relies on a systematic, multi-dimensional approach to cross-verify assignments.

  • Sample Preparation : Dissolve 5-10 mg of the purified sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm for ¹H and ¹³C).

  • ¹H NMR Acquisition : Acquire a standard one-dimensional proton spectrum. Ensure adequate spectral width and resolution.

  • ¹³C{¹H} NMR Acquisition : Acquire a proton-decoupled ¹³C spectrum. An APT (Attached Proton Test) or DEPT (Distortionless Enhancement by Polarization Transfer) experiment is recommended to determine the multiplicity of each carbon signal (CH₃, CH₂, CH, or quaternary C).

  • ¹⁹F NMR Acquisition : Acquire a one-dimensional ¹⁹F spectrum. Use an appropriate fluorine reference standard if necessary (e.g., external CFCl₃).

  • 2D Correlation Spectroscopy :

    • COSY (Correlation Spectroscopy) : To establish ¹H-¹H coupling networks and identify adjacent protons.

    • HSQC (Heteronuclear Single Quantum Coherence) : To correlate each proton with its directly attached carbon atom.

    • HMBC (Heteronuclear Multiple Bond Correlation) : To identify longer-range (2-3 bond) correlations between protons and carbons. This is critical for connecting molecular fragments, for instance, by observing a correlation from the methyl protons to the carbonyl carbon.[5]

    • ¹H-¹⁹F HETCOR (Heteronuclear Correlation) : To definitively correlate fluorine signals with coupled proton signals, confirming proximity.

NMR_Workflow cluster_prep Sample Preparation cluster_1D 1D NMR Acquisition cluster_2D 2D NMR Correlation cluster_analysis Structural Elucidation Prep Dissolve Sample (5-10 mg in 0.7 mL CDCl₃ + TMS) H1 ¹H NMR Prep->H1 C13 ¹³C{¹H} NMR (with DEPT/APT) H1->C13 F19 ¹⁹F NMR C13->F19 COSY COSY (¹H-¹H Connectivity) F19->COSY HSQC HSQC (¹JCH Correlation) COSY->HSQC HMBC HMBC (ⁿJCH Correlation) HSQC->HMBC HETCOR ¹H-¹⁹F HETCOR (ⁿJHF Correlation) HMBC->HETCOR Structure Final Structure Assignment HETCOR->Structure

Caption: Workflow for unambiguous NMR-based structural confirmation.

Mass Spectrometry (MS): Unveiling Molecular Mass and Isotopic Signatures

Mass spectrometry provides two crucial pieces of information: the molecular weight of the compound and, through fragmentation and isotopic patterns, vital clues about its elemental composition. For halogenated compounds, MS is particularly insightful.

Expertise in Action: Decoding the Mass Spectrum

The presence of bromine is unequivocally identified by its characteristic isotopic signature. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio of abundance.[10][11] This results in any bromine-containing ion appearing as a pair of peaks (an "M" and "M+2" peak) of nearly equal intensity, separated by two mass-to-charge units (m/z).[12][13] Fluorine, in contrast, is monoisotopic (¹⁹F), so it does not contribute to this pattern.[12]

For "2-Bromo-3-fluoro-3-methylbutyric acid," the molecular ion region would show two peaks of similar height corresponding to [C₅H₈⁷⁹BrFO₂]⁺ and [C₅H₈⁸¹BrFO₂]⁺. High-resolution mass spectrometry (HRMS) can provide the exact mass to within a few parts per million, allowing for the unambiguous determination of the molecular formula.

Trustworthiness: A Self-Validating Experimental Workflow
  • Sample Preparation : Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent compatible with the ionization source (e.g., methanol or acetonitrile/water for electrospray ionization - ESI).

  • Ionization : Utilize a soft ionization technique like ESI or Atmospheric Pressure Chemical Ionization (APCI) to maximize the abundance of the molecular ion and minimize premature fragmentation.[11]

  • Mass Analysis : Acquire the spectrum on a high-resolution instrument, such as a Time-of-Flight (TOF) or Orbitrap mass analyzer.

  • Data Analysis :

    • Identify the molecular ion cluster ([M+H]⁺ in positive mode or [M-H]⁻ in negative mode).

    • Confirm the 1:1 intensity ratio for the M and M+2 peaks, confirming the presence of a single bromine atom.

    • Calculate the exact mass from the HRMS data and use it to predict the elemental formula, confirming the presence of C, H, Br, F, and O in the correct proportions.

    • Analyze fragmentation patterns (MS/MS) to further confirm the structure (e.g., loss of HBr, CO₂).

MS_Workflow cluster_prep Sample Preparation cluster_acq HRMS Acquisition cluster_analysis Data Interpretation cluster_confirm Confirmation Prep Prepare Dilute Solution (~50 µg/mL in MeOH) Ionize Soft Ionization (e.g., ESI, APCI) Prep->Ionize Analyze High-Resolution Mass Analysis (TOF/Orbitrap) Ionize->Analyze Isotope Identify M/M+2 Isotope Pattern (Confirms 1 Br) Analyze->Isotope Formula Calculate Molecular Formula from Exact Mass Isotope->Formula Confirm Formula Confirmed Formula->Confirm IR_Workflow cluster_prep Sample Preparation cluster_acq FT-IR Acquisition cluster_analysis Spectral Interpretation cluster_confirm Functional Group ID Prep Prepare Sample (KBr Pellet or Thin Film) Bkg Acquire Background Spectrum Prep->Bkg Sample Acquire Sample Spectrum Bkg->Sample OH Check for Broad O-H (~3000 cm⁻¹) Sample->OH CO Identify C=O Stretch Position OH->CO ID Acid vs. Ester Confirmation CO->ID

Caption: Workflow for IR-based functional group identification.

Comparative Data Summary

The following table provides a direct comparison of the expected key spectroscopic data for 2-Bromo-3-fluoro-3-methylbutyric acid and a common derivative, its methyl ester. This serves as a quick reference guide for researchers validating their synthetic products.

Spectroscopic Feature2-Bromo-3-fluoro-3-methylbutyric Acid (Predicted)Methyl 2-Bromo-3-fluoro-3-methylbutanoate (Predicted)Key Differentiator
¹H NMR (COOH/OCH₃) ~10-13 ppm (broad singlet)~3.7 ppm (singlet, 3H)Disappearance of the acid proton and appearance of the sharp methoxy singlet.
¹³C NMR (C=O) ~175-185 ppm~170-175 ppmSlight upfield shift of the carbonyl carbon signal. [5]
IR (C=O Stretch) ~1710 cm⁻¹~1740 cm⁻¹Distinct shift of the C=O stretch to a higher wavenumber. [6][14]
IR (O-H Stretch) ~2500-3300 cm⁻¹ (very broad)AbsentComplete disappearance of the broad O-H band.
MS (Molecular Ion) [M-H]⁻ or [M+H]⁺[M+H]⁺ or [M+Na]⁺Molecular weight increases by 14 Da (CH₂).
MS Isotope Pattern M / M+2 (~1:1 ratio)M / M+2 (~1:1 ratio)The characteristic bromine isotope pattern is retained in both compounds. [13]

Conclusion: An Integrated Approach to Certainty

The structural confirmation of "2-Bromo-3-fluoro-3-methylbutyric acid" and its derivatives demands a synergistic application of modern spectroscopic techniques. While a single method can provide strong evidence, it is the convergence of data from NMR, MS, and IR that builds an unassailable case for the correct structure. NMR spectroscopy provides the definitive atomic-level map of connectivity. Mass spectrometry confirms the elemental composition and molecular weight with high precision, using the unique isotopic signature of bromine as an internal validation. Finally, IR spectroscopy offers a rapid and reliable method to confirm the identity of key functional groups and track chemical transformations. By employing the integrated workflows and comparative data presented in this guide, researchers can ensure the scientific integrity of their work and proceed with confidence in the development of novel, high-value molecules.

References

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. (n.d.). National Institutes of Health. [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. (2020). Chemistry LibreTexts. [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. (2023). JoVE. [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. (2023). OpenStax. [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. (n.d.). Organic Chemistry: A Tenth Edition. [Link]

  • Spectroscopy of Carboxylic Acid Derivatives. (n.d.). Oregon State University. [Link]

  • An Overview of Fluorine NMR. (n.d.). ResearchGate. [Link]

  • Active Nuclei Fluorine-19 NMR Spectroscopy. (n.d.). Anasazi Instruments. [Link]

  • 19F-centred NMR analysis of mono-fluorinated compounds. (2022). RSC Publishing. [Link]

  • Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. (2024). ACS Omega. [Link]

  • Fluorine-19 nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia. [Link]

  • Mass Spectrometry. (2014). Chemistry LibreTexts. [Link]

  • Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. (n.d.). Mol-Instincts. [Link]

  • Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. (2024). ACS Publications. [Link]

  • Carboxylic acid ionization constants by 19F NMR spectroscopy. (n.d.). University of Florida. [Link]

  • Mass spectra of fluorocarbons. (n.d.). NIST. [Link]

  • Bromo pattern in Mass Spectrometry. (2023). YouTube. [Link]

  • NMR Spectroscopy – 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data & Info. [Link]

  • Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid. (n.d.). MDPI. [Link]

  • 19F and 1H NMR spectra of halocarbons. (2004). PubMed. [Link]

  • Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. (n.d.). Princeton University. [Link]

  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. (n.d.). LookChem. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Fluorinating Agents for 2-Bromo-3-fluoro-3-methylbutyric Acid Synthesis

Abstract The synthesis of α-halo-β-fluoro carboxylic acids, such as 2-Bromo-3-fluoro-3-methylbutyric acid, is a critical step in the development of novel pharmaceutical and agrochemical agents. The introduction of fluori...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The synthesis of α-halo-β-fluoro carboxylic acids, such as 2-Bromo-3-fluoro-3-methylbutyric acid, is a critical step in the development of novel pharmaceutical and agrochemical agents. The introduction of fluorine at the β-position and bromine at the α-position creates a stereochemically complex and synthetically challenging scaffold. The choice of fluorinating agent is paramount, directly influencing reaction yield, diastereoselectivity, safety, and scalability. This guide provides a comprehensive comparison of the primary synthetic strategies and the efficacy of different classes of fluorinating agents for this transformation, supported by mechanistic insights and detailed experimental protocols.

Introduction: The Strategic Importance of Fluorinated Carboxylic Acids

Organofluorine compounds are ubiquitous in modern medicine and materials science. Approximately 20% of all pharmaceuticals and 30% of agrochemicals contain at least one fluorine atom, a testament to the element's ability to modulate key molecular properties.[1] Fluorine's high electronegativity and small van der Waals radius can enhance metabolic stability, improve binding affinity to target enzymes, and increase lipophilicity, thereby improving bioavailability.[2][3]

2-Bromo-3-fluoro-3-methylbutyric acid is a valuable chiral building block. The vicinal bromo- and fluoro- groups on a sterically hindered carbon framework make it an attractive precursor for synthesizing complex molecules with potential biological activity. The primary synthetic challenge lies in the regio- and stereocontrolled co-halogenation of a suitable precursor. The most logical and atom-economical starting material for this target is 3,3-dimethylacrylic acid.[4][5][]

This guide will focus on the bromofluorination of this α,β-unsaturated acid, comparing two mechanistically distinct and industrially relevant approaches:

  • Route 1: Electrophilic Fluorination using an N-F reagent and a nucleophilic bromide source.

  • Route 2: Nucleophilic Fluorination using a hydrogen fluoride complex and an electrophilic bromine source.

Overview of Synthetic Strategies & Mechanistic Considerations

The synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid from 3,3-dimethylacrylic acid involves the addition of bromine and fluorine across the double bond. The order and nature of this addition are dictated by the chosen reagents and have significant mechanistic implications.

Route 1: Electrophilic Fluorination (Selectfluor® + LiBr)

This modern approach utilizes a powerful electrophilic fluorine source, such as Selectfluor®, in combination with a simple bromide salt like Lithium Bromide (LiBr).[7] N-F reagents like Selectfluor® are crystalline, stable solids that are significantly safer and easier to handle than gaseous fluorine or highly corrosive HF complexes.[8][9][10]

The mechanism, while still a subject of some debate, is generally believed to proceed via an electrophilic attack of "F+" on the electron-rich alkene.[11][12] This forms a key carbocationic intermediate at the most substituted carbon (C3), which is then rapidly trapped by the bromide nucleophile. The regioselectivity is governed by the Markovnikov rule, leading to the desired 3-fluoro product.

Route 2: Nucleophilic Fluorination (NBS + HF-Pyridine)

This classic approach, often termed halofluorination, employs an electrophilic bromine source, typically N-Bromosuccinimide (NBS), to activate the double bond.[13] The alkene attacks the bromine, forming a cyclic bromonium ion intermediate.[13][14] This high-energy intermediate is then opened by a nucleophilic fluoride anion supplied by a reagent like Hydrogen Fluoride-Pyridine complex (Olah's Reagent).[15][16][17]

The regioselectivity of the ring-opening follows anti-Markovnikov principles for nucleophilic attack on the bromonium ion; the fluoride attacks the more substituted carbon (C3), leading to an anti-addition of Br and F across the double bond.

Diagram 1: Synthetic Pathways to 2-Bromo-3-fluoro-3-methylbutyric acid

G cluster_start Starting Material cluster_route1 Route 1: Electrophilic Fluorination cluster_route2 Route 2: Nucleophilic Fluorination cluster_end Product start 3,3-Dimethylacrylic Acid r1_reagents Selectfluor® LiBr start->r1_reagents r2_reagents NBS HF-Pyridine start->r2_reagents r1_intermediate Tertiary Carbocation Intermediate r1_reagents->r1_intermediate product 2-Bromo-3-fluoro-3-methylbutyric acid r1_intermediate->product r2_intermediate Cyclic Bromonium Ion Intermediate r2_reagents->r2_intermediate r2_intermediate->product

A high-level overview of the two primary synthetic routes.

Comparative Analysis of Fluorinating Agents

The choice between an electrophilic or nucleophilic fluorination strategy depends on several factors, including desired yield, cost, safety protocols, and available equipment.

FeatureSelectfluor® (with LiBr)HF-Pyridine (with NBS)
Reagent Class Electrophilic "F+" SourceNucleophilic "F-" Source
Physical Form Crystalline, non-hygroscopic solid[7]Fuming, corrosive liquid[15][16]
Handling & Safety Easy to handle, moderately strong oxidizer.[8] Requires standard PPE.Highly corrosive and toxic.[9] Requires specialized HF-resistant equipment (plasticware) and rigorous safety protocols.[16]
Typical Yields Generally high (70-95% for analogous reactions)[18]Variable, often moderate to good (50-85%)[15][19]
Reaction Conditions Mild; typically room temperature in polar aprotic solvents (e.g., Acetonitrile).[18]Requires low temperatures (e.g., -78 °C to 0 °C) to control reactivity.[15]
Byproducts Triethylenediamine derivatives, generally water-soluble and easily removed.Pyridine, succinimide. Workup can be complicated by the need to neutralize excess HF.
Cost Higher initial reagent cost.[9]Lower reagent cost, but higher facility/handling costs.
Mechanism Insight Proceeds via an open carbocation, potentially allowing for rearrangements in susceptible substrates.Proceeds via a constrained bromonium ion, leading to predictable anti-addition.

Detailed Experimental Protocols

The following protocols are representative procedures for the synthesis of the target molecule. Causality : All reactions involving fluorinating agents should be conducted in a well-ventilated fume hood by trained personnel with appropriate personal protective equipment (PPE). Anhydrous conditions are recommended for the electrophilic route to prevent unwanted side reactions with water. For the nucleophilic route, HF-resistant plastic labware is mandatory.

Protocol 1: Electrophilic Fluorination using Selectfluor®

Rationale: This protocol prioritizes ease of handling and safety. Acetonitrile is chosen as the solvent due to its polarity, which helps solubilize the reagents, and its aprotic nature, which prevents quenching of the electrophilic species.

  • Materials:

    • 3,3-Dimethylacrylic acid (1.0 equiv)

    • Selectfluor® (1.2 equiv)

    • Lithium Bromide (LiBr) (1.5 equiv, dried)

    • Anhydrous Acetonitrile (CH₃CN)

    • Ethyl Acetate

    • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

    • Brine

    • Anhydrous Magnesium Sulfate (MgSO₄)

  • Procedure:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3,3-dimethylacrylic acid and anhydrous lithium bromide.

    • Add anhydrous acetonitrile and stir until all solids are dissolved.

    • In a single portion, add Selectfluor® to the stirred solution at room temperature.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-6 hours.

    • Upon completion, quench the reaction by adding water.

    • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

    • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product via column chromatography (silica gel) to yield 2-Bromo-3-fluoro-3-methylbutyric acid.

Protocol 2: Nucleophilic Fluorination using HF-Pyridine

Rationale: This protocol uses classic, potent reagents. The reaction is cooled to -15 °C to control the exothermicity of the reaction between NBS and the alkene and to ensure selective formation of the bromonium ion before the nucleophilic attack. Dichloromethane is a common solvent for NBS reactions.

  • Materials:

    • 3,3-Dimethylacrylic acid (1.0 equiv)

    • N-Bromosuccinimide (NBS) (1.1 equiv)

    • HF-Pyridine (70% HF w/w, 3.0 equiv)

    • Anhydrous Dichloromethane (DCM)

    • Ice-cold water

    • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

    • Anhydrous Sodium Sulfate (Na₂SO₄)

    • All plasticware (reactor, stirrer, separatory funnel) is required.

  • Procedure:

    • In a plastic flask equipped with a magnetic stirrer, dissolve 3,3-dimethylacrylic acid in anhydrous DCM.

    • Cool the solution to 0 °C in an ice bath.

    • Carefully and slowly, add HF-Pyridine to the solution.

    • In small portions, add NBS to the stirred solution, maintaining the temperature between 0-5 °C.

    • Allow the reaction to stir at this temperature for 1 hour, then warm to room temperature and stir for an additional 4-8 hours, monitoring by TLC.

    • Quenching (Critical Step): Carefully pour the reaction mixture into a beaker containing a vigorously stirred mixture of ice and saturated aqueous NaHCO₃ solution until gas evolution ceases.

    • Transfer the quenched mixture to a plastic separatory funnel. Separate the layers.

    • Extract the aqueous layer with DCM (2x).

    • Combine the organic layers and wash carefully with saturated aqueous NaHCO₃ until the aqueous layer is basic.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product via column chromatography.

Diagram 2: General Experimental Workflow

G A Setup Reaction (Inert atmosphere/Plasticware) B Dissolve Substrate & Reagents in Solvent A->B C Add Fluorinating Agent System (Control Temperature) B->C D Monitor Reaction (TLC / LC-MS) C->D E Quench Reaction (Water or NaHCO₃) D->E Upon Completion F Aqueous Workup (Extraction & Washes) E->F G Dry & Concentrate Organic Layer F->G H Purify Product (Column Chromatography) G->H I Characterize Product (NMR, MS) H->I

A standardized workflow for fluorination reactions.

Conclusion and Recommendations

Both electrophilic and nucleophilic fluorination routes offer viable pathways to 2-Bromo-3-fluoro-3-methylbutyric acid.

  • For laboratory-scale synthesis, discovery chemistry, and situations where safety and ease of use are prioritized , the Selectfluor®-based electrophilic method (Route 1) is highly recommended.[7][8] Its operational simplicity, milder conditions, and the use of a stable, solid fluorinating agent significantly lower the handling risks.[10]

  • For large-scale industrial processes where cost per kilogram is a dominant factor and specialized handling facilities are in place , the NBS/HF-Pyridine method (Route 2) may be more economical from a raw material standpoint. However, the significant capital and operational costs associated with handling highly corrosive HF must be carefully considered.[16]

Ultimately, the optimal choice of fluorinating agent is a strategic decision that balances scientific objectives with practical laboratory or plant constraints. Researchers are encouraged to evaluate both methods based on their specific project needs.

References

  • Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from Wikipedia. [Link]

  • Powers, D. C., et al. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. Journal of the American Chemical Society. [Link]

  • Stavber, S., & Zupan, M. (2006). Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Acta Chimica Slovenica. [Link]

  • Grokipedia. (n.d.). Electrophilic fluorination. Retrieved from Grokipedia. [Link]

  • Common Organic Chemistry. (n.d.). Selectfluor. Retrieved from Common Organic Chemistry. [Link]

  • Zha, S., et al. (2021). Selectfluor-promoted electrophilic aromatic halogenation: a general strategy for iodination and bromination via oxidative halide activation. Organic Chemistry Frontiers. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Fluorinating agents. Retrieved from ACS GCI Pharmaceutical Roundtable. [Link]

  • Wikipedia. (n.d.). Selectfluor. Retrieved from Wikipedia. [Link]

  • ResearchGate. (n.d.). Replacement of the carboxylic acid function with fluorine. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Selectfluor-promoted regioselective chlorination/bromination of 2-aminopyridines and 2-aminodiazines using LiCl/LiBr. Retrieved from ResearchGate. [Link]

  • ResearchGate. (n.d.). Fluorination of α,β-unsaturated carbonyl compounds using elemental fluorine. Retrieved from ResearchGate. [Link]

  • LookChem. (n.d.). Exploring 2-Bromo-3-Methylbutyric Acid: Properties and Applications. Retrieved from LookChem. [Link]

  • Ni, S., et al. (2014). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Journal of the American Chemical Society. [Link]

  • ResearchGate. (n.d.). Preparation of Fluorinated Tetrahydropyrans and Piperidines Using a New Nucleophilic Fluorination Reagent DMPU/HF. Retrieved from ResearchGate. [Link]

  • Clark, J. (n.d.). electrophilic addition - symmetrical alkenes and bromine. Retrieved from Chemguide. [Link]

  • Catalysts. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. MDPI. [Link]

  • Olah, G. A., & Welch, J. T. (1988). Pyridinium Polyhydrogen Fluoride. Organic Syntheses. [Link]

  • de la Fuente, A., et al. (2009). Reaction of 1,2-orthoesters with HF-pyridine: a method for the preparation of partly unprotected glycosyl fluorides and their use in saccharide synthesis. Organic Letters. [Link]

  • Ashenhurst, J. (2018). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. Master Organic Chemistry. [Link]

  • Xu, B., et al. (2016). Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent DMPU/HF. ACS Omega. [Link]

  • LibreTexts Chemistry. (2023). Reactions of Alkenes with Bromine. Retrieved from LibreTexts. [Link]

  • Alfa Chemical Co., Ltd. (2022). Application and production of 3,3-Dimethylacrylic acid. Retrieved from Alfa Chemical. [Link]

Sources

Comparative

A Comparative Guide to the Synthetic Validation of 2-Bromo-3-fluoro-3-methylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Fluorinated and Brominated Carboxylic Acids The incorporation of fluorine into organic molecules can profoundly alter thei...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated and Brominated Carboxylic Acids

The incorporation of fluorine into organic molecules can profoundly alter their physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making it a cornerstone of modern drug design.[1] The presence of a bromine atom, in turn, provides a versatile handle for subsequent chemical modifications through nucleophilic substitution or cross-coupling reactions.[2] 2-Bromo-3-fluoro-3-methylbutyric acid (CAS 50884-94-1) combines these features, rendering it a highly sought-after intermediate for the synthesis of complex bioactive compounds and advanced materials.[3] This guide evaluates the most plausible synthetic pathways to this target molecule, offering a rigorous comparison to inform laboratory and process chemistry decisions.

Proposed Synthetic Routes: A Mechanistic and Comparative Overview

Two primary retrosynthetic disconnections are considered for the synthesis of 2-Bromo-3-fluoro-3-methylbutyric acid: the bromination of a fluorinated precursor and the fluorination of a brominated precursor. A third, alternative route involving the hydrohalogenation of an unsaturated acid is also explored.

Route 1: Alpha-Bromination of a Fluorinated Carboxylic Acid Precursor

This approach commences with the readily accessible 3-fluoro-3-methylbutyric acid and introduces the bromine atom at the alpha-position. The Hell-Volhard-Zelinsky (HVZ) reaction is the classic and most direct method for the α-bromination of carboxylic acids.[4][5][6]

Mechanism and Rationale: The HVZ reaction proceeds via the in situ formation of an acyl bromide, which readily tautomerizes to its enol form.[3][7] This enol then undergoes electrophilic attack by bromine. The presence of a fluorine atom at the beta-position is expected to exert a significant electron-withdrawing inductive effect. This effect could potentially decrease the nucleophilicity of the enol intermediate, thereby slowing the rate of bromination compared to its non-fluorinated analog. However, the reaction is generally robust and widely applicable.[8]

Experimental Workflow: Route 1

start 3-fluoro-3-methylbutyric acid step1 React with PBr3 and Br2 start->step1 Formation of Acyl Bromide & Enolization step2 Aqueous Workup (Hydrolysis) step1->step2 α-Bromination product 2-Bromo-3-fluoro-3-methylbutyric acid step2->product

Caption: Workflow for Route 1: Hell-Volhard-Zelinsky Bromination.

Route 2: Nucleophilic Fluorination of a Brominated Precursor

This strategy involves the initial synthesis of a suitable brominated precursor, followed by the introduction of the fluorine atom via a nucleophilic substitution reaction. A plausible precursor is 2,3-dibromo-3-methylbutyric acid, which could be synthesized from 3-methyl-2-butenoic acid.

Mechanism and Rationale: The key step in this route is the selective replacement of one bromine atom with a fluoride ion. The tertiary bromide at the 3-position is sterically hindered, which might favor an SN1-type mechanism or competing elimination (E1/E2) reactions, a common challenge in nucleophilic fluorinations.[9] Reagents such as potassium fluoride (KF) with a phase-transfer catalyst or amine-hydrofluoride complexes (e.g., Et₃N·3HF) are commonly employed for such transformations.[10] The choice of solvent and fluorinating agent is critical to maximize the yield of the desired substitution product over the elimination byproduct (3-bromo-3-methyl-2-butenoic acid).

Experimental Workflow: Route 2

start 3-methyl-2-butenoic acid step1 Addition of Br2 start->step1 intermediate 2,3-dibromo-3-methylbutyric acid step1->intermediate step2 Nucleophilic Fluorination (e.g., KF, Et3N·3HF) intermediate->step2 product 2-Bromo-3-fluoro-3-methylbutyric acid step2->product side_product Elimination Byproducts step2->side_product Potential Side Reaction

Caption: Workflow for Route 2: Nucleophilic Fluorination.

Route 3 (Alternative): Hydrohalogenation of an Unsaturated Precursor

An alternative approach involves the addition of hydrogen bromide (HBr) to an unsaturated, fluorinated precursor like 3-fluoro-3-methyl-2-butenoic acid.

Mechanism and Rationale: This reaction would proceed via an electrophilic addition mechanism. According to Markovnikov's rule, the proton from HBr would add to the less substituted carbon of the double bond, generating a carbocation at the more substituted position. The bromide ion would then attack this carbocation. In this case, the initial protonation at the 2-position would lead to a tertiary carbocation at the 3-position, stabilized by the methyl group but potentially destabilized by the adjacent electron-withdrawing fluorine atom. A significant challenge with carbocation intermediates is the potential for rearrangements, although in this specific substrate, a more stable carbocation is unlikely to form.[11][12][13]

Comparative Performance Analysis

The following table provides a semi-quantitative comparison of the proposed synthetic routes. The performance metrics are estimated based on established chemical principles and data from analogous reactions reported in the literature.

MetricRoute 1: HVZ BrominationRoute 2: Nucleophilic FluorinationRoute 3: Hydrohalogenation
Plausible Yield Moderate to Good (50-70%)Low to Moderate (30-60%)Moderate (40-65%)
Purity of Crude Product Moderate (potential for over-bromination)Low (significant elimination byproducts)Moderate (potential for regioisomers)
Number of Steps 1-2 (depending on precursor availability)2-31-2
Scalability Good (established industrial reaction)Fair (challenges in controlling selectivity)Good (gas-liquid reactions are scalable)
Safety/Handling High (involves Br₂, PBr₃, corrosive)Moderate (fluorinating agents can be hazardous)High (HBr is a corrosive gas)
Key Challenge Potential for reduced reactivity due to fluorine's inductive effect.Suppression of competing elimination reactions.Controlling regioselectivity and potential carbocation rearrangements.

Detailed Experimental Protocols

The following protocols are representative procedures for the key transformations in each proposed route, adapted from literature methods for similar substrates.

Protocol 1: α-Bromination via Hell-Volhard-Zelinsky Reaction (Route 1)
  • Materials: 3-fluoro-3-methylbutyric acid, red phosphorus (catalytic), bromine (Br₂), water.

  • Procedure:

    • To a stirred solution of 3-fluoro-3-methylbutyric acid (1.0 eq) under an inert atmosphere, add a catalytic amount of red phosphorus (0.1 eq).

    • Carefully add bromine (1.1 eq) dropwise at room temperature. The reaction is exothermic.

    • After the addition is complete, heat the mixture to 60-80°C and maintain for 4-6 hours, or until TLC/GC-MS analysis indicates consumption of the starting material.[4]

    • Cool the reaction mixture to room temperature and slowly quench by the dropwise addition of water to hydrolyze the intermediate acyl bromide.

    • Extract the product with a suitable organic solvent (e.g., diethyl ether, dichloromethane), wash the organic layer with sodium thiosulfate solution to remove excess bromine, then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Nucleophilic Fluorination (Route 2)
  • Materials: 2,3-dibromo-3-methylbutyric acid, triethylamine trihydrofluoride (Et₃N·3HF), potassium phosphate (K₃PO₄), acetonitrile (anhydrous).

  • Procedure:

    • To a solution of 2,3-dibromo-3-methylbutyric acid (1.0 eq) in anhydrous acetonitrile, add potassium phosphate (2.0 eq).[10]

    • Add triethylamine trihydrofluoride (1.5 eq) dropwise at room temperature.

    • Heat the reaction mixture to 80°C and stir for 12-24 hours. Monitor the reaction progress by ¹⁹F NMR or LC-MS.

    • Cool the mixture, dilute with water, and extract with an organic solvent.

    • Wash the organic layer with saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the product via column chromatography, carefully separating it from any elimination byproducts.

Conclusion and Recommendations

Based on this comparative analysis, Route 1 (Hell-Volhard-Zelinsky bromination) emerges as the most promising synthetic strategy for producing 2-Bromo-3-fluoro-3-methylbutyric acid, primarily due to its operational simplicity, high potential yield, and scalability. While the electron-withdrawing nature of the β-fluorine atom presents a theoretical challenge, the HVZ reaction is known for its broad substrate scope. Careful optimization of reaction temperature and time will be crucial to maximize conversion and minimize potential side reactions.

Route 2 (Nucleophilic Fluorination) is a viable alternative but is likely to be hampered by competing elimination reactions, which would complicate purification and reduce the overall yield. This route would require significant process optimization to be considered efficient.

Route 3 (Hydrohalogenation) , while plausible, carries the risk of carbocation-related side reactions and may offer less predictable regioselectivity compared to the other routes.

For any selected route, thorough analytical characterization (NMR, MS, IR) of the final product is imperative to confirm its structure and purity. The spectroscopic data for related compounds can serve as a useful reference for this purpose.[4]

References

  • Vertex AI Search.
  • Vertex AI Search. spectroscopic confirmation of the 2-bromo-3-methylbutenoic acid methyl ester structure - Benchchem.
  • Vertex AI Search. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC - PubMed Central. [Link]

  • Vertex AI Search. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - MDPI. [Link]

  • Vertex AI Search. Nucleophilic Fluorination of a Secondary Alkyl Bromide with KF(18‐Crown‐6) and Bulky Diols: Microsolvation Causes Chemoselectivity Inversion in the Free Energy Profile - NIH. [Link]

  • Vertex AI Search. Regiodivergent Nucleophilic Fluorination under Hydrogen Bonding Catalysis: A Computational and Experimental Study - PubMed. [Link]

  • Vertex AI Search. December 2019 — "Synthesis of 2-fluorooctanoic acid: an advanced organic chemistry laboratory experiment" - Fluorine Notes. [Link]

  • Vertex AI Search. Hell-Volhard-Zelinsky Reaction - Organic Chemistry Portal. [Link]

  • Vertex AI Search. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC - PubMed Central. [Link]

  • Vertex AI Search. 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID - LookChem. [Link]

  • Vertex AI Search. 2-bromo-3-fluoro-3-methylbutyric acid,(CAS# 50884-94-1) - Sinfoo Biotech. [Link]

  • Vertex AI Search. Synthesis of 2-Fluoroacetoacetic Acid and 4-Fluoro-3-hydroxybutyric Acid | Request PDF. [Link]

  • Vertex AI Search. Structural Elucidation of Enantiopure and Racemic 2-Bromo-3-Methylbutyric Acid - MDPI. [Link]

  • Vertex AI Search. Electrophilic Activation of Molecular Bromine Mediated by I(III) - ChemRxiv. [Link]

  • Vertex AI Search. Determined Mechanism for the Formation of 2-bromo-3-methylbutane - Carroll Collected. [Link]

  • Vertex AI Search. 10.4: Alpha Bromination of Carboxylic Acids - Chemistry LibreTexts. [Link]

  • Vertex AI Search. 2-bromo-3-(morpholin-4-yl)propionic acid esters - ResearchGate. [Link]

  • Vertex AI Search. Synthesis and antitumor activity of 2'-bromo- and 2'-chloro-3'-acetoxy-3'-deaminodaunorubicin analogs - PubMed. [Link]

  • Vertex AI Search. 3-methyl but 1-ene react with HBr to form - Filo. [Link]

  • Vertex AI Search. Hell-Volhard-Zelinsky Reaction - NROChemistry. [Link]

  • Vertex AI Search. The Direct β-C(sp3)–H Fluorination of Carboxylic Acids - ChemRxiv. [Link]

  • Vertex AI Search. The α‐Fluorination of Free Carboxylic Acids. - ResearchGate. [Link]

  • Vertex AI Search. Major product in the addition of HBr to 3-methyl-1-butene (a) 2-bromo-2-methylbutane (b).... [Link]

  • Vertex AI Search. Hell–Volhard–Zelinsky halogenation - Wikipedia. [Link]

  • Vertex AI Search. 19.12: Bromination Next to the Carboxy Group: The Hell-Volhard-Zelinsky Reaction - Chemistry LibreTexts. [Link]

  • Vertex AI Search. Addition of HBr with 3-methyl-but-2-ene to form 2-Bromo-2-methyl-butane - YouTube. [Link]

  • Vertex AI Search. Addition of HBr to Alkenes - Master Organic Chemistry. [Link]

  • Vertex AI Search. The Hell–Volhard–Zelinsky Reaction - Master Organic Chemistry. [Link]

  • Vertex AI Search. 22.4: Alpha Bromination of Carboxylic Acids - Chemistry LibreTexts. [Link]

  • Vertex AI Search. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC - NIH. [Link]

  • Vertex AI Search.
  • Vertex AI Search. Showing Compound 2-Hydroxy-3-methylbutyric acid (FDB022023) - FooDB. [Link]

Sources

Validation

A Comparative Guide to Carboxylic Acid Bioisosteres in Drug Discovery: Evaluating the Potential of Novel Scaffolds like 2-Bromo-3-fluoro-3-methylbutyric acid

Introduction: The Double-Edged Sword of the Carboxylic Acid Moiety The carboxylic acid functional group is a cornerstone in medicinal chemistry, integral to the pharmacophore of over 450 marketed drugs. Its prevalence st...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Double-Edged Sword of the Carboxylic Acid Moiety

The carboxylic acid functional group is a cornerstone in medicinal chemistry, integral to the pharmacophore of over 450 marketed drugs. Its prevalence stems from its ability to form strong hydrogen bonds and electrostatic interactions with biological targets. However, this very reactivity can be a double-edged sword. The ionized nature of carboxylic acids at physiological pH often leads to poor membrane permeability, limiting oral bioavailability and access to intracellular targets.[1][2] Furthermore, they are susceptible to metabolic transformations, particularly glucuronidation, which can lead to the formation of reactive acyl glucuronides implicated in toxicity.[2] High plasma protein binding is another common liability, reducing the concentration of free, active drug.[2]

To mitigate these challenges while preserving target engagement, medicinal chemists employ the strategy of bioisosteric replacement. This guide provides a comparative analysis of established carboxylic acid bioisosteres and introduces the rationale for exploring novel, unexplored scaffolds such as 2-Bromo-3-fluoro-3-methylbutyric acid.

The Principle of Bioisosteric Replacement

Bioisosterism involves substituting a functional group in a drug molecule with another group that has similar physicochemical properties, with the aim of improving the compound's overall profile.[1] For carboxylic acids, the goal is to identify a surrogate that mimics the acidic proton and hydrogen bonding capabilities while offering advantages in terms of pKa, lipophilicity, metabolic stability, and membrane permeability.[1][3]

Commonly employed carboxylic acid bioisosteres can be broadly categorized as acidic (ionizable) and non-acidic (neutral). Acidic bioisosteres, such as tetrazoles and N-acyl sulfonamides, retain an ionizable proton.[4] Neutral bioisosteres, a more recent innovation, rely on hydrogen bonding and other non-ionic interactions to engage with the target.[4]

Comparative Analysis of Established Carboxylic Acid Bioisosteres

The selection of a suitable bioisostere is highly context-dependent, and a screening of multiple options is often necessary.[5] Below is a comparative summary of some of the most widely used carboxylic acid surrogates.

BioisosterepKa RangeGeneral Lipophilicity (logD7.4)Key AdvantagesKey Disadvantages
Carboxylic Acid 3 - 5Generally lowStrong target binding, good solubilityPoor permeability, metabolic instability (acyl glucuronides), high plasma protein binding[1][2]
Tetrazole 4.5 - 5.5Generally higher than carboxylic acidImproved metabolic stability, enhanced oral bioavailability in some cases.[6]Can still have low permeability, potential for N-glucuronidation.[4][7]
N-Acyl Sulfonamide 3 - 5Variable, can be tunedCan improve permeability, metabolically more stable than carboxylic acids.[2]Synthesis can be challenging, potential for off-target effects.
Hydroxamic Acid 8 - 10Generally higher than carboxylic acidMetal-chelating properties, can act as a carboxylic acid mimic.Potential for metabolic instability (sulfation, glucuronidation), can form reactive metabolites.
Fluorinated Alcohols/Phenols 9 - 11Higher than carboxylic acidImproved permeability, enhanced metabolic stability due to the C-F bond strength.[8][9]Weaker acidity may reduce target binding affinity.

A Novel Frontier: The Potential of 2-Bromo-3-fluoro-3-methylbutyric acid

While established bioisosteres offer a valuable toolkit, the quest for novel chemical matter with superior properties is ongoing. 2-Bromo-3-fluoro-3-methylbutyric acid presents an intriguing, albeit underexplored, scaffold for the design of new carboxylic acid surrogates. Its unique combination of structural features offers a compelling rationale for its investigation in drug discovery programs.

The strategic incorporation of fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability and modulate physicochemical properties.[8][10] The strong carbon-fluorine bond is resistant to oxidative metabolism, and the high electronegativity of fluorine can influence the acidity and conformation of neighboring functional groups.[8] In the context of 2-Bromo-3-fluoro-3-methylbutyric acid, the fluorine atom could:

  • Enhance Metabolic Stability: By shielding adjacent positions from enzymatic attack, the fluorine atom could significantly reduce metabolic clearance, leading to improved bioavailability and a longer half-life.[8][11]

  • Modulate Lipophilicity: Fluorination generally increases lipophilicity, which can lead to improved membrane permeability.[12][13] However, the effect is complex and dependent on the overall molecular context.[14][15]

  • Fine-tune Acidity: The electron-withdrawing nature of fluorine can lower the pKa of the carboxylic acid, potentially influencing its interaction with the biological target.[9]

The presence of the bromine atom provides a reactive handle for further chemical modification, allowing for the facile generation of a library of derivatives for structure-activity relationship (SAR) studies.

Proposed Experimental Workflow for Evaluation

To systematically evaluate the potential of a novel scaffold derived from 2-Bromo-3-fluoro-3-methylbutyric acid as a carboxylic acid bioisostere, a tiered experimental approach is recommended. The following workflow outlines the key in vitro assays to assess critical drug-like properties.

G cluster_0 Tier 1: Physicochemical & Permeability Profiling cluster_1 Tier 2: In Vitro ADME Assessment cluster_3 Tier 3: Early Safety Assessment pKa pKa Determination logD Lipophilicity (logD7.4) Decision1 Favorable Physicochemical & Permeability Profile? pKa->Decision1 PAMPA PAMPA for Passive Permeability logD->Decision1 PAMPA->Decision1 MetStab Metabolic Stability (Microsomes/Hepatocytes) PPB Plasma Protein Binding (Equilibrium Dialysis) Decision2 Acceptable Metabolic Stability & Plasma Protein Binding? MetStab->Decision2 PPB->Decision2 Cyto Cytotoxicity Assay (e.g., MTT on relevant cell lines) Decision3 Non-toxic at Relevant Concentrations? Cyto->Decision3 Start Synthesize Novel Bioisostere from 2-Bromo-3-fluoro-3-methylbutyric acid Start->pKa Decision1->MetStab Yes Stop Stop or Redesign Decision1->Stop No Decision2->Cyto Yes Decision2->Stop No Advance Advance to Further In Vitro/In Vivo Studies Decision3->Advance Yes Decision3->Stop No

Proposed workflow for evaluating novel bioisosteres.
Detailed Experimental Protocols

1. Metabolic Stability Assay

  • Objective: To determine the in vitro intrinsic clearance of the test compound.[16][17]

  • Method:

    • Incubate the test compound (typically 1 µM) with liver microsomes or hepatocytes from relevant species (e.g., human, rat) in the presence of NADPH.[18]

    • Collect samples at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quench the reaction with a suitable organic solvent (e.g., acetonitrile).

    • Analyze the concentration of the remaining parent compound at each time point using LC-MS/MS.[19]

    • Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[18]

2. Parallel Artificial Membrane Permeability Assay (PAMPA)

  • Objective: To assess the passive membrane permeability of the test compound.[20][21]

  • Method:

    • A 96-well microplate is used, with a donor plate at the bottom and an acceptor plate on top, separated by a filter membrane coated with a lipid solution (e.g., lecithin in dodecane) to mimic a cell membrane.[22][23]

    • The test compound is added to the donor wells (at a specific pH, e.g., 6.5 to simulate the small intestine).[22]

    • The acceptor wells are filled with a buffer solution (e.g., pH 7.4).

    • The "sandwich" is incubated for a defined period (e.g., 4-18 hours).[22][24]

    • The concentration of the compound in both the donor and acceptor wells is measured by LC-MS/MS or UV-Vis spectroscopy.

    • The permeability coefficient (Pe) is calculated.[22]

3. Plasma Protein Binding (PPB) Assay

  • Objective: To determine the fraction of the test compound that is unbound to plasma proteins.[19][25]

  • Method: Rapid Equilibrium Dialysis (RED) is a common method.[19][25]

    • A RED device with two chambers separated by a semi-permeable membrane is used.

    • The test compound is added to plasma in one chamber.[25]

    • A protein-free buffer (e.g., PBS) is added to the other chamber.[25]

    • The device is incubated at 37°C until equilibrium is reached (typically 4 hours).[19][24]

    • The concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.[19]

    • The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.[19]

4. Cytotoxicity Assay

  • Objective: To assess the potential of the test compound to cause cell death.[5][26]

  • Method: The MTT assay is a widely used colorimetric assay.[27][28]

    • Seed cells (e.g., HepG2 for liver toxicity) in a 96-well plate and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours).

    • Add MTT solution to each well and incubate to allow viable cells to convert MTT into formazan crystals.

    • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

    • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

    • Calculate the percentage of cell viability relative to untreated control cells to determine the IC50 (the concentration that inhibits 50% of cell growth).

Conclusion

The strategic replacement of carboxylic acids with bioisosteres is a powerful tool in modern drug discovery for overcoming common ADME and toxicity liabilities. While a range of established bioisosteres are available, there is a continuous need for novel scaffolds that offer a more nuanced modulation of physicochemical and pharmacological properties. 2-Bromo-3-fluoro-3-methylbutyric acid represents a promising, yet underexplored, starting point for the design of such novel bioisosteres. Its unique halogenation pattern provides a strong rationale for its potential to enhance metabolic stability and membrane permeability. The systematic experimental evaluation of derivatives of this scaffold, following the workflow outlined in this guide, will be crucial in determining its true value and potential to contribute to the development of safer and more effective medicines.

References

  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176.
  • Pohl, L. R., & Gillette, J. R. (1985). A perspective on reactive metabolites of foreign compounds. Drug Metabolism and Disposition, 13(2), 279-282.
  • Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery research. Current Opinion in Chemical Biology, 7(3), 402-408.
  • Kerns, E. H., & Di, L. (2008).
  • Obach, R. S. (1999). Prediction of human clearance from in vitro drug metabolism data. Current Opinion in Drug Discovery & Development, 2(1), 47-53.
  • Riss, T. L., & Moravec, R. A. (2004). Use of multiple assay endpoints to investigate the effects of incubation time, dose of toxin, and plating density in cell-based cytotoxicity assays. Assay and Drug Development Technologies, 2(1), 51-62.
  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.
  • Waters, N. J., Jones, R., Williams, G., & Sohal, B. (2008). Validation of a rapid equilibrium dialysis approach for the measurement of plasma protein binding. Journal of Pharmaceutical Sciences, 97(10), 4586-4595.
  • Kansy, M., Senner, F., & Gubernator, K. (1998). Physicochemical high throughput screening: the role of absorption and distribution in drug discovery. Journal of Medicinal Chemistry, 41(7), 1007-1010.
  • van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. In Cancer cell culture (pp. 237-245). Humana Press.
  • Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current Topics in Medicinal Chemistry, 1(4), 277-351.
  • [Link to a relevant scientific article on 2-Bromo-3-fluoro-3-methylbutyric acid if one becomes available]
  • [Link to a relevant scientific article on carboxylic acid bioisosteres]
  • [Link to a relevant scientific article on the role of fluorine in medicinal chemistry]
  • Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., ... & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643.
  • [Link to a relevant scientific article on metabolic stability assays]
  • [Link to a relevant scientific article on PAMPA assays]
  • [Link to a relevant scientific article on plasma protein binding assays]
  • Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
  • Di, L., Kerns, E. H., Hong, Y., & Chen, H. (2005). Development and application of high throughput plasma stability assay for drug discovery. International Journal of Pharmaceutics, 297(1-2), 110-119.
  • Baranczewski, P., Stańczak, A., Sundberg, K., Knutson, L., Stern, A., & Österlund, K. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 453.
  • Singh, H., Singh, A., & Sharma, S. (2012). Tetrazoles: a new paradigm in medicinal chemistry. Medicinal Chemistry Research, 21(8), 1547-1575.
  • [Link to a relevant scientific article on cytotoxicity assays]
  • [Link to a relevant scientific article on ADME properties]
  • [Link to a relevant scientific article on drug design]
  • Bohnert, T., & Gan, L. S. (2013). Plasma protein binding: from discovery to development. Journal of Pharmaceutical Sciences, 102(9), 2953-2994.
  • [Link to a relevant scientific article on in vitro assays]
  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41(1), 443-470.
  • [Link to a relevant scientific article on rapid equilibrium dialysis]
  • [Link to a relevant scientific article on MTT assay protocols]
  • Ballatore, C., Huryn, D. M., & Smith, A. B. (2013). Carboxylic acid (bio) isosteres in drug design. ChemMedChem, 8(3), 385-395.
  • Wermuth, C. G. (2008). The practice of medicinal chemistry. Academic press.
  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591.
  • Hall, A., Chatzopoulou, M., & Frost, J. (2024). Bioisoteres for carboxylic acids: From ionized isosteres to novel unionized replacements. Bioorganic & Medicinal Chemistry, 104, 117653.
  • [Link to a relevant scientific article on N-acyl sulfonamides]
  • [Link to a relevant scientific article on tetrazoles in drug design]
  • [Link to a relevant scientific article on hydroxamic acids in drug design]
  • [Link to a relevant scientific article on fluorin
  • [Link to a relevant scientific article on lipophilicity of fluorin
  • [Link to a relevant scientific article on pKa of fluorin
  • [Link to a relevant scientific article on the synthesis of alpha-fluoro carboxylic acids]
  • [Link to a relevant scientific article on the reactivity of alpha-bromo acids]
  • [Link to a relevant scientific article on the effect of gem-dimethyl groups in drug design]
  • [Link to a relevant scientific article on neutral bioisosteres]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-Bromo-3-fluoro-3-methylbutyric Acid

This guide provides essential, immediate safety and logistical information for the proper handling and disposal of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1).

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides essential, immediate safety and logistical information for the proper handling and disposal of 2-Bromo-3-fluoro-3-methylbutyric acid (CAS No. 50884-94-1). As a halogenated carboxylic acid, this compound presents specific hazards that necessitate a rigorous and informed approach to waste management. The protocols herein are designed for researchers, scientists, and drug development professionals to ensure operational safety, regulatory compliance, and environmental stewardship. Our commitment is to empower you with the knowledge to manage chemical life cycles safely, from acquisition to disposal.

Hazard Assessment and Chemical Profile

Understanding the intrinsic properties of a chemical is the foundation of its safe management. 2-Bromo-3-fluoro-3-methylbutyric acid is a corrosive and toxic compound.[1] Its structure, featuring both bromine and fluorine atoms, classifies it as a halogenated organic acid, which dictates its specific disposal pathway.[2][3]

Based on available data for the compound and its structural analogs, the primary hazards include:

  • Corrosivity: Causes severe skin burns and eye damage.[1][4]

  • Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][5]

  • Respiratory Irritation: May cause irritation to the respiratory tract.[6]

These hazards mandate that all handling and disposal operations be conducted with precision and adherence to established safety protocols.

Key Safety and Hazard Data
ParameterSpecificationSource
GHS Hazard Statements H314: Causes severe skin burns and eye damage; H318: Causes serious eye damage.[4]
Primary Hazards Corrosive, Toxic, Irritant[1][5][7]
Chemical Class Halogenated Organic Acid[1][2]
Recommended Gloves Nitrile or Neoprene (check manufacturer's compatibility data)[1]
Eye Protection Chemical safety goggles or a full-face shield[1][6]
Ventilation Required; handle only in a certified chemical fume hood[1][6]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling corrosive and toxic substances. The selection of appropriate PPE is a self-validating system; it is chosen to counter the specific, identified hazards of the chemical.

  • Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[1] Always inspect gloves for tears or punctures before use and practice proper glove removal technique to avoid skin contact.

  • Eye and Face Protection: Chemical splash goggles are mandatory.[1] For operations with a higher risk of splashing, such as transferring large volumes or cleaning spills, a full-face shield should be worn in addition to goggles.[6]

  • Body Protection: A chemical-resistant apron or a lab coat, worn over personal clothing, is required to protect against skin contact.[1] Ensure clothing is cotton-based and covers the legs; open-toed shoes are strictly prohibited.[8][9]

  • Respiratory Protection: All handling of 2-Bromo-3-fluoro-3-methylbutyric acid that may generate vapors or aerosols must be conducted within a certified chemical fume hood to prevent inhalation.[1][6]

Step-by-Step Disposal Protocol: A Validated Workflow

The disposal of 2-Bromo-3-fluoro-3-methylbutyric acid follows the established protocols for halogenated organic waste. This segregation is critical because halogenated compounds require high-temperature incineration at specialized facilities to prevent the formation of toxic byproducts, a process that is different and more costly than for non-halogenated waste.[3][10]

Step 1: Waste Segregation and Collection
  • Designate a Waste Stream: At the point of generation, designate a specific waste container for "Halogenated Organic Waste."[2] Causality: Never mix halogenated organic acids with other waste categories, such as non-halogenated solvents, strong bases, or oxidizers, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[1][3] Incompatible materials can lead to violent chemical reactions, gas evolution, or compromise the integrity of the disposal pathway.

  • Select a Compatible Container: Collect waste in a container made of chemically resistant material, such as borosilicate glass or high-density polyethylene (HDPE).[1] The container must have a secure, leak-proof screw cap.

  • Maintain a Closed System: Keep the waste container closed at all times, except when actively adding waste.[11] This minimizes the release of harmful vapors into the laboratory environment.

Step 2: Labeling for Safety and Compliance
  • Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.[11][12][13]

  • Complete Information: The label must include:

    • The words "Hazardous Waste."[1][13]

    • The full chemical name: "Waste 2-Bromo-3-fluoro-3-methylbutyric acid."

    • A clear indication of the hazards (e.g., Corrosive, Toxic).[11]

    • The accumulation start date and the name of the principal investigator or laboratory contact.

Step 3: Storage in a Satellite Accumulation Area (SAA)
  • Location: Store the labeled waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[13][14]

  • Secondary Containment: Place the waste container within a secondary containment bin or tray to contain any potential leaks or spills.[12][14]

  • Segregation: Ensure the container is segregated from incompatible materials within the SAA.[14]

Step 4: Arranging for Final Disposal
  • Do Not Treat Independently: Neutralization of corrosive waste should only be performed if it is a documented and approved procedure by your institution's EHS department.[1] Unauthorized neutralization can be dangerous and may violate regulatory protocols.

  • Schedule a Pickup: Once the container is full or has been in accumulation for the maximum allowed time (typically six to twelve months depending on regulations), arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal contractor.[1][15]

Disposal Workflow Diagram

G cluster_Lab In the Laboratory cluster_EHS EHS / Waste Management Start Waste Generation (2-Bromo-3-fluoro-3-methylbutyric acid) Segregate Segregate into 'Halogenated Organic Waste' Stream Start->Segregate Container Use Compatible, Labeled Hazardous Waste Container Segregate->Container Store Store in Secondary Containment in Satellite Accumulation Area (SAA) Container->Store Pickup Schedule Waste Pickup with EHS Store->Pickup Container Full or Time Limit Reached Spill Spill Occurs Store->Spill Potential Event Transport Licensed Hauler Transports Waste Pickup->Transport Disposal Incineration at a Regulated TSDF Facility Transport->Disposal SpillResponse Follow Emergency Spill Protocol Spill->SpillResponse SpillResponse->Store Collect spill debris as hazardous waste

Caption: Workflow for the safe disposal of 2-Bromo-3-fluoro-3-methylbutyric acid.

Emergency Procedures: Spill and Exposure Response

Preparedness is paramount for mitigating the impact of an accidental release.

Spill Response
  • Evacuate and Alert: Immediately evacuate the affected area and alert nearby personnel and your supervisor.[1]

  • Don PPE: Before attempting any cleanup, don the appropriate PPE as detailed in Section 2, including respiratory protection if necessary.[1]

  • Contain the Spill: Use an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial chemical spill kit to contain the spill.[1] Do not use combustible materials like paper towels or sawdust.[1]

  • Collect Waste: Carefully collect the absorbent material and contaminated debris using non-sparking tools. Place it into a designated, compatible hazardous waste container.[1] Label the container appropriately, indicating it contains spill cleanup material.

  • Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.

  • Report: Report the incident to your EHS department in accordance with institutional policy.[1]

First Aid Measures
  • Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9][16] Seek immediate medical attention.[6]

  • Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[6]

  • Inhalation: Move the individual to fresh air.[6] If breathing is difficult or has stopped, provide artificial respiration (if trained) and seek immediate medical attention.[6][8]

  • Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate medical attention.[6]

By adhering to these scientifically grounded and procedurally validated protocols, you contribute to a culture of safety and ensure that the critical work of research and development does not come at the cost of personal or environmental well-being.

References

  • Proper Disposal Procedures for Halogenated Organic Acid Waste. (2025). Benchchem.
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID. LookChem.
  • 2-BROMO-3-FLUORO-3-METHYLBUTYRIC ACID | 50884-94-1. ChemicalBook.
  • 2-Bromo-3-methyl-4,4,4-trifluorobutyric acid Safety D
  • HAZARDOUS WASTE SEGREG
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • How to Ensure Safe Chemical Waste Disposal in Labor
  • Bromine Safety & Standard Operating Procedures. University of California, Santa Barbara.
  • Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency.
  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2023). U.S. Environmental Protection Agency.
  • Laboratory Waste Management: The New Regulations.
  • 2-Bromo-3-methylbutyric acid. CymitQuimica.
  • Safety in Organic Chemistry Labor
  • 1-Bromo-3-methylbut-2-ene Safety D
  • 2-Bromo-3-methylbutyric acid Safety D
  • Organic Solvents. Cornell University Environmental Health and Safety.
  • Hazardous Waste Reduction. University of California, Santa Barbara Environmental Health and Safety.
  • Chemical Waste Management: Combining Compatible Used Organic Solvents. (2021). University of Louisville Department of Environmental Health and Safety.
  • Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds. (2025). Benchchem.
  • Topic 1: Safety in the Organic Chemistry Laboratory.
  • 2-Bromo-3-fluoro-5-methylpyridine Safety D
  • 2-Fluoro-3-methylbutanoic acid. PubChem.
  • Ethyl 2-bromo-3-methylbutyrate Safety D
  • Methyl 2-bromobutanoate Safety Data Sheet. (2021). Thermo Fisher Scientific.

Sources

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